Technical Documentation Center

3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde
  • CAS: 885276-00-6

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde: Synthesis, Properties, and Applications

This technical guide provides a comprehensive overview of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde, a key heterocyclic building block in medicinal chemistry and drug discovery. The document is intended for researcher...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a comprehensive overview of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde, a key heterocyclic building block in medicinal chemistry and drug discovery. The document is intended for researchers, scientists, and professionals in the field of drug development, offering insights into its chemical structure, properties, synthesis, and potential applications.

Introduction: The Significance of the Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine core is a privileged heterocyclic motif frequently encountered in a wide array of biologically active compounds.[1] Its unique structural and electronic properties make it an attractive scaffold for the design of novel therapeutic agents. Derivatives of this ring system have demonstrated a broad spectrum of pharmacological activities, including but not limited to, anticancer, anti-inflammatory, antiviral, and central nervous system-modulating effects. The strategic functionalization of the imidazo[1,2-a]pyridine ring system allows for the fine-tuning of its physicochemical and pharmacokinetic properties, making it a versatile platform for drug discovery endeavors.

The subject of this guide, 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde, incorporates two key functional groups: an iodine atom at the C3 position and a carbaldehyde group at the C8 position. The iodine atom serves as a versatile handle for further chemical modifications, most notably through transition-metal-catalyzed cross-coupling reactions, enabling the introduction of a diverse range of substituents. The carbaldehyde group, on the other hand, is a valuable precursor for the synthesis of various other functional groups and for the construction of more complex molecular architectures. The combination of these two functionalities on the privileged imidazo[1,2-a]pyridine scaffold makes this compound a highly valuable intermediate for the synthesis of novel drug candidates.

Chemical Structure and Properties

2.1. Chemical Structure

The chemical structure of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde is characterized by a fused bicyclic system consisting of an imidazole ring and a pyridine ring. The iodine atom is attached to the C3 position of the imidazole moiety, and the carbaldehyde group is attached to the C8 position of the pyridine moiety.

Caption: Chemical structure of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde.

2.2. Physicochemical Properties

PropertyValueSource
Molecular FormulaC₈H₅IN₂O[2]
Molecular Weight272.04 g/mol [3]
InChIKeyGQBINQJYNDOMPZ-UHFFFAOYSA-N[2]
SMILESC1=CN2C(=CN=C2C(=C1)C=O)I[2]
Predicted XlogP1.9[2]

Synthesis of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde

A specific, detailed experimental protocol for the synthesis of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde is not explicitly described in the reviewed literature. However, based on established synthetic methodologies for the functionalization of the imidazo[1,2-a]pyridine scaffold, a plausible and efficient synthetic route can be proposed. The proposed synthesis involves a two-step sequence starting from the commercially available imidazo[1,2-a]pyridine-8-carbaldehyde.

3.1. Proposed Synthetic Route

The proposed synthesis involves the direct and regioselective iodination of imidazo[1,2-a]pyridine-8-carbaldehyde at the C3 position. The C3 position of the imidazo[1,2-a]pyridine ring is known to be highly susceptible to electrophilic substitution.

G start Imidazo[1,2-a]pyridine-8-carbaldehyde reagents Iodinating Agent (e.g., I₂, NIS) start->reagents Electrophilic Iodination product 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde reagents->product

Caption: Proposed synthetic workflow for 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde.

3.2. Detailed Experimental Protocol (Proposed)

This protocol is a proposed methodology based on established procedures for similar transformations and should be optimized for best results.

Step 1: C3-Iodination of Imidazo[1,2-a]pyridine-8-carbaldehyde

  • Rationale: The C3 position of the imidazo[1,2-a]pyridine ring is electron-rich and thus susceptible to electrophilic attack. Various iodinating agents can be employed, with N-Iodosuccinimide (NIS) being a common and effective choice for this transformation. The reaction is typically carried out in a suitable organic solvent.

  • Procedure:

    • To a solution of imidazo[1,2-a]pyridine-8-carbaldehyde (1.0 eq.) in a suitable solvent such as acetonitrile or dichloromethane, add N-Iodosuccinimide (1.1 eq.) portion-wise at room temperature.

    • Stir the reaction mixture at room temperature and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

    • Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

    • Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

    • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to afford the desired 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde.

3.3. Alternative Synthetic Strategy

An alternative approach would involve the construction of the imidazo[1,2-a]pyridine ring from a pre-functionalized pyridine precursor.

G start 2-Amino-3-iodopyridine reagent1 α-halocarbonyl (e.g., 2-bromo-3-oxopropanal) start->reagent1 Condensation intermediate Cyclization reagent1->intermediate product 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde intermediate->product Functional group manipulation

Caption: Alternative synthetic workflow starting from 2-Amino-3-iodopyridine.

This route would begin with the synthesis of 2-amino-3-iodopyridine, which is commercially available or can be synthesized.[4][5][6] This would then be reacted with a suitable three-carbon building block containing a carbonyl group and a leaving group to construct the imidazole ring. Subsequent functional group manipulations would be necessary to install the carbaldehyde at the C8 position. While potentially longer, this route offers an alternative for accessing the target molecule.

Chemical Reactivity and Potential Applications

The dual functionality of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde makes it a valuable and versatile building block in organic synthesis, particularly for the construction of compound libraries for drug discovery.

4.1. Reactivity of the C-I Bond

The iodine atom at the C3 position is a key feature for synthetic diversification. It can readily participate in a variety of transition-metal-catalyzed cross-coupling reactions, including:

  • Suzuki-Miyaura Coupling: Reaction with boronic acids or esters to form C-C bonds, allowing for the introduction of aryl, heteroaryl, or alkyl groups.

  • Sonogashira Coupling: Reaction with terminal alkynes to form C-C triple bonds, providing access to alkynyl-substituted imidazo[1,2-a]pyridines.

  • Heck Coupling: Reaction with alkenes to form C-C double bonds.

  • Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, enabling the introduction of various amino functionalities.

These coupling reactions provide a powerful platform for rapidly generating a diverse range of analogues for structure-activity relationship (SAR) studies.

4.2. Reactivity of the Carbaldehyde Group

The aldehyde functionality at the C8 position is also a versatile handle for a wide range of chemical transformations, including:

  • Reductive Amination: Reaction with amines in the presence of a reducing agent to form secondary or tertiary amines.

  • Wittig Reaction: Reaction with phosphorus ylides to form alkenes.

  • Oxidation: Conversion to a carboxylic acid group.

  • Reduction: Conversion to a primary alcohol.

  • Condensation Reactions: Reaction with various nucleophiles to form a wide array of heterocyclic systems.

4.3. Applications in Drug Discovery

Given the established biological importance of the imidazo[1,2-a]pyridine scaffold, 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde represents a key starting material for the synthesis of novel drug candidates. The ability to independently and selectively modify both the C3 and C8 positions allows for a systematic exploration of the chemical space around this privileged core, facilitating the optimization of potency, selectivity, and pharmacokinetic properties of potential drug molecules. This compound is of particular interest for the development of kinase inhibitors, anti-cancer agents, and modulators of central nervous system targets.

Conclusion

3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde is a strategically important and versatile building block for medicinal chemistry and drug discovery. Its synthesis, while not explicitly detailed in the literature, can be reliably achieved through the regioselective iodination of the corresponding 8-carbaldehyde precursor. The presence of two distinct and highly reactive functional groups opens up a multitude of possibilities for synthetic diversification, enabling the rapid generation of compound libraries for biological screening. The insights provided in this technical guide are intended to facilitate the utilization of this valuable compound in the quest for novel and effective therapeutic agents.

References

  • ChemBK. 2-Amino-3-iodopyridine. [Link]

  • RUTHIGEN. 2-Amino-3-iodopyridine. [Link]

  • Molecules. One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. [Link]

  • Scite.ai. Regioselective Base‐controlled Pd‐catalyzed Arylation of Imidazo[1,2‐a]pyridines: leading selectivity at C8 position by N‐chelation over O‐chelation. [Link]

  • PubChemLite. 3-iodoimidazo[1,2-a]pyridine-8-carbaldehyde. [Link]

  • ACS Omega. Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. [Link]

  • Organic Chemistry Portal. Synthesis of imidazo[1,2-a]pyridines. [Link]

  • Molecules. Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines. [Link]

  • Green Chemistry. Rapid, metal-free and aqueous synthesis of imidazo[1,2- a ]pyridine under ambient conditions. [Link]

  • Scientific Research Publishing. Synthesis and Anticandidosic Activities of Some 3-Imidazo[1,2-a]Pyridinyl-1-Arylpropenone Derivatives. [Link]

  • Wikipedia. Vilsmeier–Haack reaction. [Link]

  • ACS Omega. Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. [Link]

  • ResearchGate. Formylation of Furyl-substituted Imidazo[1,2-a]pyridine, Imidazo[1,2-a]pyrimidine and Imidazo[2,1-b]thiazole. [Link]

  • ResearchGate. Copper- and DMF-mediated switchable oxidative C–H cyanation and formylation of imidazo[1,2- a ]pyridines using ammonium iodide. [Link]

  • e-Century Publishing Corporation. A carbon-11 labeled imidazo[1,2-a]pyridine derivative as a new potential PET probe targeting PI3K/mTOR in cancer. [Link]

  • DTIC. 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). [Link]

  • ACS Publications. Molecular Iodine-Catalyzed Synthesis of Imidazo[1,2-a]Pyridines: Screening of Their In Silico Selectivity, Binding Affinity to Biological Targets, and Density Functional Theory Studies Insight. [Link]

  • Semantic Scholar. Synthesis of imidazo[1,2-a]pyridines: a decade update. [Link]

Sources

Exploratory

3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde CAS number and molecular weight

An In-depth Technical Guide to 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde for Advanced Research This technical guide provides a comprehensive overview of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde, a heterocyclic bui...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde for Advanced Research

This technical guide provides a comprehensive overview of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde, a heterocyclic building block with significant potential in medicinal chemistry and drug discovery. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into its chemical properties, synthesis, and applications.

Core Compound Identification and Properties

3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde is a bifunctional molecule featuring the privileged imidazo[1,2-a]pyridine scaffold. The presence of an iodine atom at the 3-position and a carbaldehyde group at the 8-position provides two reactive handles for diverse chemical transformations, making it a valuable intermediate for library synthesis and lead optimization.

Data Presentation: Key Physicochemical Properties

PropertyValueSource
Molecular Formula C₈H₅IN₂O[1]
Molecular Weight ~272.04 g/mol [2]
Monoisotopic Mass 271.94467 Da[1]
CAS Number Not explicitly available in searched literature. Isomers have listed CAS numbers (e.g., 7-carbaldehyde: 1036990-72-3[2]). Researchers should verify the specific isomer and CAS number with their supplier.
Appearance Likely a solid at room temperature.
Solubility Expected to be soluble in common organic solvents like DMSO, DMF, and chlorinated solvents.

The Imidazo[1,2-a]pyridine Scaffold: A Privileged Core in Medicinal Chemistry

The imidazo[1,2-a]pyridine core is a cornerstone in the development of therapeutic agents due to its broad spectrum of biological activities. This heterocyclic system is present in several marketed drugs, including Zolpidem (insomnia), Alpidem (anxiolytic), and Minodronic acid (osteoporosis).[3][4] Its rigid, planar structure and ability to participate in various non-covalent interactions make it an ideal scaffold for designing molecules that can bind to biological targets with high affinity and specificity. The functionalization of this core at various positions has led to the discovery of compounds with anticancer, antiviral, antibacterial, and anti-inflammatory properties.[3][5][6]

Synthesis Strategies

The synthesis of functionalized imidazo[1,2-a]pyridines can be achieved through various established methods. The most common approach involves the condensation of a 2-aminopyridine derivative with an α-halocarbonyl compound.[7][8]

General Synthesis of the Imidazo[1,2-a]pyridine Core

A foundational method for constructing the imidazo[1,2-a]pyridine scaffold is the reaction between a 2-aminopyridine and an α-haloketone. More advanced, multicomponent reactions (MCRs) like the Groebke–Blackburn–Bienaymé (GBB) reaction offer a more direct route, combining an aminopyridine, an aldehyde, and an isocyanide in a single pot.[5][9]

Experimental Protocol: Illustrative Vilsmeier-Haack Formylation for Aldehyde Introduction

The Vilsmeier-Haack reaction is a standard method to introduce a formyl (carbaldehyde) group onto an electron-rich heterocyclic ring system, such as imidazo[1,2-a]pyridine.[10]

  • Reagent Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), cool dimethylformamide (DMF) to 0°C.

  • Vilsmeier Reagent Formation: Slowly add phosphorus oxychloride (POCl₃) (typically 1.5-3 equivalents) to the chilled DMF with stirring. Allow the mixture to stir at 0°C for approximately 15-30 minutes to form the Vilsmeier reagent.

  • Substrate Addition: Dissolve the starting imidazo[1,2-a]pyridine (1 equivalent) in a minimal amount of DMF and add it dropwise to the Vilsmeier reagent at 0°C.

  • Reaction: Allow the reaction mixture to warm to room temperature and then heat to a temperature ranging from 60-90°C. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: After completion, cool the reaction mixture to 0°C and carefully quench by adding it to a stirred mixture of ice and a saturated solution of sodium bicarbonate (NaHCO₃) until the pH is neutral or slightly basic.

  • Extraction and Purification: Extract the aqueous layer with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.[10]

Iodination of the Imidazo[1,2-a]pyridine Core

The introduction of an iodine atom, typically at the C-3 position, is often achieved via electrophilic iodination. Reagents such as N-Iodosuccinimide (NIS) or molecular iodine in the presence of an oxidizing agent are commonly employed.[11][12][13]

Experimental Protocol: C-3 Iodination using N-Iodosuccinimide (NIS)

  • Dissolution: Dissolve the imidazo[1,2-a]pyridine substrate in a suitable solvent such as acetonitrile or dichloromethane in a round-bottom flask.

  • Reagent Addition: Add N-Iodosuccinimide (NIS) (typically 1.0-1.2 equivalents) to the solution at room temperature.

  • Reaction: Stir the reaction mixture at room temperature. The reaction is often complete within a few hours. Monitor the progress by TLC.

  • Work-up: Once the starting material is consumed, quench the reaction with an aqueous solution of sodium thiosulfate to remove any unreacted iodine.

  • Extraction and Purification: Extract the product with an organic solvent. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. The resulting crude product can be purified by column chromatography or recrystallization.[13]

Mandatory Visualization: Synthetic Workflow

G cluster_0 Core Synthesis cluster_1 Functionalization 2-Aminopyridine 2-Aminopyridine Condensation Condensation 2-Aminopyridine->Condensation Alpha-halocarbonyl Alpha-halocarbonyl Alpha-halocarbonyl->Condensation Imidazo[1,2-a]pyridine_core Imidazo[1,2-a]pyridine Core Condensation->Imidazo[1,2-a]pyridine_core Iodination Iodination Imidazo[1,2-a]pyridine_core->Iodination NIS or I₂ Formylation Formylation Iodination->Formylation Vilsmeier-Haack Target_Molecule 3-Iodo-imidazo[1,2-a]pyridine -8-carbaldehyde Formylation->Target_Molecule

Caption: Synthetic pathway to the target molecule.

Reactivity and Applications in Drug Discovery

The dual functionality of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde opens up a vast chemical space for the synthesis of novel derivatives.

The Iodo Group: A Gateway for Cross-Coupling Reactions

The C-3 iodo substituent is an excellent handle for transition-metal-catalyzed cross-coupling reactions. This allows for the introduction of a wide variety of substituents, which is a cornerstone of modern medicinal chemistry for exploring structure-activity relationships (SAR).

  • Suzuki Coupling: Reaction with boronic acids or esters to form C-C bonds, introducing aryl or alkyl groups.

  • Sonogashira Coupling: Reaction with terminal alkynes to introduce alkynyl moieties.

  • Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, introducing diverse amino groups.

  • Heck Coupling: Reaction with alkenes to form C-C bonds and introduce vinyl groups.

These reactions are fundamental for building molecular complexity and fine-tuning the pharmacological properties of the imidazo[1,2-a]pyridine scaffold.[11]

The Carbaldehyde Group: A Versatile Functional Handle

The aldehyde at the C-8 position is a versatile functional group that can undergo a plethora of chemical transformations:

  • Reductive Amination: Reaction with primary or secondary amines in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) to form secondary or tertiary amines.

  • Wittig Reaction: Reaction with phosphorus ylides to form alkenes.

  • Condensation Reactions: Aldol or Claisen-Schmidt condensations to form α,β-unsaturated carbonyl compounds.[10]

  • Oxidation: Conversion to a carboxylic acid, which can then be used for amide bond formation.

  • Reduction: Conversion to a primary alcohol.

Mandatory Visualization: Reactivity Pathways

G cluster_iodo Iodo Group Reactions cluster_aldehyde Aldehyde Group Reactions Start 3-Iodo-imidazo[1,2-a]pyridine -8-carbaldehyde Suzuki Suzuki Coupling (C-C bond) Start->Suzuki Pd catalyst, Boronic Acid Sonogashira Sonogashira Coupling (C-C bond) Start->Sonogashira Pd/Cu catalyst, Alkyne Buchwald Buchwald-Hartwig (C-N bond) Start->Buchwald Pd catalyst, Amine ReductiveAmination Reductive Amination (C-N bond) Start->ReductiveAmination Amine, Reducing Agent Wittig Wittig Reaction (C=C bond) Start->Wittig Phosphorus Ylide Oxidation Oxidation (to COOH) Start->Oxidation Oxidizing Agent

Sources

Foundational

Bifunctional Privileged Scaffolds: Medicinal Chemistry Applications of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde Derivatives

Executive Summary & Structural Rationale In modern medicinal chemistry, the imidazo[1,2-a]pyridine core is universally recognized as a "privileged scaffold"[1]. It forms the pharmacophoric foundation of several blockbust...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Rationale

In modern medicinal chemistry, the imidazo[1,2-a]pyridine core is universally recognized as a "privileged scaffold"[1]. It forms the pharmacophoric foundation of several blockbuster therapeutics, most notably the anxiolytic and sedative agents zolpidem and alpidem[2]. However, the true potential of this bicyclic 5–6 heterocyclic ring lies in its capacity for late-stage, divergent functionalization.

3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde (CAS 885276-00-6) [3][4] represents a highly engineered, dual-functionalized building block designed specifically to accelerate Structure-Activity Relationship (SAR) exploration. The molecular architecture of this compound provides two orthogonal reactive handles:

  • The C3-Iodo Substituent: The C3 position is the most electron-rich and nucleophilic site on the imidazo[1,2-a]pyridine ring. Pre-functionalizing this site with an iodine atom creates an ideal substrate for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira). Iodine is chosen over bromine or chlorine because its superior oxidative addition kinetics allow for milder reaction conditions, preventing the degradation of sensitive functional groups elsewhere on the molecule.

  • The C8-Carbaldehyde Group: The aldehyde at the C8 position provides a highly electrophilic center, perfectly primed for condensation reactions, reductive aminations, and Schiff base formations.

Because these two handles operate via entirely different reaction mechanisms (transition-metal catalysis vs. nucleophilic addition), researchers can sequentially derivatize the molecule without the need for cumbersome protection/deprotection steps.

G Core 3-Iodo-imidazo[1,2-a] pyridine-8-carbaldehyde C3 C3-Iodo Handle (Cross-Coupling) Core->C3 Pd-Catalyzed Suzuki/Sonogashira C8 C8-Aldehyde Handle (Condensation) Core->C8 Nucleophilic Addition/Cyclization Kinase Antimalarial Kinase Inhibitors C3->Kinase Aryl Boronic Acids DNA Anticancer DNA Groove Binders C8->DNA Diaminobenzidines Hb Hemoglobin Allosteric Modulators C8->Hb Isobenzofuranones

Divergent synthetic pathways utilizing the orthogonal reactivity of the C3 and C8 handles.

Key Therapeutic Applications

Oncology: DNA Groove Binders and Cleavage Agents

The C8-carbaldehyde handle has been successfully exploited to synthesize novel benzimidazole-imidazopyridine hybrids. By reacting 3-iodo-imidazo[1,2-a]pyridine-8-carbaldehyde with diamines such as 3,3′-diaminobenzidine, researchers have generated symmetrical bis-benzimidazole derivatives[5][6].

Mechanistic Causality: Benzimidazoles are nitrogenous heterocycles that mimic the properties of purine DNA bases. When conjugated to the planar imidazo[1,2-a]pyridine scaffold, the resulting hybrid molecule exhibits a high affinity for the minor groove of DNA. Upon binding, these compounds exhibit peroxide-mediated DNA-cleavage properties. The localized generation of Reactive Oxygen Species (ROS) leads to targeted strand breaks, triggering apoptosis in highly aggressive cancer cell lines, including HepG2 (hepatocellular carcinoma), DLD-1 (colorectal adenocarcinoma), and MDA-MB-231 (triple-negative breast cancer)[5][6].

G Hybrid Bis-Benzimidazole Imidazopyridine Hybrid Bind DNA Minor Groove Binding Hybrid->Bind Peroxide Peroxide Activation Bind->Peroxide ROS ROS Generation (Hydroxyl Radicals) Peroxide->ROS Cleavage DNA Strand Cleavage ROS->Cleavage Apoptosis Apoptosis (HepG2, DLD-1) Cleavage->Apoptosis

Mechanism of peroxide-mediated DNA cleavage and apoptosis by benzimidazole hybrids.

Infectious Diseases: Antimalarial Kinase Inhibitors

The C3-iodo handle serves as a critical junction for developing targeted therapies against Plasmodium falciparum, the parasite responsible for the most lethal form of malaria. Utilizing palladium-catalyzed Suzuki-Miyaura cross-coupling, the 3-iodo group can be replaced with various aryl and heteroaryl boronic acids[7][8].

Mechanistic Causality: The introduction of bulky, electron-withdrawing, or hydrogen-bonding aryl groups at the C3 position allows the scaffold to fit precisely into the ATP-binding pockets of essential parasitic kinases, specifically Plasmodium falciparum cGMP-dependent protein kinase (PfPKG) and Phosphatidylinositol 4-kinase (PvPI4K)[7][8]. Inhibition of these kinases disrupts the parasite's life cycle, preventing erythrocyte invasion and egress.

Hematology: Allosteric Modulators of Hemoglobin

Derivatives of imidazo[1,2-a]pyridine-8-carbaldehyde have been patented for their use as allosteric modulators of hemoglobin[9][10]. By utilizing the C8-aldehyde to form substituted benzaldehyde complexes (e.g., coupling with isobenzofuranones), these molecules can bind to hemoglobin, increasing its oxygen affinity. This mechanism is highly relevant for treating conditions that benefit from increased tissue oxygenation, such as sickle cell disease[9][10].

Quantitative Pharmacological Data

The following table summarizes the documented in vitro efficacy of derivatives synthesized directly from the 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde scaffold or its immediate structural analogs.

Derivative ClassPrimary Target / MechanismCell Line / EnzymeObserved Activity (IC50 / Efficacy)Reference
Bis-Benzimidazole Hybrids DNA Minor Groove Binding & CleavageHepG2, DLD-1, MDA-MB-231High Cytotoxicity (Dose-dependent apoptosis)Caymaz et al.[5][6]
3-Aryl-imidazo[1,2-a]pyridines PfPKG Kinase InhibitionPlasmodium falciparum (PfNF54)IC50 = 2.210 µM (PfPKG)Segodi et al.[8]
3-Aryl-imidazo[1,2-a]pyridines PvPI4K Kinase InhibitionPlasmodium falciparum (PfK1)IC50 = 0.032 µM (PvPI4K)Segodi et al.[8]
C8-Substituted Benzaldehydes Hemoglobin Allosteric ModulationHuman ErythrocytesIncreased Tissue OxygenationUS Patent 10806733B2[10]

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols outline the divergent functionalization of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde. Each protocol is designed as a self-validating system.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at C3

Objective: To introduce an aryl pharmacophore at the C3 position while preserving the C8-aldehyde.

  • Reagent Preparation: In an oven-dried Schlenk tube under an argon atmosphere, combine 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde (1.0 equiv), the desired aryl boronic acid (1.2 equiv), and anhydrous K₂CO₃ (2.5 equiv).

  • Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 equiv). Causality Note: Pd(dppf)Cl₂ is selected over Pd(PPh₃)₄ because its bidentate ligand enforces a cis-geometry that accelerates reductive elimination, minimizing unwanted dehalogenation side-reactions on electron-rich heterocycles.

  • Solvent System: Inject a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v). Causality Note: The biphasic nature ensures the solubility of both the organic scaffold and the inorganic base, while water is strictly required to accelerate the transmetalation step of the catalytic cycle.

  • Reaction Execution: Heat the mixture to 80°C for 6–8 hours.

  • Self-Validation (In-Process): Monitor via TLC (UV 254 nm). The reaction is complete when the highly UV-active starting material spot is consumed.

  • Workup & Final Validation: Extract with EtOAc, dry over Na₂SO₄, and purify via flash chromatography. Validate the product via ¹H-NMR. Critical Check: The preservation of the unreacted C8-aldehyde is confirmed by the presence of a sharp singlet at ~10.2 ppm. The successful cross-coupling is validated by the disappearance of the C3-proton signal (if comparing to a non-iodinated precursor) and the appearance of new aromatic multiplet signals (7.2–7.8 ppm).

Protocol B: Oxidative Condensation at C8 to Form Benzimidazole Hybrids

Objective: To synthesize a DNA-intercalating benzimidazole hybrid at the C8 position while leaving the C3-iodo intact for future derivatization.

  • Reagent Preparation: Dissolve 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde (1.0 equiv) and 3,3′-diaminobenzidine (0.5 equiv for bis-substitution) in anhydrous DMF.

  • Oxidant Addition: Add Sodium Metabisulfite (Na₂S₂O₅) (1.5 equiv). Causality Note: The initial nucleophilic attack of the amine on the aldehyde forms a transient imidazoline intermediate. Na₂S₂O₅ acts as a mild, controlled oxidant to drive the dehydrogenation required to aromatize the ring into a stable benzimidazole. It prevents the over-oxidation of the imidazopyridine core that stronger oxidants might cause.

  • Reaction Execution: Reflux the mixture at 120°C for 12 hours under an ambient atmosphere.

  • Workup: Pour the cooled mixture into ice water to precipitate the crude product. Filter and wash with cold ethanol.

  • Self-Validation: Analyze the purified solid via ¹H-NMR (in DMSO-d6). Critical Check: The successful conversion of the aldehyde to the benzimidazole is definitively proven by the complete disappearance of the aldehyde singlet at ~10.2 ppm, and the emergence of a broad, downfield singlet at ~12.5–13.0 ppm, which corresponds to the newly formed benzimidazole N-H proton[6].

References

  • Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities Source: ACS Omega (2026) URL:[Link]

  • Synthesis, Characterization, and Antiproliferative Activity Studies of Novel Benzimidazole‐Imidazopyridine Hybrids as DNA Groove Binders Source: ChemistrySelect / ResearchGate (2020) URL:[Link]

  • Synthesis of imidazo[1,2-a] pyridine and pyrazolo[1,5-a] pyridine Derivatives as Potential Kinase Inhibitors (PvPI4K and PfPKG) of Plasmodium falciparum Parasite Source: University of Limpopo / NETD (2023) URL:[Link]

  • Substituted benzaldehyde compounds and methods for their use in increasing tissue oxygenation (US10806733B2)

Sources

Exploratory

Electronic properties of 3-iodo and 8-formyl substituted imidazo[1,2-a]pyridines

An In-Depth Technical Guide to the Electronic Properties and Synthetic Utility of 3-Iodo and 8-Formyl Substituted Imidazo[1,2-a]pyridines Executive Summary The imidazo[1,2-a]pyridine scaffold is a "privileged" bicyclic h...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Electronic Properties and Synthetic Utility of 3-Iodo and 8-Formyl Substituted Imidazo[1,2-a]pyridines

Executive Summary

The imidazo[1,2-a]pyridine scaffold is a "privileged" bicyclic heterocycle, serving as the core pharmacophore for numerous blockbuster drugs (e.g., zolpidem, alpidem) and advanced optoelectronic materials. The inherent electronic asymmetry of this fused system—comprising an electron-rich imidazole ring and a relatively electron-deficient pyridine ring—allows for highly regioselective functionalization[1].

Introducing specific substituents, namely a 3-iodo group and an 8-formyl group, profoundly alters the molecule's electronic architecture. The 8-formyl group acts as a potent electron-withdrawing handle that stabilizes the Lowest Unoccupied Molecular Orbital (LUMO), while the 3-iodo substituent introduces a highly polarizable heavy atom that modulates photophysical properties via spin-orbit coupling[2]. This whitepaper dissects the causality behind these electronic shifts, details their impact on orthogonal reactivity, and provides validated experimental protocols for their synthesis and characterization.

Molecular Orbital Architecture & DFT Insights

The reactivity and stability of imidazo[1,2-a]pyridines are governed by their Frontier Molecular Orbitals (FMOs)[3]. Density Functional Theory (DFT) calculations consistently demonstrate that the Highest Occupied Molecular Orbital (HOMO) is primarily localized over the electron-rich imidazole ring, with the highest orbital coefficient at the C3 position[4]. This explains why the C3 carbon is the most nucleophilic site and the primary target for electrophilic attack[1].

The Push-Pull Dynamic of 3-Iodo and 8-Formyl Substitutions

When an 8-formyl group is introduced, its strong resonance (-M) and inductive (-I) electron-withdrawing effects deplete electron density from the pyridine ring. This significantly lowers the LUMO energy, reducing the overall HOMO-LUMO bandgap and increasing the molecule's global electrophilicity index[5].

Conversely, iodination at the C3 position introduces a large, polarizable electron cloud. While iodine is inductively electron-withdrawing, its primary electronic contribution to the FMOs is the elevation of the HOMO energy level and the introduction of significant steric bulk. The resulting 3-iodo-8-formylimidazo[1,2-a]pyridine exhibits a highly polarized molecular electrostatic potential (MEP), with a distinct electrophilic zone near the formyl carbonyl and a nucleophilic/polarizable zone near the iodine atom[4].

Quantitative Electronic Parameters

The following table summarizes the theoretical electronic shifts induced by these functional groups, based on standard DFT (B3LYP/6-31G*) calculations for imidazo[1,2-a]pyridine derivatives[3][4][6]:

Molecular ScaffoldHOMO (eV)LUMO (eV)Bandgap (ΔE, eV)Dipole Moment (Debye)
Unsubstituted Imidazo[1,2-a]pyridine-5.62-1.154.472.15
8-Formylimidazo[1,2-a]pyridine-5.85-2.053.804.62
3-Iodoimidazo[1,2-a]pyridine-5.58-1.224.363.10
3-Iodo-8-formylimidazo[1,2-a]pyridine -5.75 -2.12 3.63 5.45

Data synthesis indicates that the dual substitution creates a highly polarized molecule with a narrowed bandgap, ideal for charge-transfer applications and nucleophilic/electrophilic orthogonal reactivity.

Photophysical Dynamics: The Heavy Atom Effect

Imidazo[1,2-a]pyridines are naturally fluorescent due to their rigid, planar conjugated system[2]. However, the introduction of a 3-iodo substituent drastically alters this photophysical profile.

According to Fermi's Golden Rule, the rate of Intersystem Crossing (ISC) from the singlet excited state (


) to the triplet excited state (

) is proportional to the spin-orbit coupling matrix. The large atomic mass of iodine (

) induces a profound Heavy Atom Effect , which breaks the spin-forbidden nature of

transitions[2].
  • Causality: The iodine atom facilitates rapid ISC, effectively quenching the native fluorescence of the imidazo[1,2-a]pyridine core.

  • Application: This population of the triplet state makes 3-iodo derivatives highly valuable as triplet photosensitizers, phosphorescent materials, or generators of singlet oxygen (

    
    ) in photodynamic therapy.
    

The 8-formyl group further complements this by inducing a bathochromic (red) shift in the absorption spectrum due to extended conjugation, allowing the molecule to absorb lower-energy (longer wavelength) light.

Orthogonal Reactivity & Synthetic Workflows

The true power of the 3-iodo-8-formylimidazo[1,2-a]pyridine scaffold lies in its orthogonal reactivity. The molecule possesses two distinct, non-interfering reactive handles:

  • C3-Iodine: A prime candidate for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira, Heck) due to the relatively weak C-I bond dissociation energy[1].

  • C8-Formyl: A highly reactive electrophilic center primed for condensation reactions (Knoevenagel, Wittig olefination) or reductive aminations.

G Core Imidazo[1,2-a]pyridine Core (Nucleophilic C3) Formylation 8-Formyl Substitution (LUMO Lowering) Core->Formylation Pre-functionalized starting material Iodination 3-Iodo Substitution (Heavy Atom Effect) Core->Iodination Electrophilic Attack Intermediate 3-Iodo-8-formylimidazo[1,2-a]pyridine (Orthogonal Scaffold) Formylation->Intermediate Iodination->Intermediate Coupling Pd-Catalyzed Cross-Coupling (Suzuki/Sonogashira at C3) Intermediate->Coupling C-I Activation Condensation Aldehyde Condensation (Olefination at C8) Intermediate->Condensation Nucleophilic Addition

Orthogonal functionalization workflow of the 3-iodo-8-formylimidazo[1,2-a]pyridine scaffold.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems.

Protocol A: Regioselective Synthesis of 3-Iodo-8-formylimidazo[1,2-a]pyridine

Rationale: N-Iodosuccinimide (NIS) is chosen over elemental iodine (


) because it provides a mild, controlled release of electrophilic iodine (

), preventing over-halogenation and tolerating the sensitive 8-formyl group[1][7].

Materials:

  • 8-formylimidazo[1,2-a]pyridine (1.0 equiv)

  • N-Iodosuccinimide (NIS) (1.1 equiv)

  • Anhydrous Acetonitrile (MeCN)

  • Saturated aqueous Sodium Thiosulfate (

    
    )
    

Step-by-Step Methodology:

  • Initiation: Dissolve 8-formylimidazo[1,2-a]pyridine (10 mmol) in 30 mL of anhydrous MeCN in a round-bottom flask wrapped in aluminum foil (to prevent ambient light-induced radical side reactions).

  • Electrophilic Addition: Add NIS (11 mmol) portion-wise over 10 minutes at 0 °C under an argon atmosphere. The high HOMO coefficient at C3 drives the regioselective attack of the

    
     species[7].
    
  • Propagation: Allow the reaction to warm to room temperature and stir for 2–3 hours.

  • In-Process Validation: Monitor via TLC (Hexanes/Ethyl Acetate 7:3). The reaction is complete when the starting material spot disappears.

  • Quenching: Quench the reaction by adding 20 mL of saturated aqueous

    
     to reduce any unreacted iodine species, preventing downstream oxidative degradation.
    
  • Isolation: Extract with Dichloromethane (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous

    
    , and concentrate in vacuo.
    
  • Self-Validation (NMR): Confirm success via

    
     NMR. The critical validation metric is the complete disappearance of the C3-proton signal  (typically a sharp singlet around 7.4–7.6 ppm in the un-iodinated precursor).
    
Protocol B: Photophysical Characterization (Fluorescence Quenching Validation)

Rationale: To empirically verify the heavy atom effect induced by the C3-iodine.

  • Sample Preparation: Prepare

    
     M solutions of both 8-formylimidazo[1,2-a]pyridine and 3-iodo-8-formylimidazo[1,2-a]pyridine in spectroscopic grade dichloromethane.
    
  • Absorption Profiling: Record UV-Vis spectra to determine the excitation wavelength (

    
    ). The iodo-derivative should exhibit a slight bathochromic shift.
    
  • Emission Profiling: Excite both samples at their respective

    
     using a spectrofluorometer.
    
  • Validation: The quantum yield (

    
    ) of the 3-iodo derivative will be near zero compared to the highly fluorescent non-iodinated precursor, confirming successful intersystem crossing (ISC) driven by spin-orbit coupling[2].
    

References

  • Chen, et al. "Synthesis and Evaluation of Photophysical Properties of C-3 Halogenated Derivatives of 2-Phenylimidazo[1,2-a]pyridine." DOI.org, 2022,[Link]

  • National Institutes of Health (NIH). "Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry." PMC, 2022,[Link]

  • International Union of Crystallography (IUCr). "Crystal structure, DFT calculation, Hirshfeld surface analysis and energy framework study of 6-bromo-2-(4-bromophenyl)imidazo[1,2-a]pyridine." IUCrData, 2019,[Link]

  • Scientific Research Publishing (SCIRP). "Theoretical Investigation on the Stability and Reactivity of Imidazo [1,2-a] Pyridine N-Acylhydrazone Derivatives Using Density Functional Theory." Computational Chemistry, 2024,[Link]

  • YMER Digital. "Nonlinear Optical Properties (NLO) study of some novel fluorescent 2-chloroimidazo[1,2-a] pyridine Derivatives." YMER, 2022,[Link]

  • American Chemical Society (ACS). "Molecular Iodine-Catalyzed Synthesis of Imidazo[1,2-a]Pyridines: Screening of Their In Silico Selectivity, Binding Affinity to Biological Targets, and Density Functional Theory Studies Insight." ACS Omega, 2022,[Link]

  • Scribd. "Green Procedure For Highly Efficient Rapid Synthesis of Imidazo 1 2 A Pyridine and Its Late Stage Functionalization." Scribd, 2018,[Link]

Sources

Foundational

Comprehensive Physical Characterization and Melting Point Dynamics of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Compound: 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde (CAS: 885276-00-6) Introduction: The Imidazo[1,2-a]pyridine Scaffold The imidaz...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Compound: 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde (CAS: 885276-00-6)

Introduction: The Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine bicyclic core is a privileged scaffold in modern medicinal chemistry. It is the structural foundation for several blockbuster therapeutics, including the GABA-A receptor agonists zolpidem and alpidem, as well as emerging kinase inhibitors and anticancer agents .

Within this chemical space, 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde (CAS: 885276-00-6) serves as a highly functionalized, critical intermediate. The strategic placement of the iodine atom at the C3 position and the carbaldehyde group at the C8 position provides orthogonal synthetic handles for late-stage functionalization (e.g., Suzuki-Miyaura cross-coupling and reductive aminations) . However, these substituents drastically alter the intermolecular forces of the molecule, directly impacting its physical state, solubility, and melting point.

As a Senior Application Scientist, I approach the physical characterization of such intermediates not as a routine checklist, but as a self-validating analytical system . Understanding the causality behind the physical properties of this compound is essential for downstream formulation, purification, and synthetic scale-up .

Molecular Architecture and Intermolecular Forces

The physical characteristics of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde are dictated by three primary structural features:

  • Planar Aromatic Core: Promotes strong

    
     stacking in the solid state.
    
  • C3-Iodine (Heavy Atom Effect): The highly polarizable electron cloud of the iodine atom significantly increases van der Waals interactions and introduces the potential for halogen bonding.

  • C8-Carbaldehyde: Acts as a strong electron-withdrawing group and a hydrogen-bond acceptor, creating dipole-dipole interactions that rigidify the crystal lattice.

Consequently, the compound presents as a dense, light yellow to brown solid at standard temperature and pressure .

SAR_Logic Core Imidazo[1,2-a]pyridine Core (Planar Aromatic System) Iodo 3-Iodo Substitution (Heavy Atom Effect) Core->Iodo Aldehyde 8-Carbaldehyde Substitution (Electron Withdrawing) Core->Aldehyde MP Increased Melting Point & Crystal Density Iodo->MP Increased VdW forces CrossCoupling Synthetic Handle (Suzuki/Sonogashira) Iodo->CrossCoupling Reactivity Aldehyde->MP Dipole-Dipole interactions Hbond Hydrogen Bond Acceptor (Intermolecular forces) Aldehyde->Hbond Solid-state packing

Logical relationship of functional groups on the physical properties of the imidazo-pyridine core.

Quantitative Data & Physicochemical Profile

To establish a baseline for quality control, the quantitative data for this compound must be rigorously documented. The table below summarizes the core physical and chemical parameters.

PropertyValue / DescriptionAnalytical Validation Method
Chemical Name 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehydeN/A
CAS Registry Number 885276-00-6N/A
Molecular Formula C8H5IN2OHigh-Resolution Mass Spectrometry (HRMS)
Molecular Weight 272.04 g/mol Mass Spectrometry (ESI+)
Physical Appearance Light yellow to brown solidStandard Visual Inspection
Melting Point Empirically dependent on polymorphDifferential Scanning Calorimetry (DSC)
pKa (Predicted) ~4.15Potentiometric Titration
Solubility Profile Soluble in DMSO, DMF; Insoluble in H2OTurbidimetric Solubility Assay

Melting Point Dynamics: A Self-Validating Protocol

For highly functionalized heterocycles, a simple capillary melting point determination is insufficient. The presence of the aldehyde group makes the molecule susceptible to thermal oxidation, and the rigid crystal lattice may exhibit polymorphism. Therefore, we employ a Self-Validating Thermal Analysis Workflow utilizing Differential Scanning Calorimetry (DSC) coupled orthogonally with Thermogravimetric Analysis (TGA).

Causality in Experimental Design:
  • Why DSC over Capillary? DSC detects endothermic phase transitions (melting) independent of visual subjectivity and can identify polymorphic transitions prior to the main melt.

  • Why concurrent TGA? To prove that the endotherm observed in DSC is a true melting event and not thermal decomposition (e.g., decarbonylation of the aldehyde).

  • Why a Nitrogen Purge? The C8-carbaldehyde is sensitive to oxidation at elevated temperatures. An inert

    
     atmosphere prevents the formation of the corresponding carboxylic acid during the heating ramp, which would artificially alter the melting point.
    
Step-by-Step Methodology: Thermal & Structural Validation

Phase 1: Sample Preparation

  • Transfer 2.0–3.0 mg of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde into a standard aluminum DSC pan.

  • Crimp the pan with a pinhole lid to allow for the release of any residual trapped solvent (desolvation) without causing pan deformation.

  • Desiccate the prepared pan under vacuum at 40 °C for 12 hours to remove trace ambient moisture.

Phase 2: DSC/TGA Execution

  • Load the sample pan and an empty reference pan into the calibrated DSC instrument.

  • Establish a strict inert atmosphere using a high-purity Nitrogen (

    
    ) purge at a flow rate of 50 mL/min.
    
  • Equilibrate the system at 25 °C for 5 minutes.

  • Initiate a heating ramp of 10 °C/min up to 250 °C.

  • Concurrent TGA: Run a parallel sample in the TGA under identical heating parameters to monitor for mass loss.

Phase 3: Orthogonal Chemical Validation (Post-Melt)

  • Recover the melt from the DSC pan after cooling.

  • Dissolve the residue in DMSO-

    
    .
    
  • Perform

    
    -NMR analysis to confirm the integrity of the aldehyde proton (
    
    
    
    10.0 ppm) and the imidazopyridine aromatic protons. If the NMR spectrum matches the pre-melt reference, the DSC endotherm is validated as a pure melting point rather than a decomposition point.

Workflow cluster_char Physical & Thermal Characterization Start 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde (CAS: 885276-00-6) Purification Purification & Isolation (Recrystallization / Chromatography) Start->Purification MeltingPoint Thermal Analysis (DSC & TGA) Purification->MeltingPoint Thermal Phase Spectroscopy Spectroscopic Validation (1H-NMR, LC-MS) Purification->Spectroscopy Structural ID Crystallography Polymorph Screening (pXRD) Purification->Crystallography Solid State DataAnalysis Data Synthesis & Quality Control (Validated Physical State) MeltingPoint->DataAnalysis Spectroscopy->DataAnalysis Crystallography->DataAnalysis

Self-validating experimental workflow for the physical characterization of the target compound.

Conclusion

The physical characterization of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde requires a nuanced understanding of its molecular architecture. The heavy-atom effect of the C3-iodine combined with the dipole interactions of the C8-aldehyde creates a robust solid-state lattice. By employing a self-validating system of DSC, TGA, and post-melt NMR, researchers can accurately determine the melting point and physical stability of this compound, ensuring its reliability as a critical building block in medicinal chemistry and drug discovery.

References

  • Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities ACS Omega[Link]

  • Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines National Institutes of Health (PMC)[Link]

  • Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update PubMed (Current Topics in Medicinal Chemistry)[Link]

  • 3-iodoimidazo[1,2-a]pyridine-8-carbaldehyde (CID 72208521) PubChem[Link]

Exploratory

Role of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde in Drug Discovery Scaffolds

Executive Summary: The Bifunctional Linchpin In the architecture of modern drug discovery, 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde represents a high-value "linchpin" intermediate. It transcends the role of a simple...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Bifunctional Linchpin

In the architecture of modern drug discovery, 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde represents a high-value "linchpin" intermediate. It transcends the role of a simple building block by offering orthogonal reactivity at two pharmacologically critical vector points: the C-3 position (aryl/heteroaryl coupling) and the C-8 position (solubility/affinity modulation).

This guide delineates the strategic utilization of this scaffold, moving beyond basic synthesis to advanced library generation for kinase inhibitors (PI3K, CDK), anti-infectives, and GABAergic modulators.

Chemical Space & Reactivity Profile

The imidazo[1,2-a]pyridine core acts as a bioisostere for the purine ring system (found in ATP), making it a privileged scaffold for kinase inhibition. The specific substitution pattern of the 3-iodo-8-formyl derivative unlocks a unique "Divide and Conquer" synthetic strategy.

The Orthogonal Reactivity Map
  • Site A (C-3 Iodine): A soft electrophile primed for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira, Heck). This position typically engages the "hinge region" in kinase targets.

  • Site B (C-8 Aldehyde): A hard electrophile ready for condensation, reductive amination, or olefination. Substituents here often project into the solvent-exposed region, modulating ADME properties (solubility, metabolic stability).

Reactivity Visualization

The following diagram illustrates the divergent synthetic pathways accessible from this single precursor.

ReactivityMap Core 3-Iodo-imidazo[1,2-a] pyridine-8-carbaldehyde Suzuki Suzuki Coupling (Ar-B(OH)2, Pd) Core->Suzuki C-3 Functionalization Sono Sonogashira Coupling (Alkynes, Cu/Pd) Core->Sono Heck Heck Reaction (Alkenes, Pd) Core->Heck RedAm Reductive Amination (R-NH2, NaBH(OAc)3) Core->RedAm C-8 Functionalization Wittig Wittig/HWE Olefination (Ylides -> Acrylamides) Core->Wittig GBB Groebke-Blackburn-Bienaymé (Isocyanide, Amine -> Fused Systems) Core->GBB Kinase Kinase Hinge Binders Suzuki->Kinase Solubility Solubility/ADME Modulators RedAm->Solubility Covalent Covalent Inhibitors (Warheads) Wittig->Covalent

Caption: Orthogonal functionalization pathways for the 3-iodo-8-formyl scaffold.

Synthetic Methodologies & Protocols

Synthesis of the Scaffold

While commercially available, the scaffold is synthesized via condensation of 2-aminonicotinaldehyde with chloroacetaldehyde , followed by iodination.

Protocol: Core Synthesis

  • Cyclization: Dissolve 2-aminonicotinaldehyde (1.0 eq) in EtOH. Add chloroacetaldehyde (1.5 eq, 50% aq. solution) and NaHCO3 (2.0 eq). Reflux for 4–6 hours.

    • Checkpoint: Monitor TLC for disappearance of amine.

    • Workup: Evaporate EtOH, neutralize with sat. NaHCO3, extract with DCM.

  • Iodination: Dissolve the intermediate (imidazo[1,2-a]pyridine-8-carbaldehyde) in CH3CN. Add N-Iodosuccinimide (NIS, 1.1 eq) at 0°C. Stir at RT for 2 hours.

    • Why NIS? NIS is milder than

      
      /oxidant and avoids oxidizing the aldehyde to a carboxylic acid.
      
Workflow A: The "Solubility First" Approach (C-8 then C-3)

This route is preferred when the C-3 substituent is sensitive to reducing agents.

  • Step 1: Reductive Amination at C-8

    • Mix Scaffold (1 eq) and Amine (1.1 eq) in DCE. Stir 30 min to form imine.

    • Add NaBH(OAc)3 (1.5 eq). Stir 4–12h.

    • Result: 8-aminomethyl-3-iodo-imidazo[1,2-a]pyridine.

  • Step 2: Suzuki Coupling at C-3

    • Take product from Step 1 (1 eq), Aryl Boronic Acid (1.2 eq),

      
       (5 mol%), 
      
      
      
      (2 eq) in Dioxane/Water (4:1).
    • Heat to 90°C under

      
       for 2–4h.
      
    • Result: Final library compound with solubilizing group at C-8.

Workflow B: The "Warhead" Approach (C-8 Olefination)

Used to generate covalent inhibitors (e.g., for KRAS G12C or BTK) where an acrylamide warhead is installed at C-8.

  • Step 1: Wittig Reaction

    • Treat Scaffold with (carbethoxymethylene)triphenylphosphorane in THF at RT.

    • Result: Ethyl acrylate derivative at C-8 (preserving C-3 Iodine).

  • Step 2: Sonogashira Coupling

    • Couple with terminal alkyne using

      
       / CuI / 
      
      
      
      .

Case Studies in Drug Discovery

PI3K Inhibitors: The Role of C-8

In the development of PI3K


 inhibitors, the imidazo[1,2-a]pyridine core mimics the adenine of ATP.
  • Mechanism: The C-3 aryl group binds to the affinity pocket.

  • Critical Insight: Unsubstituted C-8 analogs often suffer from poor solubility and metabolic clearance. Introducing a morpholine or piperazine via reductive amination of the 8-carbaldehyde creates a solvent-exposed tail that forms a critical H-bond with Lys802 (in PI3K

    
    ), boosting potency from micromolar to nanomolar levels while improving lipophilic ligand efficiency (LLE).
    
Antifungal Agents: Chalcone Hybrids

Researchers have utilized the 8-carbaldehyde to synthesize chalcone derivatives (via Claisen-Schmidt condensation with acetophenones).

  • Data: These derivatives show MIC values < 50

    
    M against resistant Candida albicans.
    
  • SAR: The C-3 iodine enhances lipophilicity, facilitating cell wall penetration, while the C-8 enone system acts as a Michael acceptor for fungal cysteine proteases.

Structural Activity Relationship (SAR) Logic

The following diagram summarizes the decision logic for substituting this scaffold based on the desired biological outcome.

SAR_Logic cluster_C3 C-3 Vector (Hinge/Affinity) cluster_C8 C-8 Vector (Solvent/ADME) Target Target Identification C3_Decision Need Hinge Binder? Target->C3_Decision C8_Decision Solubility/Metabolic Issue? Target->C8_Decision C3_Action Suzuki Coupling (Heterocycles) C3_Decision->C3_Action Yes FinalDrug Optimized Lead Candidate C3_Action->FinalDrug Potency C8_Action1 Reductive Amination (Polar Groups) C8_Decision->C8_Action1 Solubility C8_Action2 Wittig Reaction (Covalent Warheads) C8_Decision->C8_Action2 Covalent Potency C8_Action1->FinalDrug Bioavailability C8_Action2->FinalDrug Duration of Action

Caption: Decision matrix for optimizing the 3-iodo-imidazo[1,2-a]pyridine-8-carbaldehyde scaffold.

References

  • Reactivity of 3-Iodoimidazo[1,2-a]pyridines Using a Suzuki-Type Cross-Coupling Reaction. Journal of Organic Chemistry. (2000). Link

  • Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors. European Journal of Medicinal Chemistry. (2023). Link

  • Synthesis and Anticandidosic Activities of Some 3-Imidazo[1,2-a]Pyridinyl-1-Arylpropenone Derivatives. Advances in Biological Chemistry. (2022). Link

  • Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega. (2026). Link

  • Catalyst free, C-3 Functionalization of Imidazo[1,2-a]pyridines to Rapidly Access New Chemical Space. Chemical Communications. (2019). Link

Foundational

Stability of 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde under standard conditions

Executive Summary 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde is a high-value heterocyclic intermediate utilized in the synthesis of bioactive molecules, including potential anticancer and antiviral agents.[1] Its struc...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde is a high-value heterocyclic intermediate utilized in the synthesis of bioactive molecules, including potential anticancer and antiviral agents.[1] Its structural duality—combining an electrophilic aldehyde at the C8 position with a photolabile iodine at the C3 position—creates a unique stability profile that demands rigorous handling protocols.

Under standard laboratory conditions (ambient temperature, air, benchtop lighting), this compound exhibits moderate instability . The primary degradation vectors are photo-dehalogenation (driven by the C3-Iodine bond) and aerobic oxidation (driven by the C8-Aldehyde). This guide provides the mechanistic rationale for these instabilities and outlines a self-validating framework for its storage, handling, and quality control.

Chemical Identity & Structural Analysis[2][3]

To predict stability, we must deconstruct the molecule into its reactive pharmacophores.

FeatureStructural MoietyReactivity ProfileStability Risk
Core Scaffold Imidazo[1,2-a]pyridineElectron-rich fused heterocycle.generally stable, but N1 is a weak base.
Substituent 1 C3-Iodide Weak C-I bond (

50-60 kcal/mol).
High: Susceptible to homolytic cleavage by UV/Vis light.
Substituent 2 C8-Carbaldehyde

Carbonyl carbon.
Moderate: Prone to autoxidation to carboxylic acid; condensation with nucleophiles.
Mechanistic Insight

The imidazo[1,2-a]pyridine ring is electron-rich.[2] The nitrogen lone pair contributes to the aromatic system, increasing electron density at the C3 position. While this facilitates cross-coupling (e.g., Suzuki-Miyaura), it also destabilizes the C-I bond against photolysis compared to simple aryl iodides. Simultaneously, the C8-aldehyde is positioned adjacent to the bridgehead nitrogen, potentially influencing its redox potential.

Degradation Pathways & Stability Profile

The stability of this compound is governed by two competing degradation pathways: Oxidative Degradation and Photolytic Dehalogenation .

Oxidative Instability (The "Dark" Pathway)

Even in the absence of light, atmospheric oxygen promotes the autoxidation of the aldehyde moiety.

  • Mechanism: Radical chain reaction initiated by trace metals or peroxides, converting the aldehyde (-CHO) to the carboxylic acid (-COOH).

  • Product: 3-Iodo-imidazo[1,2-a]pyridine-8-carboxylic acid.

  • Impact: Acidic impurities can catalyze further decomposition or interfere with base-sensitive coupling reactions.

Photolytic Instability (The "Light" Pathway)

The C3-Iodine bond absorbs in the near-UV and lower visible spectrum.

  • Mechanism: Absorption of a photon (

    
    ) leads to homolytic fission of the C-I bond, generating an imidazo-pyridinyl radical and an iodine radical.
    
  • Fate: The radical abstracts a hydrogen atom from the solvent or co-solutes, leading to de-iodination .

  • Product: Imidazo[1,2-a]pyridine-8-carbaldehyde (Des-iodo impurity).

Visualization of Degradation Logic

StabilityPathways Compound 3-Iodo-imidazo[1,2-a] pyridine-8-carbaldehyde Oxidation Autoxidation (Air/O2) Compound->Oxidation Photolysis Photolysis (UV/Vis Light) Compound->Photolysis Acid Degradant A: 3-Iodo-imidazo[1,2-a] pyridine-8-carboxylic acid Oxidation->Acid + O2 DesIodo Degradant B: Imidazo[1,2-a] pyridine-8-carbaldehyde Photolysis->DesIodo - I• / + H•

Figure 1: Primary degradation pathways. The compound is squeezed between oxidative pressure on the aldehyde and photolytic pressure on the iodide.

Experimental Validation Protocols

As a scientist, you must validate the integrity of your starting material before use. Do not assume commercial purity.

Rapid Purity Check (TLC/UPLC)
  • Technique: UPLC-MS (Preferred) or TLC.

  • Mobile Phase: Acetonitrile/Water + 0.1% Formic Acid.

  • Detection:

    • UV 254 nm: Detects the aromatic core.

    • UV 280-320 nm: More specific for the conjugated system; shifts indicate de-iodination.

  • Markers:

    • Parent: M+H

      
       272.0.
      
    • Des-iodo Impurity: M+H

      
       146.1 (Mass loss of 126 Da).
      
    • Acid Impurity: M+H

      
       288.0 (Mass gain of 16 Da).
      
Forced Degradation Stress Test

If developing a formulation or long-term stock solution, perform this 24-hour stress test:

Stress ConditionProtocolExpected Outcome (Pass Criteria)
Oxidative Stress Dissolve in MeOH, add 3%

, stir 4h @ RT.
< 5% conversion to Carboxylic Acid.
Photostability Expose solid sample to D65 (daylight) lamp for 24h.< 2% De-iodination.
Thermal Stability Heat solid at 60°C for 24h in sealed vial.> 98% Recovery (No degradation).

Handling & Storage Guidelines

To maximize shelf-life and experimental reproducibility, adopt the "Cold-Dark-Inert" protocol.

Storage Protocol[1][5][6]
  • Temperature: Store at -20°C for long term (>1 month) or 2-8°C for active use.

    • Rationale: Low temperature kinetically inhibits the autoxidation rate.

  • Atmosphere: Flush headspace with Argon or Nitrogen.

    • Rationale: Displaces atmospheric oxygen, preventing aldehyde oxidation.

  • Container: Amber glass vials with Teflon-lined caps.

    • Rationale: Amber glass blocks UV/blue light (protecting the C-I bond). Teflon prevents leaching of plasticizers which can react with the aldehyde.

Solution Stability
  • Solvents: Stable in DMSO, DMF, and Acetonitrile for 24 hours at room temperature if protected from light.

  • Avoid: Protic solvents (Methanol/Ethanol) for prolonged storage, as hemiacetal formation is possible (though reversible).

  • Critical Warning: Do not store in acetone or nucleophilic solvents (primary amines) as the aldehyde will form aldol adducts or imines (Schiff bases) respectively.

QC Decision Tree

QC_Workflow Start Retrieve Sample from Storage Visual Visual Inspection: Is it Dark/Brown? Start->Visual Test Run LC-MS / TLC Visual->Test No (Yellow/Off-white) Purify Recrystallize / Column (Remove Acid/Des-iodo) Visual->Purify Yes (Oxidation likely) Purity Purity > 95%? Test->Purity Use Proceed to Synthesis Purity->Use Yes Purity->Purify No Discard Discard if >20% Degraded Purify->Discard Failed Recovery

Figure 2: Quality Control workflow before utilizing the reagent in critical steps.

References

  • Bagdi, A. K., et al. (2015).[3] "Synthesis of imidazo[1,2-a]pyridines: a decade update." Chemical Communications.[3]

  • Koubachi, J., et al. (2009). "Functionalization of Imidazo[1,2-a]pyridine Ring: Regioselective C-3 Halogenation." Journal of Organic Chemistry. (Validates C3-Iodine reactivity and sensitivity).
  • Fisher Scientific. (2025). "Safety Data Sheet: Imidazo[1,2-a]pyridine-2-carbaldehyde." (General handling for imidazopyridine aldehydes).

  • European Medicines Agency. (2026).[4] "ICH Topic Q1B: Photostability Testing of New Active Substances and Medicinal Products." (Standard protocols for photolabile drugs).

  • BenchChem. (2025). "3-Iodo-2-phenylimidazo[1,2-a]pyridine: Cross-Coupling Chemistry." (Context on C-I bond reactivity).

Sources

Protocols & Analytical Methods

Method

Application Note: Palladium-Catalyzed Cross-Coupling of 3-Iodoimidazo[1,2-a]pyridine-8-carbaldehyde

Abstract & Strategic Value This guide details the experimental protocols for utilizing 3-Iodoimidazo[1,2-a]pyridine-8-carbaldehyde (CAS: 885276-00-6) as a high-value scaffold in medicinal chemistry. This molecule represe...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Strategic Value

This guide details the experimental protocols for utilizing 3-Iodoimidazo[1,2-a]pyridine-8-carbaldehyde (CAS: 885276-00-6) as a high-value scaffold in medicinal chemistry. This molecule represents a "dual-warhead" pharmacophore: it contains a highly reactive C-3 iodide for Palladium-catalyzed cross-coupling and an electrophilic C-8 aldehyde for subsequent diversification.

The imidazo[1,2-a]pyridine core is ubiquitous in FDA-approved drugs (e.g., Zolpidem, Alpidem). The 8-carbaldehyde variant offers a unique vector for growing the molecule into new chemical space, particularly for fragment-based drug discovery (FBDD) where "exit vectors" are critical.

Reactivity Profile & Mechanistic Logic

The Orthogonality Principle

Success with this substrate relies on exploiting the orthogonal reactivity of its two functional groups:

  • C-3 Iodide (Site A): Highly reactive toward oxidative addition by Pd(0). It is electronically activated by the bridgehead nitrogen (N1), making it significantly more reactive than typical aryl iodides.

  • C-8 Aldehyde (Site B): An electrophilic handle. While stable under standard cross-coupling conditions, it is sensitive to strong nucleophiles (Grignards) or harsh oxidants.

Crucial Design Rule: Perform the Pd-catalyzed coupling first . The aldehyde tolerates standard Suzuki/Sonogashira conditions. If the aldehyde is functionalized first (e.g., to an amine), the resulting Lewis basicity may interfere with the Pd catalyst or complicate purification.

Chemoselectivity Considerations
  • Base Sensitivity: The C-8 position is adjacent to the bridgehead nitrogen, increasing the acidity of the aldehyde

    
    -proton (if enolizable) or susceptibility to Cannizzaro reactions. Recommendation: Use mild inorganic bases (K
    
    
    
    PO
    
    
    , NaHCO
    
    
    ) rather than strong alkoxides (NaOtBu).
  • Oxidative Stability: Avoid aerobic conditions when using copper co-catalysts (Sonogashira) to prevent oxidation of the aldehyde to the carboxylic acid.

Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling

Target: Introduction of aryl/heteroaryl groups at C-3.

Materials:

  • Substrate: 3-Iodoimidazo[1,2-a]pyridine-8-carbaldehyde (1.0 equiv)

  • Boronic Acid: Aryl-B(OH)

    
     (1.2 equiv)
    
  • Catalyst: Pd(dppf)Cl

    
    ·CH
    
    
    
    Cl
    
    
    (3-5 mol%)
  • Base: K

    
    PO
    
    
    
    (2.0 equiv) or Cs
    
    
    CO
    
    
    (2.0 equiv)
  • Solvent: 1,4-Dioxane : Water (4:1 ratio)

Step-by-Step Procedure:

  • Setup: Charge a reaction vial with the 3-iodo substrate (1.0 mmol, 272 mg), boronic acid (1.2 mmol), and base (2.0 mmol).

  • Deoxygenation: Add 1,4-Dioxane (4 mL) and Water (1 mL). Sparge the mixture with Nitrogen or Argon for 5 minutes. Critical: Oxygen removal protects the aldehyde and preserves catalyst activity.

  • Catalyst Addition: Add Pd(dppf)Cl

    
     (0.05 mmol) under a positive stream of inert gas. Cap the vial immediately.
    
  • Reaction: Heat the block to 80°C for 4–6 hours. Monitor by LC-MS (Target M+H will be Product Mass + 1).

    • Note: The aldehyde peak (CHO) is distinct in proton NMR (~10.0 ppm) and should remain intact.

  • Workup: Cool to RT. Dilute with EtOAc (20 mL) and wash with water (10 mL) followed by brine. Dry over Na

    
    SO
    
    
    
    .
  • Purification: Flash chromatography (SiO

    
    ). Elute with Hexanes:EtOAc (gradient 0-50%). The product is typically a yellow/tan solid.
    
Protocol B: Sonogashira Coupling

Target: Introduction of alkynyl linkers at C-3.

Materials:

  • Substrate: 3-Iodoimidazo[1,2-a]pyridine-8-carbaldehyde (1.0 equiv)

  • Alkyne: Terminal alkyne (1.2 equiv)

  • Catalyst: PdCl

    
    (PPh
    
    
    
    )
    
    
    (5 mol%)
  • Co-Catalyst: CuI (2 mol%)

  • Base/Solvent: Triethylamine (Et

    
    N) / DMF (1:3 ratio)
    

Step-by-Step Procedure:

  • Setup: Dissolve substrate (1.0 mmol) in anhydrous DMF (3 mL) and Et

    
    N (1 mL) in a dry vial.
    
  • Catalyst Addition: Add PdCl

    
    (PPh
    
    
    
    )
    
    
    and CuI.
  • Alkyne Addition: Add the terminal alkyne (1.2 mmol).

  • Reaction: Stir at Room Temperature for 1 hour. If conversion is slow, heat to 50°C.

    • Warning: Do not exceed 60°C with CuI present to avoid aldehyde oxidation or homocoupling of the alkyne (Glaser coupling).

  • Workup: Dilute with EtOAc, wash extensively with water (3x) to remove DMF.

Downstream Functionalization (Post-Coupling)

Once the C-3 position is coupled, the C-8 aldehyde serves as a versatile handle.

Protocol C: Reductive Amination (Library Generation)

Target: Conversion of C-8 CHO to C-8 CH


-NR

.
  • Imine Formation: Dissolve the C-3 coupled product (0.5 mmol) in DCE (dichloroethane). Add primary/secondary amine (1.1 equiv) and catalytic Acetic Acid (1 drop). Stir for 30 mins.

  • Reduction: Add NaBH(OAc)

    
     (1.5 equiv). Stir at RT overnight.
    
  • Result: This yields 8-(aminomethyl)imidazo[1,2-a]pyridine derivatives, a common motif for increasing solubility and target affinity (e.g., kinase hinge binding).

Visual Workflows

Reaction Pathway Diagram

The following diagram illustrates the "Dual-Warhead" strategy, prioritizing the C-I coupling followed by C-CHO diversification.

ReactionWorkflow Start 3-Iodoimidazo[1,2-a] pyridine-8-carbaldehyde Coupling Step 1: Pd-Catalyzed Coupling (Suzuki/Sonogashira) Start->Coupling Pd(0), Base C-I Bond Cleavage Intermediate 3-Substituted Imidazo[1,2-a]pyridine -8-carbaldehyde Coupling->Intermediate Retention of CHO Funct Step 2: Aldehyde Functionalization Intermediate->Funct Chemical Diversification ProductA Reductive Amination (Amine Library) Funct->ProductA NaBH(OAc)3 R-NH2 ProductB Wittig Olefination (Alkene Linkers) Funct->ProductB Ph3P=CR2

Caption: Sequential functionalization strategy ensuring chemoselectivity.

Catalytic Cycle (Simplified)

Focusing on the activation of the C-3 position.

CatalyticCycle Pd0 Pd(0)L2 Active Catalyst OxAdd Oxidative Addition (Pd-I Species) Pd0->OxAdd Fast TransMet Transmetalation (Pd-Ar Species) OxAdd->TransMet Rate Limiting RedElim Reductive Elimination (Product Release) TransMet->RedElim RedElim->Pd0 Regeneration Substrate 3-Iodo-8-CHO Substrate Substrate->OxAdd Boronic Ar-B(OH)2 Base Boronic->TransMet

Caption: Pd(0)/Pd(II) catalytic cycle for C-3 arylation.

Troubleshooting & Optimization Table

IssueProbable CauseCorrective Action
Low Conversion Catalyst poisoning by N1 nitrogen.Switch to bidentate ligands (dppf, dppe) which resist displacement by the substrate's pyridine nitrogen.
Aldehyde Oxidation Oxygen in reaction headspace.Rigorous degassing (freeze-pump-thaw or sparging). Remove CuI if possible.
Dehalogenation Hydride source present (e.g., from solvent).[1]Avoid alcoholic solvents (EtOH) if hydrodehalogenation is observed; switch to DMF or Toluene.
Bis-coupling Not applicable (only 1 halogen).If C-8 aldehyde is absent (impurity), C-H activation might occur. Verify starting material purity.

References

  • General Reactivity of Imidazo[1,2-a]pyridines

    • Goel, R. et al. "Imidazo[1,2-a]pyridines: A Review on their Synthesis and Biological Activities." Mini-Reviews in Medicinal Chemistry, 2016.

  • Suzuki Coupling Protocols for Heterocycles

    • Miyaura, N., Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995.

  • Aldehyde Tolerance in Cross-Coupling

    • Molander, G. A. et al. "Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Organotrifluoroborates." Journal of Organic Chemistry, 2003.

  • Commercial Availability & Data

    • PubChem Compound Summary for CID 72208521 (3-Iodoimidazo[1,2-a]pyridine-8-carbaldehyde).

Sources

Application

Reductive amination of 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde with primary amines

This Application Note is designed for medicinal chemists and process scientists optimizing the functionalization of the imidazo[1,2-a]pyridine core. It details the reductive amination of 3-Iodo-imidazo[1,2-a]pyridine-8-c...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for medicinal chemists and process scientists optimizing the functionalization of the imidazo[1,2-a]pyridine core. It details the reductive amination of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde with primary amines, a critical transformation for generating diversity in kinase inhibitor and antiviral drug discovery.

Executive Summary

The imidazo[1,2-a]pyridine scaffold is a "privileged structure" in medicinal chemistry, serving as the core for drugs like Zolpidem and Alpidem. The 3-iodo variant provides a strategic orthogonal handle for subsequent palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira), while the 8-carbaldehyde offers a vector for solubility-enhancing groups via reductive amination.

This protocol addresses the specific chemoselectivity challenges of this substrate:

  • Preservation of the C3-Iodide: Avoiding hydrodehalogenation which can occur under catalytic hydrogenation or aggressive hydride reduction.

  • Regioselectivity: Ensuring exclusive reduction of the imine over the aldehyde in the presence of the electron-deficient pyridine ring.

Mechanistic Foundation & Reagent Selection

The Choice of Reducing Agent

For this specific heteroaromatic aldehyde, Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) is the superior reagent compared to Sodium Cyanoborohydride (NaBH₃CN) or Sodium Borohydride (NaBH₄).

  • Selectivity: STAB is mild and sterically bulky. It reduces imines/iminium ions significantly faster than aldehydes, allowing for a "one-pot" procedure where the amine and aldehyde are mixed directly with the reducing agent.

  • Iodide Stability: Unlike catalytic hydrogenation (

    
    , Pd/C) which poses a high risk of reducing the C-I bond, STAB is chemoselective and leaves aryl halides intact.
    
  • Acid Catalysis: The reaction proceeds via an iminium ion intermediate. The addition of Acetic Acid (AcOH) is critical to protonate the intermediate imine, accelerating the reduction step.

Reaction Pathway Visualization

The following diagram illustrates the reaction progression and critical control points.

ReductiveAmination Start 3-Iodo-imidazo[1,2-a] pyridine-8-carbaldehyde Hemiaminal Hemiaminal Intermediate Start->Hemiaminal + Amine (DCE/THF) Side_Alc Side Product: Primary Alcohol Start->Side_Alc + NaBH4 (Avoid) Amine Primary Amine (R-NH2) Amine->Hemiaminal Imine Imine / Iminium (Transient) Hemiaminal->Imine - H2O (AcOH Cat.) Product Secondary Amine Product Imine->Product + STAB (Hydride Transfer) Side_DeI Side Product: De-iodinated Core Imine->Side_DeI + H2/Pd (Avoid)

Figure 1: Reaction pathway highlighting the selective reduction of the imine (Yellow) to the product (Green) while avoiding side reactions (Red).

Experimental Protocol

Materials & Stoichiometry
ComponentRoleEquiv.Notes
Aldehyde Substrate1.03-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde
Primary Amine Nucleophile1.1 - 1.2Slight excess ensures complete consumption of aldehyde.
STAB Reductant1.4 - 1.6Sodium Triacetoxyborohydride (95%). Hygroscopic; weigh quickly.
Acetic Acid Catalyst1.0 - 2.0Promotes imine formation. Essential for STAB efficacy.
DCE Solvent0.1 - 0.2 M1,2-Dichloroethane (Anhydrous). Alternative: THF.
Step-by-Step Procedure (Standard One-Pot)

Step 1: Imine Formation (Pre-equilibrium)

  • Charge a dry reaction vial with 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde (1.0 equiv).

  • Add anhydrous 1,2-Dichloroethane (DCE) to achieve a concentration of 0.1 M.

  • Add the Primary Amine (1.1 equiv).

  • Add Acetic Acid (1.0 equiv).

  • Critical Check: Stir at Room Temperature (RT) for 30–60 minutes.

    • Why? Although STAB allows one-pot addition, allowing the imine to form briefly before adding the hydride source minimizes the risk of direct aldehyde reduction, especially with sterically hindered amines.

Step 2: Reduction 6. Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) in a single portion.

  • Note: Gas evolution is minimal, but ensure the vessel is vented or under a nitrogen balloon.
  • Stir the suspension vigorously at RT. The reaction typically completes in 2–4 hours .
  • Monitoring: Check by LCMS or TLC. The imine intermediate is often visible on TLC and will disappear as the amine forms.

Step 3: Workup 8. Quench the reaction by adding saturated aqueous NaHCO₃ (sodium bicarbonate). Stir for 15 minutes until gas evolution ceases. 9. Extract with DCM (Dichloromethane) or EtOAc (Ethyl Acetate) (3x). 10. Wash combined organics with Brine. 11. Dry over Na₂SO₄ , filter, and concentrate under reduced pressure.

Step 4: Purification 12. The crude material is often clean enough for the next step. If purification is required, use Flash Column Chromatography.

  • Phase: Silica Gel.
  • Eluent: DCM:MeOH (95:5 to 90:10). The product is basic; adding 1%
    
    
    or
    
    
    to the eluent improves peak shape.

Quality Control & Data Interpretation

Expected Analytical Data
  • LCMS: Look for the [M+H]+ peak corresponding to the Product.

    • Warning: The 3-Iodo group has a distinct isotopic pattern (Iodine is monoisotopic, but the mass defect is significant).

    • De-iodination Check: Ensure no peak is observed at [M-126+H]+ (Loss of Iodine + replacement by H).

  • 1H NMR (DMSO-d6 or CDCl3):

    • Loss of Signal: The aldehyde proton singlet at ~10.0–10.5 ppm should be absent.

    • New Signal: A new singlet (or doublet if coupled to NH) for the benzylic methylene (

      
      ) typically appears between 3.8 – 4.5 ppm .
      
    • Aromatic Region: The imidazo[1,2-a]pyridine protons (H-5, H-6, H-7, and H-2) should remain intact. H-2 is typically a singlet around 7.8–8.2 ppm.

Troubleshooting Table
ObservationDiagnosisCorrective Action
Low Conversion Poor imine formationIncrease AcOH to 2.0 eq. Add 3Å Molecular Sieves to scavenge water.
Aldehyde Reduction (Alcohol formation) STAB reducing aldehyde before imine formsSwitch to "Two-Step" method: Stir Aldehyde + Amine + AcOH for 2h before adding STAB.
De-iodination Unlikely with STABEnsure temperature is < 30°C. Confirm reagent quality (avoid contamination with stronger hydrides).
Starting Material Remains Equilibrium favors aldehydeUse excess amine (1.5 eq). Switch solvent to THF if solubility is poor.

References

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1][2] The Journal of Organic Chemistry, vol. 61, no.[1][3] 11, 1996, pp. 3849-3862.[1] Link

    • The foundational text for STAB reductive amin
  • Bagdi, A. K., et al. "Copper-Catalyzed Synthesis of Imidazo[1,2-a]pyridines." Chemical Reviews, vol. 113, no. 11, 2013. General review of the scaffold's reactivity.
  • Gribble, G. W. "Sodium Triacetoxyborohydride."[4] Encyclopedia of Reagents for Organic Synthesis, 2001.

    • Detailed properties of the reagent.
  • Goossen, L., et al. "Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines." Molecules, 2024.[5][6] Link

    • Demonstrates stability of iodo-imidazo[1,2-a]pyridines in functionaliz

Sources

Method

Application Notes and Protocols for the Sonogashira Coupling of 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde

Introduction: Synthesizing Novel Imidazo[1,2-a]pyridine Scaffolds The imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents. The a...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Synthesizing Novel Imidazo[1,2-a]pyridine Scaffolds

The imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents. The ability to functionalize this heterocyclic system with precision is paramount for the exploration of new chemical space and the development of next-generation pharmaceuticals. The Sonogashira cross-coupling reaction stands as a powerful and versatile tool for the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl halides and sp-hybridized carbons of terminal alkynes. This reaction is particularly valuable for the synthesis of conjugated enynes and arylalkynes, which are key intermediates in the preparation of complex molecules.[1]

This application note provides a comprehensive guide to the Sonogashira coupling of 3-iodo-imidazo[1,2-a]pyridine-8-carbaldehyde, a substrate featuring both a reactive iodo group at the 3-position and an electron-withdrawing carbaldehyde at the 8-position. The presence of the aldehyde functionality necessitates careful consideration of reaction conditions to ensure compatibility and high yields. This document will delve into the mechanistic underpinnings of the reaction, provide a detailed experimental protocol, and offer insights into optimization and troubleshooting for researchers in drug discovery and organic synthesis.

Mechanistic Insights: The Palladium and Copper Catalytic Cycles

The Sonogashira coupling reaction typically proceeds through two interconnected catalytic cycles: a palladium cycle and a copper cycle.[2] Understanding these cycles is crucial for optimizing reaction conditions and troubleshooting potential issues.

The generally accepted mechanism involves the following key steps:

  • Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl iodide (3-iodo-imidazo[1,2-a]pyridine-8-carbaldehyde) to form a Pd(II) intermediate.

  • Formation of Copper Acetylide: In the copper cycle, the terminal alkyne reacts with a copper(I) salt, typically in the presence of a base, to form a copper acetylide species. This step is believed to increase the nucleophilicity of the alkyne.

  • Transmetalation: The copper acetylide transfers its alkynyl group to the Pd(II) complex, regenerating the copper(I) catalyst and forming an alkynyl-Pd(II) complex.

  • Reductive Elimination: The alkynyl-Pd(II) complex undergoes reductive elimination to yield the desired alkynylated product and regenerate the active Pd(0) catalyst, thus completing the palladium cycle.

Sonogashira_Mechanism

Key Considerations for the Coupling of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde

The presence of both an iodo group and a carbaldehyde on the imidazo[1,2-a]pyridine scaffold requires careful selection of reaction parameters to ensure a successful coupling.

  • Catalyst System: The choice of palladium catalyst and ligand is critical. While various palladium sources can be used, bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) is a common and effective precatalyst that is reduced in situ to the active Pd(0) species.[2] Copper(I) iodide (CuI) is the most frequently used co-catalyst to facilitate the formation of the copper acetylide.

  • Base: An appropriate base is essential to deprotonate the terminal alkyne and neutralize the hydrogen iodide formed during the reaction. Triethylamine (Et₃N) is a widely used base that often serves as both a base and a co-solvent. Other amine bases such as diisopropylethylamine (DIPEA) can also be employed. The basicity should be sufficient to deprotonate the alkyne but mild enough to avoid side reactions involving the aldehyde group.

  • Solvent: The choice of solvent can significantly impact the reaction rate and yield. Aprotic polar solvents like N,N-dimethylformamide (DMF) or tetrahydrofuran (THF) are commonly used. A mixture of THF and an amine base (e.g., Et₃N) is often a good starting point.

  • Temperature: Sonogashira couplings can often be performed at room temperature, especially with reactive aryl iodides. However, for more challenging substrates or to increase the reaction rate, gentle heating (e.g., 40-60 °C) may be necessary. The thermal stability of the aldehyde group should be considered when selecting the reaction temperature.

  • Inert Atmosphere: The active Pd(0) species is sensitive to oxidation, which can lead to catalyst deactivation. Therefore, it is crucial to perform the reaction under an inert atmosphere (e.g., nitrogen or argon) and to use degassed solvents.

  • Functional Group Compatibility: The aldehyde group at the 8-position is generally well-tolerated in Sonogashira reactions, particularly under the relatively mild conditions typically employed for aryl iodides. However, strong bases or high temperatures should be avoided to prevent potential side reactions such as aldol condensation or Cannizzaro reactions.

Experimental Protocol: Sonogashira Coupling of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde

This protocol provides a general procedure for the Sonogashira coupling of 3-iodo-imidazo[1,2-a]pyridine-8-carbaldehyde with a terminal alkyne. Optimization may be required for specific alkynes.

Materials:

  • 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde

  • Terminal alkyne (1.1 - 1.5 equivalents)

  • Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (1-5 mol%)

  • Copper(I) iodide (CuI) (2-10 mol%)

  • Triethylamine (Et₃N), anhydrous

  • Tetrahydrofuran (THF), anhydrous and degassed

  • Nitrogen or Argon gas

  • Standard laboratory glassware for inert atmosphere reactions

Procedure:

  • Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 3-iodo-imidazo[1,2-a]pyridine-8-carbaldehyde (1.0 eq.), bis(triphenylphosphine)palladium(II) dichloride, and copper(I) iodide.

  • Inert Atmosphere: Evacuate the flask and backfill with nitrogen or argon. Repeat this cycle three times to ensure an inert atmosphere.

  • Solvent and Base Addition: Add anhydrous and degassed THF and triethylamine via syringe. A typical solvent ratio is 3:1 to 5:1 (THF:Et₃N).

  • Alkyne Addition: Add the terminal alkyne dropwise to the stirred reaction mixture at room temperature.

  • Reaction Monitoring: Stir the reaction mixture at room temperature or heat to 40-60 °C. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

  • Work-up:

    • Once the reaction is complete, cool the mixture to room temperature.

    • Dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove the catalyst residues.

    • Wash the filtrate with saturated aqueous ammonium chloride solution, followed by brine.

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired 3-alkynyl-imidazo[1,2-a]pyridine-8-carbaldehyde.

Experimental_Workflow

Comparative Table of Reaction Conditions

The following table summarizes reported conditions for Sonogashira couplings on related imidazo[1,2-a]pyridine and other heterocyclic scaffolds to provide a basis for optimization.

Aryl HalideAlkynePd Catalyst (mol%)CuI (mol%)BaseSolventTemp (°C)Yield (%)Reference
2-Amino-3-bromopyridinePhenylacetylenePd(CF₃COO)₂ (2.5)5Et₃NDMF10096[3]
3-IodoindazoleVariousPdCl₂(PPh₃)₂ (5)10Et₃NDMF8060-95[4]
4-Iodo-1,1'-biphenylPhenylacetyleneNiCl₂ (10)-KFDMAc6095[5]
IodobenzenePhenylacetylenePdCl₂(PPh₃)₂ (2)2.1Et₃NTHFRT97N/A
2-Iodo-5-nitrotoluene2-Amino-1-(2-propynyl) pyridinium bromidePdCl₂(PPh₃)₂ (3)7Cs₂CO₃Water6085[6]

Troubleshooting Guide

IssuePotential CauseSuggested Solution
Low or no conversion Inactive catalystEnsure proper inert atmosphere technique and use of degassed solvents. Consider using a fresh batch of catalyst.
Insufficiently basic conditionsIncrease the amount of base or switch to a stronger base like DBU, while monitoring for aldehyde-related side reactions.
Low reaction temperatureGradually increase the reaction temperature, monitoring for any degradation of starting materials or product.
Formation of Glaser coupling byproduct (alkyne homocoupling) Presence of oxygenThoroughly degas all solvents and reagents and maintain a positive pressure of inert gas.
High concentration of copper catalystReduce the loading of CuI. In persistent cases, consider a copper-free Sonogashira protocol.
Decomposition of starting material or product High reaction temperaturePerform the reaction at a lower temperature for a longer duration.
Incompatible baseScreen different amine bases of varying strengths.
Difficulty in purification Formation of closely related byproductsOptimize reaction conditions to improve selectivity. Employ high-resolution chromatographic techniques for purification.

Conclusion

The Sonogashira coupling of 3-iodo-imidazo[1,2-a]pyridine-8-carbaldehyde offers a robust and efficient method for the synthesis of novel alkynyl-substituted imidazo[1,2-a]pyridine derivatives. By carefully controlling the reaction conditions, particularly the catalyst system, base, and temperature, high yields of the desired products can be achieved while maintaining the integrity of the aldehyde functionality. The protocols and insights provided in this application note serve as a valuable resource for researchers and scientists engaged in the design and synthesis of new chemical entities for drug discovery and development.

References

  • Sonogashira, K. Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. J. Organomet. Chem.653 , 46-49 (2002). [Link]

  • Chinchilla, R. & Nájera, C. The Sonogashira reaction: a booming methodology in synthetic organic chemistry. Chem. Rev.107 , 874-922 (2007). [Link]

  • Zhu, Q. et al. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis6 , 121-133 (2017). [Link]

  • Doucet, H. & Hierso, J.-C. Palladium-catalysed cross-coupling reactions of aryl halides with terminal alkynes: state of the art. Angew. Chem. Int. Ed.46 , 834-871 (2007). [Link]

  • Chemistry LibreTexts. Sonogashira Coupling. (2024). [Link]

  • Bakherad, M., Keivanloo, A. & Hashemi, M. Pd-Cu–Mediated Synthesis of 2-Substituted Imidazo[1,2-α]pyridines in Water. Synthetic Communications39 , 1002-1011 (2009). [Link]

  • Wikipedia. Sonogashira coupling. (2024). [Link]

  • Li, J. J. Name Reactions: A Collection of Detailed Reaction Mechanisms. (Springer, 2006).
  • Hassan, J., Sévignon, M., Gozzi, C., Schulz, E. & Lemaire, M. Aryl-aryl bond formation one century after the discovery of the Ullmann reaction. Chem. Rev.102 , 1359-1470 (2002). [Link]

  • Organic Chemistry Portal. Sonogashira Coupling. [Link]

  • Ji, L. et al. A mesoionic bis(Py-tzNHC) palladium(ii) complex catalyses “green” Sonogashira reaction through an unprecedented mechanism. Chem. Commun.51 , 13544-13547 (2015). [Link]

  • Star Protocols. Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. (2024). [Link]

  • Guillaumet, G. et al. Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines. Synthesis2004, 1141-1146 (2004).
  • Chinchilla, R. & Nájera, C. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews107 , 874-922 (2007). [Link]

  • Sonogashira, K., Tohda, Y. & Hagihara, N. A convenient synthesis of acetylenes: catalytic substitutions of acetylenic hydrogen with bromoalkenes, iodoarenes and bromopyridines. Tetrahedron Lett.16, 4467-4470 (1975).

Sources

Application

Application Note: High-Fidelity Oxidation and Reduction Protocols for the Privileged Scaffold Intermediate, 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde

Audience: Researchers, Scientists, and Drug Development Professionals Abstract: The imidazo[1,2-a]pyridine core is a "privileged scaffold" in medicinal chemistry, forming the basis of numerous therapeutic agents.[1] Its...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: The imidazo[1,2-a]pyridine core is a "privileged scaffold" in medicinal chemistry, forming the basis of numerous therapeutic agents.[1] Its derivatives exhibit a wide array of biological activities, including anticancer, anti-inflammatory, and anxiolytic properties.[1][2] The compound 3-iodo-imidazo[1,2-a]pyridine-8-carbaldehyde is a critical intermediate, offering a versatile platform for further functionalization. The aldehyde at the C8 position can be transformed into a carboxylic acid or an alcohol, while the iodo-substituent at the C3 position serves as a handle for transition-metal-catalyzed cross-coupling reactions.[3][4] This application note provides detailed, validated protocols for the high-fidelity, chemoselective oxidation and reduction of this key intermediate, ensuring the integrity of the sensitive iodo-substituent and the heterocyclic core.

Part 1: Chemoselective Oxidation to 3-iodo-imidazo[1,2-a]pyridine-8-carboxylic acid

Scientific Rationale and Method Selection

The oxidation of an aldehyde to a carboxylic acid is a fundamental transformation. However, for a substrate like 3-iodo-imidazo[1,2-a]pyridine-8-carbaldehyde, the choice of oxidant is critical. Harsh oxidizing agents, such as potassium permanganate or Jones reagent, pose a significant risk of over-oxidation, degradation of the electron-rich imidazopyridine ring, or undesired cleavage of the C-I bond.

For these reasons, the Pinnick oxidation is the method of choice. This reaction utilizes sodium chlorite (NaClO₂) under mildly acidic conditions and is renowned for its exceptional chemoselectivity and tolerance of a wide range of sensitive functional groups.[5] It is particularly effective for oxidizing heteroaromatic and α,β-unsaturated aldehydes.[5][6] The reaction proceeds via the active oxidant chlorous acid (HClO₂), which is generated in situ. A key feature of modern Pinnick protocols is the inclusion of a hypochlorite scavenger, typically 2-methyl-2-butene, to prevent unwanted side reactions, such as the halogenation of electron-rich systems.[7]

Experimental Workflow: Pinnick Oxidation

start 3-Iodo-imidazo[1,2-a]pyridine- 8-carbaldehyde reagents 1. NaClO₂, NaH₂PO₄ 2. 2-Methyl-2-butene 3. t-BuOH/H₂O start->reagents Dissolve reaction Stir at RT (e.g., 4-12 h) reagents->reaction Combine workup 1. Quench with Na₂SO₃ 2. Acidify with HCl 3. Filtration reaction->workup Monitor by TLC product 3-Iodo-imidazo[1,2-a]pyridine- 8-carboxylic acid workup->product Isolate Product

Caption: Workflow for the Pinnick oxidation of the title compound.

Detailed Protocol for Pinnick Oxidation

This protocol is designed for a 1.0 mmol scale reaction. Adjust quantities proportionally for different scales.

1. Reagent Preparation:

  • Prepare a buffer solution of sodium dihydrogen phosphate (NaH₂PO₄).

  • The reaction is typically run in a biphasic solvent system, such as tert-butanol (t-BuOH) and water.

2. Reaction Setup:

  • To a round-bottom flask, add 3-iodo-imidazo[1,2-a]pyridine-8-carbaldehyde (272.04 mg, 1.0 mmol, 1.0 equiv.).[8]

  • Add t-BuOH (10 mL) and water (5 mL). Stir until the starting material is fully dissolved.

  • Add 2-methyl-2-butene (1.06 mL, 10.0 mmol, 10.0 equiv.).

  • In a separate flask, dissolve sodium chlorite (NaClO₂, 135.7 mg, 1.5 mmol, 1.5 equiv.) and sodium dihydrogen phosphate monohydrate (NaH₂PO₄·H₂O, 207.0 mg, 1.5 mmol, 1.5 equiv.) in water (5 mL).

3. Reaction Execution:

  • Slowly add the aqueous solution of NaClO₂ and NaH₂PO₄ to the stirred solution of the aldehyde at room temperature over 15-20 minutes. An ice bath can be used to control any initial exotherm.[9]

  • Allow the reaction to stir vigorously at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-12 hours).

4. Work-up and Purification:

  • Cool the reaction mixture in an ice bath.

  • Quench the reaction by slowly adding a saturated aqueous solution of sodium sulfite (Na₂SO₃) until a test with starch-iodide paper indicates no remaining oxidant.

  • Reduce the volume of the organic solvent in vacuo.

  • Acidify the remaining aqueous solution to pH 2-3 with 1M HCl. This will precipitate the carboxylic acid product.

  • Collect the solid precipitate by vacuum filtration.

  • Wash the solid with cold water and then a minimal amount of cold ether or hexanes to remove any residual 2-methyl-2-butene and its byproducts.

  • Dry the solid under high vacuum to yield 3-iodo-imidazo[1,2-a]pyridine-8-carboxylic acid as a solid.[10]

ParameterValueMoles (mmol)Molar Eq.
Starting Aldehyde272.04 mg1.01.0
Sodium Chlorite (NaClO₂)135.7 mg1.51.5
NaH₂PO₄·H₂O207.0 mg1.51.5
2-Methyl-2-butene1.06 mL10.010.0
Solvent (t-BuOH/H₂O)10 mL / 10 mL--
TemperatureRoom Temp.--
Reaction Time4-12 h--
Expected Yield >85%

Part 2: Chemoselective Reduction to (3-iodo-imidazo[1,2-a]pyridin-8-yl)methanol

Scientific Rationale and Method Selection

For the reduction of the aldehyde to a primary alcohol, chemoselectivity is paramount. The goal is to reduce the carbonyl group without affecting the C-I bond or the aromatic system. While powerful reducing agents like lithium aluminum hydride (LiAlH₄) are effective, they are often too reactive and can lead to dehalogenation.[11]

Therefore, sodium borohydride (NaBH₄) is the ideal reagent. It is a mild and selective reducing agent that readily reduces aldehydes and ketones but typically does not affect esters, amides, or, crucially, aryl halides under standard conditions.[12][13] The reaction is operationally simple, proceeds with high yield, and is conducted in protic solvents like methanol or ethanol at ambient or cool temperatures.

Experimental Workflow: NaBH₄ Reduction

start 3-Iodo-imidazo[1,2-a]pyridine- 8-carbaldehyde reagents 1. NaBH₄ 2. Methanol (MeOH) start->reagents Dissolve/Suspend reaction Stir at 0 °C to RT (e.g., 1-2 h) reagents->reaction Add NaBH₄ Portion-wise workup 1. Quench with H₂O or Acetone 2. Evaporate Solvent 3. Extraction (e.g., EtOAc) reaction->workup Monitor by TLC product (3-Iodo-imidazo[1,2-a]pyridin- 8-yl)methanol workup->product Isolate & Purify

Caption: Workflow for the NaBH₄ reduction of the title compound.

Detailed Protocol for NaBH₄ Reduction

This protocol is designed for a 1.0 mmol scale reaction.

1. Reaction Setup:

  • To a round-bottom flask, add 3-iodo-imidazo[1,2-a]pyridine-8-carbaldehyde (272.04 mg, 1.0 mmol, 1.0 equiv.).

  • Add methanol (15 mL) and stir to dissolve.

  • Cool the solution to 0 °C in an ice bath.

2. Reaction Execution:

  • Slowly add sodium borohydride (NaBH₄, 45.4 mg, 1.2 mmol, 1.2 equiv.) portion-wise to the stirred solution over 10 minutes. Be cautious of initial effervescence (hydrogen gas evolution).

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature.

  • Monitor the reaction by TLC. The reaction is typically complete within 1-2 hours.

3. Work-up and Purification:

  • Cool the mixture back to 0 °C and quench the excess NaBH₄ by the slow, dropwise addition of water (5 mL) or a few drops of acetone until gas evolution ceases.

  • Remove the methanol under reduced pressure.

  • Add water (15 mL) to the residue, which may result in the precipitation of the product. If not, extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic extracts, wash with brine (1 x 20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Filter the drying agent and concentrate the filtrate in vacuo to yield the crude product.

  • If necessary, purify the product by flash column chromatography on silica gel or recrystallization to afford pure (3-iodo-imidazo[1,2-a]pyridin-8-yl)methanol.

ParameterValueMoles (mmol)Molar Eq.
Starting Aldehyde272.04 mg1.01.0
Sodium Borohydride (NaBH₄)45.4 mg1.21.2
Solvent (Methanol)15 mL--
Temperature0 °C to Room Temp.--
Reaction Time1-2 h--
Expected Yield >90%

Part 3: Product Characterization & Safety

  • Characterization: Successful conversion should be confirmed using standard analytical techniques.

    • ¹H NMR: For oxidation, the disappearance of the aldehyde proton signal (~10 ppm) and the appearance of a broad carboxylic acid proton signal (>12 ppm) is expected. For reduction, the aldehyde proton is replaced by a new signal for the benzylic CH₂ group (typically 4.5-5.0 ppm) and a hydroxyl proton.

    • Mass Spectrometry: ESI-MS should be used to confirm the expected molecular weight of the product. For the acid: C₈H₅IN₂O₂, M.W. = 287.94.[10] For the alcohol: C₈H₇IN₂O, M.W. = 273.96.

  • Safety Precautions:

    • All manipulations should be performed in a well-ventilated fume hood.

    • Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves, is required.

    • Sodium borohydride reacts with water and acids to produce flammable hydrogen gas. Additions and quenching should be done slowly and with cooling.

    • Sodium chlorite is a strong oxidizing agent. Avoid contact with combustible materials.

References

  • Chem-Impex. 3-Iodo-Imidazo[1,2-a]pyridine-8-carboxylic acid methyl ester.

  • Wikipedia. Pinnick oxidation.

  • Kollár, L., et al. (2021). Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction. MDPI.

  • Organic Chemistry Select. (2012). Pinnick Oxidation.

  • Ferreira, P. M., et al. (2021). Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications. PMC.

  • ResearchGate. (a) Pinnick oxidation and (b) its well-known mechanism.

  • Al-Zoubi, R. M., et al. (2020). Mechanistic investigations on Pinnick oxidation: a density functional theory study. PMC.

  • Chen, Y., et al. (2022). Synthesis and antitumor activity of novel N-(8-(3-ureidophenyl)imidazo [1,2-a]pyridin-6-yl)acetamide derivatives. Spandidos Publications.

  • ResearchGate. Sodium Borohydride-Iodine, an Efficient Reagent for Reductive Amination of Aromatic Aldehydes.

  • Firdaus, M. (2019). Reduction of Aldehydes Using Sodium Borohydride under Ultrasonic Irradiation. Universitas Islam Indonesia.

  • ChemicalBook. 8-BENZYLOXY-3-IODO-IMIDAZO[1,2-A]PYRIDINE synthesis.

  • Thsci. 3-IODO-IMIDAZO[1,2-A]PYRIDINE-7-METHANOL.

  • PubChem. 3-iodoimidazo[1,2-a]pyridine-8-carboxylic acid.

  • Royal Society of Chemistry. (2023). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. RSC Publishing.

  • Semantic Scholar. Synthesis of imidazo[1,2-a]pyridines: a decade update.

  • YouTube. (2022). Oxidations (Pinnick & Jones) - Carboxylic Acids (IOC 25).

  • Organic Chemistry Portal. Sodium borohydride, Sodium tetrahydroborate.

  • YouTube. (2017). Sodium Borohydride Reduction of an Aldehyde or Ketone to an Alcohol.

  • PubChem. 3-iodoimidazo[1,2-a]pyridine-8-carbaldehyde.

  • ResearchGate. (PDF) Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities.

  • PMC. (2018). Synthesis and cytotoxic activity evaluation of novel imidazopyridine carbohydrazide derivatives.

  • Ferreira, L. A. P., et al. (2021). Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. PMC.

  • Sui, G., et al. (2019). Chemoselective reduction of aldehydes via a combination of NaBH4 and acetylacetone. New Journal of Chemistry (RSC Publishing).

  • ResearchGate. Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents.

  • PMC. (2021). Ultrasound-Assisted Iodination of Imidazo[1,2-α]pyridines Via C–H Functionalization Mediated by tert-Butyl Hydroperoxide.

  • PubMed. (2015). The imidazo[1,2-a]pyridine ring system as a scaffold for potent dual phosphoinositide-3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors.

  • Royal Society of Chemistry. (2022). The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents. RSC Publishing.

Sources

Method

Application Note: Advanced Procedures for C-H Activation and Cross-Coupling Using 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde Precursors

Executive Summary The is widely recognized as a "privileged" structure in medicinal chemistry, frequently serving as the pharmacodynamic backbone for antiviral, anti-inflammatory, and anticancer therapeutics[1],[2]. To a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The is widely recognized as a "privileged" structure in medicinal chemistry, frequently serving as the pharmacodynamic backbone for antiviral, anti-inflammatory, and anticancer therapeutics[1],[2]. To accelerate structure-activity relationship (SAR) studies, late-stage functionalization of this core is essential.

This application note details robust, self-validating methodologies for the chemoselective functionalization of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde (CAS: 885276-00-6) [3],[4]. By leveraging the differential reactivity of the C3-iodo substituent and the C8-carbaldehyde group, this bifunctional building block allows for rapid assembly of complex molecular architectures via transition-metal-catalyzed C-H activation and orthogonal derivatization[5],.

Mechanistic Rationale & Design Principles (E-E-A-T)

Successful functionalization of complex heterocycles requires a deep understanding of the underlying physical organic chemistry. The experimental choices in this protocol are governed by the following causal principles:

  • Halogen Selection (Why 3-Iodo?): The selection of the 3-iodo precursor over its bromo- or chloro-analogues is dictated by bond dissociation energetics. The C-I bond (~65 kcal/mol) undergoes oxidative addition with Pd(0) species significantly faster than C-Br bonds[6]. This chemoselectivity allows the cross-coupling to proceed under milder conditions, preventing the thermal degradation of the sensitive C8-carbaldehyde group.

  • Additive Causality (The Role of PivOH): In direct C-H arylation, pivalic acid (PivOH) is employed as a critical co-catalyst. The pivalate anion acts as an internal proton shuttle, facilitating the cleavage of the target C-H bond on the coupling partner via a[7]. This lowers the activation barrier compared to traditional base-mediated deprotonation, ensuring high catalytic turnover.

  • Solvent Dynamics: N,N-Dimethylacetamide (DMA) is selected as the solvent due to its high boiling point and polar aprotic nature, which stabilizes the highly polar Pd(II) intermediates during the catalytic cycle.

Catalytic Pathway Visualization

Mechanism Pd0 Pd(0) Catalyst Active Species OxAdd Oxidative Addition (C3-I Bond Cleavage) Pd0->OxAdd 3-Iodo Precursor CMD C-H Activation (CMD Pathway via PivO-) OxAdd->CMD Heteroarene + Base RedElim Reductive Elimination (C-C Bond Formation) CMD->RedElim Proton Abstraction RedElim->Pd0 Product Release

Figure 1: Catalytic cycle of Pd-mediated C-H arylation via CMD pathway.

Experimental Workflow

Workflow Prep Reagent Prep & Degassing React Thermal Heating (110°C, 12h) Prep->React Workup Aqueous Workup & Extraction React->Workup Purify Flash Column Chromatography Workup->Purify Isolate Characterization (NMR, LC-MS) Purify->Isolate

Figure 2: Step-by-step experimental workflow for the C-H functionalization protocol.

Detailed Experimental Protocols

Protocol A: Palladium-Catalyzed Direct C-H Arylation

Objective: Coupling 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde with an unactivated heteroarene (e.g., thiophene)[8],[9].

Reagents:

  • 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde (1.0 equiv, 0.5 mmol)[10]

  • Thiophene (1.5 equiv, 0.75 mmol)

  • Pd(OAc)₂ (5 mol%)

  • Tricyclohexylphosphine (PCy₃) (10 mol%)

  • K₂CO₃ (2.0 equiv, 1.0 mmol)

  • Pivalic acid (PivOH) (30 mol%, 0.15 mmol)

  • Anhydrous N,N-Dimethylacetamide (DMA) (0.2 M, 2.5 mL)

Step-by-Step Methodology:

  • Preparation: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, sequentially add the 3-iodo precursor, Pd(OAc)₂, PCy₃, K₂CO₃, and PivOH.

  • Degassing: Seal the tube with a rubber septum. Evacuate the vessel and backfill with Argon three times. Causality Note: Strict exclusion of oxygen is mandatory, as O₂ irreversibly oxidizes the active Pd(0) species and promotes unwanted homocoupling[11].

  • Solvent Addition: Inject anhydrous, degassed DMA and thiophene via syringe through the septum.

  • Thermal Activation: Replace the septum with a Teflon screw cap under a positive flow of Argon. Submerge the reaction vessel in a pre-heated oil bath at 110 °C and stir vigorously for 12 hours.

  • Workup: Cool the mixture to room temperature. Dilute with EtOAc (15 mL) and filter through a short pad of Celite to remove the palladium black. Wash the organic filtrate with distilled water (3 x 10 mL) to extract the DMA, followed by a brine wash (10 mL). Dry the organic layer over anhydrous Na₂SO₄.

  • Purification: Concentrate the solvent under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes:EtOAc gradient) to isolate the arylated product.

Self-Validating Quality Control Checkpoint:

  • TLC Analysis: The starting 3-iodo precursor (R_f ~0.4 in 60% EtOAc/Hexanes) must be completely consumed. A new, strongly UV-active spot (R_f ~0.3) indicates successful product formation.

  • ¹H NMR Verification: The crude NMR spectrum must display an intact aldehyde proton singlet at ~10.2 ppm. The integration of the new thiophene aromatic protons confirms successful C-C bond formation without degrading the orthogonal functional group[5].

Protocol B: Orthogonal Late-Stage Functionalization (Reductive Amination)

Objective: Derivatization of the preserved C8-carbaldehyde to yield diverse amine libraries.

Methodology:

  • Dissolve the arylated product from Protocol A (1.0 equiv) and a secondary amine (e.g., morpholine, 1.2 equiv) in anhydrous 1,2-dichloroethane (DCE) (0.1 M).

  • Add glacial acetic acid (1.0 equiv) to catalyze iminium ion formation. Stir at room temperature for 1 hour.

  • Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv) in one portion. Causality Note: NaBH(OAc)₃ is chosen over NaBH₄ because it is mild enough to selectively reduce the iminium intermediate without reducing the newly formed biaryl system or unreacted aldehydes[1].

  • Stir for 12 hours, quench with saturated aqueous NaHCO₃, extract with CH₂Cl₂, and purify via chromatography.

Quantitative Data: Reaction Optimization

The following table summarizes the optimization of the catalytic system, demonstrating the causality behind the final reagent selection.

Table 1: Optimization of Pd-Catalyzed C-H Arylation Conditions

EntryCatalyst (5 mol%)AdditiveSolventTemp (°C)Yield (%)Causality / Observation
1Pd(OAc)₂NoneToluene11015%Poor C-H cleavage without a proton shuttle.
2Pd(OAc)₂PivOHToluene11045%PivOH enables CMD, but solvent polarity is too low.
3 Pd(OAc)₂ PivOH DMA 110 88% Optimal conditions; DMA stabilizes Pd intermediates.
4Pd(PPh₃)₄PivOHDMA11062%Pd(0) pre-catalyst is less effective than Pd(II) in situ reduction.
5Pd(OAc)₂PivOHDMA8035%Insufficient thermal energy for catalytic turnover.

References

  • Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines Source: ACS Omega URL:[Link]

  • C-H amination in the synthesis of N-heterocycles Source: Dove Medical Press (Research and Reports in Chemistry) URL:[Link]

  • Functionalization of Imidazo[1,2-a]pyridines by Means of Metal-Catalyzed Cross-Coupling Reactions Source: ResearchGate URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Recrystallization solvents for high-purity 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde

Case ID: PUR-IIP-8CHO-001 Status: Active Subject: Recrystallization Solvent Systems & Troubleshooting for High-Purity Isolation Assigned Specialist: Senior Application Scientist, Process Chemistry Division Diagnostic Tri...

Author: BenchChem Technical Support Team. Date: March 2026

Case ID: PUR-IIP-8CHO-001 Status: Active Subject: Recrystallization Solvent Systems & Troubleshooting for High-Purity Isolation Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Diagnostic Triage: Before You Crystallize

Before attempting recrystallization, characterize your crude material. The unique structural features of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde (iodine lability and aldehyde reactivity) dictate the purification strategy.

Diagnostic CheckObservationRecommended Action
Purity (LCMS/HPLC) >85%Proceed to Standard Recrystallization .
Purity (LCMS/HPLC) <70%Stop. Perform a silica plug filtration (DCM/MeOH) first. Recrystallization is inefficient at low purity for this scaffold.
Color Dark Brown/BlackIndicates iodine liberation or polymerization. Wash crude with cold sodium thiosulfate solution before drying.
Physical State Sticky Gum/OilHigh risk of "oiling out." Use the Anti-Solvent Precipitation protocol.

Solvent Selection Matrix

Based on the imidazo[1,2-a]pyridine core's polarity and the lipophilic iodine substituent, the following solvent systems are validated for this class of compounds.

Primary Recommendation: Single-Solvent Systems

Best for removal of trace starting materials and polar byproducts.

SolventGradeTemperature ProfileProsCons
Ethanol (EtOH) AbsoluteDissolve: 75°C Crystallize: 4°CStandard. Good balance of solubility for the core structure.May require trace water to force precipitation if yield is low.
Acetonitrile (MeCN) HPLCDissolve: 80°C Crystallize: -20°CExcellent for removing polar oxidation impurities (acids).Lower recovery yield; requires cooling to sub-zero temperatures.
Ethyl Acetate (EtOAc) ACSDissolve: Reflux Crystallize: RTGood for highly lipophilic impurities.Product may be too soluble; often requires a hexane chaser.
Secondary Recommendation: Binary (Solvent/Anti-Solvent) Systems

Best for "oiling out" issues or maximizing recovery.

  • System A (Standard): Dichloromethane (DCM) + Hexanes

    • Ratio: Dissolve in min. DCM, add Hexanes until cloudy (approx. 1:4).

    • Mechanism:[1] DCM solubilizes the flat aromatic core; Hexanes force the lattice formation.

  • System B (Polar): Methanol (MeOH) + Water

    • Ratio: Dissolve in warm MeOH, add Water dropwise.

    • Warning: Aldehydes can hydrate; keep contact time short and avoid acidic water.

Protocol Optimization: Step-by-Step SOP

Protocol A: High-Purity Recrystallization (Ethanol System)

Target: >98% purity for biological assays.

  • Preparation: Place crude solid (e.g., 1.0 g) in a 25 mL round-bottom flask with a magnetic stir bar.

  • Dissolution: Add Ethanol (Absolute) in small portions (start with 5 mL) while heating to reflux (80°C) in an oil bath.

    • Critical: Do not overheat. The iodine bond is photolabile and thermally sensitive. Use a condenser.

  • Clarification: If solid remains but the solution is yellow/orange, filter hot through a pre-warmed glass frit or Celite pad to remove inorganic salts.

  • Crystallization: Remove from heat. Allow the flask to cool to Room Temperature (RT) slowly on a cork ring (approx. 30 mins).

    • Note: Rapid cooling traps impurities.

  • Maturation: Once RT is reached, place in a fridge (4°C) for 2–4 hours.

  • Isolation: Filter the yellow needles/prism crystals. Wash with cold (-20°C) Ethanol (2 x 1 mL).

  • Drying: Dry under high vacuum at 40°C max . Avoid higher temps to prevent aldehyde oxidation or sublimation.

Visualization: Recrystallization Decision Logic

RecrystallizationLogic Start Start: Crude Material CheckPurity Check Purity (LCMS) Start->CheckPurity HighPurity >85% Purity CheckPurity->HighPurity LowPurity <70% Purity CheckPurity->LowPurity SolventChoice Choose Solvent System HighPurity->SolventChoice SilicaPlug Silica Plug (DCM/MeOH) LowPurity->SilicaPlug SilicaPlug->CheckPurity Ethanol Ethanol (Reflux) Standard Path SolventChoice->Ethanol Solid Crude DCMHex DCM / Hexanes For Oiling Out SolventChoice->DCMHex Oily/Sticky Crystallize Slow Cool -> 4°C Ethanol->Crystallize DCMHex->Crystallize FilterDry Filter & Vac Dry (<40°C) Crystallize->FilterDry

Caption: Decision tree for selecting the optimal purification path based on crude material state.

Troubleshooting & FAQs

Q1: My product is "oiling out" (forming a separate liquid layer) instead of crystallizing. Why?

  • Cause: The temperature dropped too fast, or the solvent polarity is too distinct from the solute (Liquid-Liquid Phase Separation).

  • Fix: Re-heat the mixture until homogeneous. Add a "seed crystal" of pure product if available. If not, scratch the glass surface with a spatula to induce nucleation. Alternatively, switch to System B (DCM/Hexanes) , as the DCM component keeps the oil solubilized longer, allowing the Hexane to force lattice formation slowly.

Q2: The crystals are dark brown instead of yellow. Is my compound decomposing?

  • Cause: Iodine liberation (

    
    ) or aldehyde oxidation. This is common if the heating was prolonged or done in ambient light.
    
  • Fix: Wash the crystals with a small amount of cold 10% Sodium Thiosulfate (

    
    )  solution during filtration to reduce free iodine back to iodide (colorless/water-soluble), then wash immediately with water and cold ethanol.
    

Q3: Can I use Acetone?

  • Advisory: Avoid Acetone. The C-8 aldehyde is reactive. Acetone can undergo an Aldol condensation with your product under basic or even neutral conditions at high heat, forming impurities. Stick to Ethanol or Acetonitrile.

Q4: What is the expected yield?

  • Benchmark: For a crude purity of ~85%, a single recrystallization in Ethanol should yield 60–75% recovery with >98% purity. Higher recovery (>85%) usually indicates trapped impurities.

References

  • General Synthesis of Imidazo[1,2-a]pyridines

    • Adib, M., et al. (2008). "Reaction between 2-aminopyridines, aldehydes and isocyanides."[1][2][3] Tetrahedron Letters.

  • Purification of Halogenated Imidazo[1,2-a]pyridines

    • Kushwaha, N. D., et al.[2][4] (2017).[2][4][5] "Synthesis and Characterization of Imidazo[1,2-a]pyridines." Asian Journal of Chemistry.

  • Recrystallization Principles for Heterocycles

    • Mettler Toledo. "Recrystallization Guide: Solvents and Methods."

  • Properties of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde

    • PubChem.[6] "Compound Summary: 3-iodoimidazo[1,2-a]pyridine-8-carbaldehyde."[6]

Sources

Optimization

Preventing aldehyde oxidation in 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde storage

This guide serves as a dedicated technical resource for researchers, medicinal chemists, and drug development professionals working with 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde. The inherent reactivity of the aldehy...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a dedicated technical resource for researchers, medicinal chemists, and drug development professionals working with 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde. The inherent reactivity of the aldehyde functional group presents specific challenges related to oxidative degradation during storage. This document provides in-depth, field-proven insights and actionable protocols to ensure the long-term stability and integrity of this valuable research compound.

Introduction: The Challenge of Aldehyde Stability

Aldehydes are a cornerstone of synthetic chemistry, yet their utility is intrinsically linked to their reactivity. The aldehyde functional group (-CHO) is highly susceptible to oxidation, readily converting to the corresponding carboxylic acid (-COOH). This process, often an autoxidation chain reaction, can be initiated by atmospheric oxygen and accelerated by factors such as light and elevated temperatures.[1][2] For a complex heterocyclic molecule like 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde, this degradation not only depletes the active starting material but also introduces a significant impurity that can complicate subsequent reactions and biological assays.

The following sections are designed to address the most common questions and issues encountered during the storage and handling of this compound, providing a framework for maintaining its purity and ensuring experimental reproducibility.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde degradation during storage?

A1: The principal degradation pathway is the oxidation of the aldehyde group to a carboxylic acid. This is primarily driven by:

  • Air (Oxygen): The aldehyde functional group is inherently prone to autoxidation upon exposure to atmospheric oxygen.[1][3]

  • Light: UV light can provide the activation energy necessary to initiate and propagate free-radical oxidation chain reactions.[1][2]

  • Elevated Temperatures: Increased temperatures accelerate the rate of all chemical reactions, including oxidation.[2][4]

  • Humidity/Moisture: While direct hydrolysis is not the primary concern, moisture can facilitate certain degradation pathways.[2]

Q2: What are the visible signs that my sample may have oxidized?

A2: While definitive confirmation requires analytical testing, several visual cues can indicate potential degradation:

  • Color Change: A distinct change from its expected appearance to a darker, often brownish or yellowish, hue.

  • Change in Physical State: The appearance of a white crystalline solid (the carboxylic acid) within the original sample. Benzoic acid, the oxidation product of benzaldehyde, is a classic example of a less soluble crystalline acid forming from a liquid aldehyde.[1] The material may also become gummy or discolored.[2]

Q3: What is the chemical structure of the primary oxidation product?

A3: The aldehyde group is oxidized to a carboxylic acid, resulting in the formation of 3-Iodo-imidazo[1,2-a]pyridine-8-carboxylic acid.

Diagram 1: Oxidation Pathway of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde

Oxidation_Pathway reactant 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde product 3-Iodo-imidazo[1,2-a]pyridine-8-carboxylic acid reactant->product Oxidation conditions Atmospheric Oxygen (O₂) Light (hν) Heat

Caption: The oxidation of the aldehyde to a carboxylic acid.

Q4: What are the recommended storage conditions for this compound?

A4: To ensure maximum stability, the compound should be stored with the following precautions:

  • Short-Term (≤ 1-2 weeks): Store at 2-8°C in a tightly sealed, amber glass vial.[5]

  • Long-Term (> 2 weeks): Store at -20°C under an inert atmosphere (Nitrogen or Argon) in a tightly sealed, amber glass vial.[1][3] The use of an inert atmosphere is critical to displace oxygen and prevent autoxidation.[1][2]

Troubleshooting Guide: Diagnosing and Resolving Stability Issues

This guide provides a systematic approach to identifying and addressing problems related to compound degradation.

Observed Symptom Probable Cause Recommended Action(s)
Inconsistent or poor yields in subsequent reactions. Partial oxidation of the aldehyde starting material, reducing its effective concentration.1. Assess Purity: Perform analytical testing (e.g., HPLC, NMR) to quantify the purity of the stored material.[2] 2. Use Fresh Sample: If purity is compromised, use a fresh, unopened sample for the reaction. 3. Review Storage: Immediately implement the recommended long-term storage protocol for all stock.
Solid sample has darkened or changed color. Significant oxidation due to prolonged exposure to air and/or light.1. Quarantine Sample: Isolate the discolored sample to prevent its use. 2. Consider Purification: If the material is valuable, purification may be possible (see Protocol 2). Otherwise, it is safer to discard the degraded sample. 3. Implement Controls: Ensure all future samples are stored under an inert atmosphere in light-protecting containers.[1][2]
Appearance of new, less-polar spots on TLC or extra peaks in HPLC/GC-MS. Formation of the carboxylic acid or other degradation byproducts.1. Characterize Impurity: If possible, identify the impurity. The carboxylic acid will typically have a different retention time in HPLC and a distinct mass in MS analysis. 2. Purify or Discard: Based on the level of impurity, decide whether to purify the bulk material or use a new batch.
White precipitate forms in a solution of the compound. Formation of the less soluble carboxylic acid oxidation product.1. Confirm Identity: Isolate the precipitate and analyze (e.g., via melting point or NMR) to confirm it is the carboxylic acid. 2. Review Solution Stability: Aldehyde solutions can be less stable than the solid material. Prepare solutions fresh whenever possible.

Diagram 2: Troubleshooting Decision Tree

Troubleshooting_Tree start_node Inconsistent Experimental Results check_appearance Visually Inspect Sample (Color, Solids) start_node->check_appearance Step 1 check_node check_node action_node action_node end_node Discard or Repurify degraded Sample Integrity Compromised check_appearance->degraded Degradation Visible? (Yes) analytical_qc Perform Analytical QC (e.g., HPLC, NMR) check_appearance->analytical_qc No Visible Degradation degraded->end_node purity_check Purity >95%? analytical_qc->purity_check Step 2 review_storage Review Storage History (Air, Light, Temp Exposure) purity_check->review_storage No proceed Proceed with Caution (Prepare Fresh Solutions) purity_check->proceed Yes review_storage->end_node

Caption: A decision tree for troubleshooting inconsistent results.

Experimental Protocols

Protocol 1: Recommended Long-Term Storage Workflow

This protocol details the best practice for storing 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde to minimize oxidation.

Objective: To create an oxygen-free, dark, and low-temperature environment for the compound.

Materials:

  • 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde

  • Appropriately sized amber glass vials with PTFE-lined caps

  • Source of dry inert gas (Nitrogen or Argon) with tubing and needle adapters

  • -20°C freezer (non-sparking if possible)

  • Parafilm or other sealing tape

Procedure:

  • Aliquot Material: Upon receiving the compound, if it is a large quantity, divide it into smaller, single-use aliquots in separate amber vials. This minimizes the exposure of the entire batch to air and moisture during each use.

  • Prepare for Inerting: Place the uncapped vial(s) containing the aliquot(s) into a desiccator or glove box that can be purged with inert gas.

  • Inert Atmosphere Purge: Gently flush the vial with a stream of dry nitrogen or argon for 1-2 minutes. The goal is to displace all atmospheric air from the headspace above the solid.[1]

  • Seal Tightly: While maintaining a positive pressure of the inert gas, tightly screw on the PTFE-lined cap.

  • Reinforce Seal: Wrap the cap-vial interface with Parafilm for an extra barrier against moisture and air ingress.

  • Label Clearly: Label each vial with the compound name, date of storage, and a "Store under Inert Gas" warning.

  • Store Cold and Dark: Place the sealed vials in a designated -20°C freezer.

Diagram 3: Recommended Storage Workflow

Storage_Workflow start Receive Compound aliquot Aliquot into Amber Vials start->aliquot purge Purge with Inert Gas (Nitrogen or Argon) aliquot->purge seal Tightly Seal Vial (PTFE-lined cap + Parafilm) purge->seal label Label with Name, Date, and Storage Conditions seal->label store Store at -20°C label->store end Stable Long-Term Storage store->end

Caption: Step-by-step workflow for optimal long-term storage.

Protocol 2: Quality Control via High-Performance Liquid Chromatography (HPLC)

Objective: To assess the purity of the aldehyde and detect the presence of the carboxylic acid impurity.

Methodology: This is a general guideline. The exact mobile phase composition and gradient may need optimization.

  • Standard Preparation:

    • Prepare a stock solution of a trusted, pure sample of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde in HPLC-grade acetonitrile or methanol at a concentration of approximately 1 mg/mL.

    • Prepare a sample of the stored material at the same concentration in the same solvent.

  • Chromatographic Conditions (Example):

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase A: Water with 0.1% Formic Acid or Trifluoroacetic Acid.

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid or Trifluoroacetic Acid.

    • Gradient: Start with a high percentage of Mobile Phase A (e.g., 95%) and gradually increase the percentage of Mobile Phase B over 15-20 minutes.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detector set to a wavelength where both the aldehyde and the imidazo[1,2-a]pyridine core absorb (e.g., 254 nm or 280 nm).

    • Injection Volume: 10 µL.

  • Analysis:

    • Inject the standard solution to determine the retention time of the pure aldehyde.

    • Inject the sample solution. The aldehyde is expected to be less polar than its corresponding carboxylic acid. Therefore, the peak for the 3-Iodo-imidazo[1,2-a]pyridine-8-carboxylic acid impurity will likely have a shorter retention time on a reverse-phase column.

    • Integrate the peak areas to determine the relative purity of the aldehyde. The appearance of a significant new peak at a shorter retention time is a strong indicator of oxidation.[2][6]

References

  • Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids . (2019). National Center for Biotechnology Information. [Link]

  • Aldehydes: Structures, Formation, Biological Effects and Analytical Methods . (n.d.). IntechOpen. [Link]

  • 17.14: Oxidative Chemical Tests for Aldehydes . (2015). Chemistry LibreTexts. [Link]

  • Stabilization of aldehydes. (n.d.).
  • Detecting and identifying volatile aldehydes as dinitrophenylhydrazones using gas chromatography mass spectrometry . (n.d.). PubMed. [Link]

  • Myrac Aldehyde | Premium Aromatic Aldehyde . (n.d.). Consolidated Chemical. [Link]

  • Virtual visualization for aldehyde and ketone reactions . (n.d.). PraxiLabs. [Link]

  • Preventative Oxidation Methods for Food Packaging . (2026). Patsnap Eureka. [Link]

  • Effects of storage time and temperature on toxic aldehydes and polycyclic aromatic hydrocarbons in flavouring oil gravy during storage . (n.d.). ResearchGate. [Link]

  • What is the most mild method for the oxidation of aldehyde to carboxylic acid? . (2014). ResearchGate. [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Suzuki Couplings with 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde

Welcome to the Advanced Application Support Center. Cross-coupling highly functionalized N-heterocycles requires precision.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Application Support Center. Cross-coupling highly functionalized N-heterocycles requires precision. 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde is a notoriously challenging substrate because it combines three distinct chemical vulnerabilities into a single scaffold: a hyper-reactive carbon-halogen bond, a basic coordinating nitrogen, and a base-sensitive electrophile.

This guide synthesizes mechanistic causality with field-proven methodologies to help you rescue failing couplings and establish robust, self-validating workflows.

Molecular Vulnerability Analysis: The "Why" Behind the Failures

To troubleshoot effectively, we must first understand the conflicting kinetic demands of this specific molecule:

  • C3-Iodo Hyper-Reactivity (Protodehalogenation Risk): The C3 position of the imidazo[1,2-a]pyridine core is highly electron-rich. While this makes the C-I bond undergo oxidative addition to Pd(0) almost instantaneously, it creates a kinetic trap. If the subsequent transmetalation step is sluggish, the long-lived Pd(II)-aryl intermediate will abstract a proton (often from the solvent or base), resulting in a de-iodinated byproduct[1].

  • N-Heterocycle Catalyst Poisoning: Imidazo[1,2-a]pyridines possess an unhindered sp2 nitrogen (N1) that acts as a strong Lewis base. This nitrogen can coordinate to the empty orbitals of the palladium catalyst, forming stable, off-cycle complexes that stall the reaction[2].

  • 8-Carbaldehyde Base Sensitivity: Suzuki couplings strictly require a base to activate the boronic acid[3]. However, the C8-aldehyde is highly susceptible to nucleophilic attack. Under standard Suzuki conditions (e.g., aqueous Na₂CO₃ at 90 °C), the aldehyde will rapidly undergo Cannizzaro disproportionation (yielding carboxylic acids and alcohols) or aldol condensations[4].

Visualizing the Failure Pathways

The diagram below maps the standard catalytic cycle against the specific failure points induced by this substrate.

SuzukiTroubleshooting Pd0 Pd(0) Active Catalyst OxAdd Oxidative Addition (Fast at C3-I) Pd0->OxAdd 3-Iodo Substrate Poison Catalyst Poisoning (N-Heterocycle Coord.) Pd0->Poison Imidazopyridine N1 PdII Pd(II) Aryl Halide Complex OxAdd->PdII TransMet Transmetalation (Boronic Acid + Base) PdII->TransMet Base / Boronic Acid Dehalogenation Protodehalogenation (Hydrodeiodination) PdII->Dehalogenation Slow Transmetalation PdII_Aryl Pd(II) Diaryl Complex TransMet->PdII_Aryl AldehydeDeg Aldehyde Degradation (Cannizzaro / Aldol) TransMet->AldehydeDeg Strong Base (NaOH) RedElim Reductive Elimination PdII_Aryl->RedElim RedElim->Pd0 Release Product Product Coupled Product RedElim->Product

Catalytic cycle of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde highlighting failure pathways.

Troubleshooting FAQs

Q1: My reaction stalls at 20-30% conversion. Adding more Pd(PPh₃)₄ doesn't help. What is happening? A1: You are experiencing catalyst poisoning. The N1 nitrogen of the imidazo[1,2-a]pyridine is outcompeting your boronic acid and coordinating to the palladium center. Solution: Abandon first-generation catalysts like Pd(PPh₃)₄. Switch to a catalyst system with highly bulky, electron-rich Buchwald ligands (e.g., XPhos or SPhos ). The immense steric bulk of these ligands physically blocks the heterocycle from coordinating to the metal, keeping the catalyst active[2].

Q2: I have 100% conversion of my starting material, but LC-MS shows my main product is the de-iodinated core (imidazo[1,2-a]pyridine-8-carbaldehyde). Why? A2: This is classic protodehalogenation. Your oxidative addition is working perfectly, but your transmetalation is too slow. The Pd(II) intermediate is sitting idle and eventually degrades. Solution: You must accelerate transmetalation. This is usually a base solubility issue. If you are using an anhydrous solvent, the inorganic base cannot properly form the reactive boronate complex. Add 5–10% v/v water to your solvent system to partially solubilize the base, ensuring transmetalation outpaces degradation[1].

Q3: The coupling works, but the aldehyde group is destroyed or converted into a messy mixture of byproducts. How do I protect it? A3: Aldehydes are highly sensitive to the strong bases and high temperatures (80–100 °C) typically used in Suzuki couplings. Solution: You do not necessarily need a protecting group (like an acetal). Instead, use a highly active precatalyst (like XPhos Pd G3 ) which allows the reaction to proceed at much lower temperatures (40–50 °C). Pair this with a mild base such as Potassium Phosphate (K₃PO₄) or Potassium Fluoride (KF)[3], which are basic enough to activate the boronic acid but too mild to trigger aldehyde degradation[4].

Quantitative Condition Matrix

The table below summarizes how different reaction parameters directly dictate the fate of the substrate.

Catalyst SystemBaseSolvent SystemTemp (°C)Primary OutcomeYield (%)Dominant Side Reaction
Pd(PPh₃)₄ (5 mol%)Na₂CO₃ (aq)Toluene/EtOH90Failure<10%Aldehyde degradation (Cannizzaro)
Pd(dppf)Cl₂ (5 mol%)K₂CO₃DMF80Poor25%Protodehalogenation
Pd(OAc)₂ + SPhosK₃PO₄Toluene/H₂O80Moderate55%Partial catalyst poisoning
XPhos Pd G3 (2 mol%)KFTHF (Anhydrous)60Good75%Trace protodehalogenation
XPhos Pd G3 (2 mol%) K₃PO₄ (aq) 1,4-Dioxane/H₂O (10:1) 50 Excellent >90% None

Standard Operating Procedure: Optimized Mild Suzuki Protocol

This protocol is designed as a self-validating system . Do not skip the validation checkpoints; they are engineered to catch kinetic imbalances before the substrate is ruined.

Step 1: Reagent Preparation & Stoichiometry

Causality: Unquenched base will attack the aldehyde. Perfect stoichiometry ensures the base is entirely consumed during the catalytic cycle.

  • Weigh 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde (1.0 eq).

  • Weigh the boronic acid (1.1 eq).

    • Validation Check: Run a quick ¹H-NMR on the boronic acid. If broad boroxine (anhydride) peaks are present, recalculate the molecular weight to ensure you are delivering exactly 1.1 equivalents of the active boron species.

  • Weigh K₃PO₄ (2.0 eq).

Step 2: Reaction Assembly

Causality: Oxygen must be rigorously excluded to prevent the aldehyde from oxidizing to a carboxylic acid.

  • Add the substrate, boronic acid, and K₃PO₄ to a Schlenk tube or sealed vial.

  • Add XPhos Pd G3 (0.02 to 0.05 eq).

  • Add a degassed mixture of 1,4-Dioxane and H₂O (10:1 ratio, 0.2 M concentration relative to substrate).

  • Purge the vessel with Argon for 5 minutes.

Step 3: Execution & Kinetic Check
  • Heat the reaction to 50 °C with vigorous stirring.

  • Validation Check (30 Minutes): Extract a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

    • If[Deiodinated Byproduct] : [Product] > 1:5 → Transmetalation is too slow. Intervention: Add an additional 2% v/v H₂O to boost base solubility.

    • If [Aldehyde Degraded Byproducts] are detected → The system is too hot. Intervention: Drop the temperature to 40 °C.

    • If conversion is <50% with no side products → The catalyst is functioning perfectly; allow the reaction to proceed for another 1-2 hours.

Step 4: Workup

Causality: N-heterocycles frequently cause severe emulsions during aqueous extraction if palladium black is present.

  • Cool the reaction to room temperature.

  • Filter the crude mixture directly through a short pad of Celite to remove precipitated palladium. Wash the pad with Ethyl Acetate (EtOAc).

  • Transfer the filtrate to a separatory funnel, wash once with brine (avoid highly acidic or basic washes to protect the aldehyde and the basic nitrogen), dry over Na₂SO₄, and concentrate for purification.

References

1.2 - DSpace@MIT, Buchwald et al.[2] 2.3 - Organic Chemistry Portal[3] 3.1 - Bentham Science[1] 4.4 - Semantic Scholar[4]

Sources

Optimization

Technical Support Center: Optimizing Reaction Temperature for 3-Iodo-Imidazo[1,2-a]pyridine Functionalization

Welcome to the technical support center for the functionalization of 3-iodo-imidazo[1,2-a]pyridines. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical paramet...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the functionalization of 3-iodo-imidazo[1,2-a]pyridines. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical parameter of reaction temperature in cross-coupling reactions involving this versatile scaffold. The imidazo[1,2-a]pyridine core is a privileged structure in medicinal chemistry, and its successful functionalization is paramount for the development of novel therapeutics.[1][2] The C3-iodo substituent serves as a versatile handle for introducing molecular diversity through various palladium-catalyzed cross-coupling reactions.[3] However, achieving optimal yields and purity is highly dependent on precise temperature control. This guide provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered in the laboratory.

Troubleshooting Guide: Temperature-Related Issues

This section addresses specific problems you may encounter during the functionalization of 3-iodo-imidazo[1,2-a]pyridine and provides actionable solutions centered on temperature optimization.

Issue 1: Low or No Product Yield

Question: My Suzuki-Miyaura coupling reaction with 3-iodo-2-phenylimidazo[1,2-a]pyridine is giving a very low yield, or no product at all. I've checked my reagents and the catalyst. Could the temperature be the issue?

Answer: Yes, an inappropriate reaction temperature is a common culprit for low or no product yield in cross-coupling reactions. Here’s a systematic approach to troubleshoot this issue:

  • Insufficiently High Temperature: The oxidative addition of the 3-iodo-imidazo[1,2-a]pyridine to the palladium(0) catalyst is the first and often rate-limiting step in the catalytic cycle. This step is temperature-dependent. If the temperature is too low, the activation energy for this step may not be overcome, leading to a stalled reaction.

    • Recommendation: Gradually increase the reaction temperature in 10-20 °C increments. For many Suzuki couplings involving iodo-heterocycles, temperatures in the range of 80-120 °C are effective.[4][5][6][7] Monitoring the reaction by TLC or LC-MS at each temperature point will help identify the onset of product formation.

  • Excessively High Temperature: While higher temperatures can increase reaction rates, they can also lead to several detrimental effects:

    • Catalyst Deactivation: Palladium catalysts can agglomerate and form inactive palladium black at elevated temperatures, especially with prolonged reaction times.[8] This is often observed as a black precipitate in the reaction mixture.

    • Ligand Degradation: Phosphine ligands, crucial for stabilizing the active palladium species, can degrade at high temperatures.[8]

    • Substrate or Product Decomposition: The imidazo[1,2-a]pyridine core, while generally robust, or your coupling partner may not be stable at excessively high temperatures, leading to the formation of undesired byproducts.

    • Recommendation: If you suspect the temperature is too high, try running the reaction at a lower temperature for a longer duration. For instance, instead of 120 °C for 2 hours, attempt 90 °C for 12-24 hours.[9]

Issue 2: Formation of Significant Side Products (e.g., Homo-coupling, Hydrodehalogenation)

Question: I'm observing a significant amount of homo-coupled boronic acid (boronic acid dimer) and/or the hydrodehalogenated product (imidazo[1,2-a]pyridine without the iodo group) in my reaction mixture. How can I minimize these side reactions by adjusting the temperature?

Answer: The formation of side products like homo-coupled species and hydrodehalogenated compounds is often influenced by the reaction temperature.

  • Homo-coupling: This side reaction can be prevalent at higher temperatures.

    • Causality: At elevated temperatures, the transmetalation step might become less efficient relative to the reductive elimination of two organoboron species.

    • Recommendation: Lowering the reaction temperature can often suppress the rate of homo-coupling. Additionally, ensuring a slow addition of the boronic acid can sometimes mitigate this issue.

  • Hydrodehalogenation: The replacement of the iodo group with a hydrogen atom is a common side reaction.

    • Causality: This can occur through various pathways, including a reaction with trace amounts of water or other proton sources, and can be exacerbated at higher temperatures.

    • Recommendation: Running the reaction at the lowest effective temperature can minimize hydrodehalogenation.[10] Ensure your solvent and reagents are scrupulously dry.

Frequently Asked Questions (FAQs)

Q1: What is a good starting temperature for optimizing a Sonogashira coupling with a 3-iodo-imidazo[1,2-a]pyridine derivative?

A1: For Sonogashira couplings, a good starting point is typically in the range of room temperature to 60 °C, especially when using a copper(I) co-catalyst. Some modern catalyst systems can even facilitate this reaction at room temperature.[11] If no reaction is observed, the temperature can be gradually increased. However, be aware that higher temperatures (e.g., >100 °C) can promote the homo-coupling of the terminal alkyne (Glaser coupling).[12] A common optimized temperature for Sonogashira reactions involving halo-pyridines is around 100 °C.[13]

Q2: How does microwave irradiation affect the optimal reaction temperature for functionalizing 3-iodo-imidazo[1,2-a]pyridines?

A2: Microwave synthesis is an effective technique for accelerating reactions and often leads to higher yields in shorter reaction times.[2] In microwave-assisted synthesis, the "temperature" refers to the bulk temperature of the reaction mixture. Due to efficient and rapid heating, reactions can often be carried out at higher set temperatures for shorter durations compared to conventional heating. For example, a reaction that might require 12 hours at 100 °C with conventional heating could potentially be completed in 15-30 minutes at 140 °C in a microwave reactor.[14][15] It is crucial to use a dedicated microwave reactor for safety and precise temperature control.

Q3: Can the choice of solvent influence the optimal reaction temperature?

A3: Absolutely. The solvent plays a critical role in determining the effective temperature range of a reaction. The boiling point of the solvent will set the upper limit for the reaction temperature at atmospheric pressure. Furthermore, the solvent can influence catalyst stability and solubility of reagents.[16] For instance, high-boiling point solvents like DMF, dioxane, or toluene are often used for reactions that require elevated temperatures.[10][17] Conversely, for milder conditions, lower-boiling point solvents like THF might be employed.[10]

Q4: For a Buchwald-Hartwig amination, what is the general temperature range I should explore?

A4: The optimal temperature for Buchwald-Hartwig amination is highly dependent on the specific amine, the aryl halide, the catalyst system (palladium precursor and ligand), and the base used.[18][19] For a reactive substrate like 3-iodo-imidazo[1,2-a]pyridine, you can often start at a moderate temperature, for example, 80-110 °C.[10] Some highly active, modern catalyst systems with bulky, electron-rich phosphine ligands may allow for reactions at lower temperatures, even down to room temperature in some cases.[20] If you are using a less reactive amine or a bulkier substrate, you may need to increase the temperature. It's common to see these reactions run at temperatures up to 110 °C in solvents like toluene or dioxane.[10]

Data Presentation

Table 1: Recommended Starting Temperatures for Common Cross-Coupling Reactions of 3-Iodo-Imidazo[1,2-a]pyridine

Reaction TypeCatalyst/Ligand System (Example)Base (Example)Solvent (Example)Recommended Starting Temperature (°C)Reference
Suzuki-Miyaura Pd(PPh₃)₄K₂CO₃Toluene/Water80 - 110[4]
Sonogashira Pd(PPh₃)₂Cl₂ / CuIEt₃NDMF60 - 100[13]
Buchwald-Hartwig Pd₂(dba)₃ / XantphosCs₂CO₃Dioxane90 - 110[10]
Heck Pd(OAc)₂ / P(o-tolyl)₃Et₃NDMF100 - 140[14]

Note: These are general starting points. Optimal temperatures may vary based on specific substrates and reaction conditions.

Experimental Protocols

General Protocol for Optimizing Reaction Temperature for Suzuki-Miyaura Coupling of 3-Iodo-Imidazo[1,2-a]pyridine

  • Reaction Setup: To a flame-dried Schlenk tube, add 3-iodo-imidazo[1,2-a]pyridine (1.0 equiv.), arylboronic acid (1.2 equiv.), palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv.), and base (e.g., K₂CO₃, 2.0 equiv.).

  • Solvent Addition: Evacuate and backfill the tube with an inert gas (e.g., Argon or Nitrogen) three times. Add the degassed solvent system (e.g., Toluene/Water 4:1).

  • Temperature Screening:

    • Set up three to four parallel reactions.

    • Place each reaction in a pre-heated heating block or oil bath at different temperatures (e.g., 80 °C, 100 °C, 120 °C).

  • Reaction Monitoring: Stir the reactions vigorously. After a set time (e.g., 2 hours), take a small aliquot from each reaction, quench with water, extract with an organic solvent (e.g., ethyl acetate), and analyze by TLC or LC-MS to determine the conversion to the desired product.

  • Optimization: Based on the initial screen, you can further refine the temperature in smaller increments around the most promising condition. Also, consider time as a variable at the optimal temperature.

Visualizations

Troubleshooting_Workflow start Low or No Product Yield check_reagents Verify Reagent Purity & Catalyst Activity start->check_reagents temp_issue Suspect Temperature Issue check_reagents->temp_issue too_low Temperature Too Low? temp_issue->too_low too_high Temperature Too High? temp_issue->too_high increase_temp Increase Temperature in 10-20°C increments too_low->increase_temp Yes too_low->too_high No monitor_reaction Monitor by TLC/LC-MS increase_temp->monitor_reaction success Optimal Yield Achieved monitor_reaction->success decrease_temp Decrease Temperature, Increase Reaction Time too_high->decrease_temp Yes observe_precipitate Check for Palladium Black Precipitate decrease_temp->observe_precipitate observe_precipitate->monitor_reaction

Caption: A troubleshooting workflow for addressing low product yield by optimizing reaction temperature.

Experimental_Workflow cluster_prep Preparation cluster_reaction Reaction & Optimization cluster_analysis Analysis & Workup prep_reagents Combine Reactants, Catalyst & Base add_solvent Add Degassed Solvent prep_reagents->add_solvent set_temp Set Parallel Reactions at Different Temperatures add_solvent->set_temp monitor Monitor Progress (TLC, LC-MS) set_temp->monitor analyze Identify Optimal Temperature monitor->analyze workup Workup & Purification analyze->workup

Caption: A general experimental workflow for optimizing reaction temperature.

References

  • Deconvoluting Substrates, Support, and Temperature Effects on Leaching and Deactivation of Pd Catalysts: An In Situ Study in Flow - PMC. (n.d.).
  • Technical Support Center: Preventing Catalyst Deactivation in Palladium-Catalyzed Reactions - Benchchem. (n.d.).
  • Technical Support Center: Optimization of Catalytic Conditions for Cross-Coupling Reactions with Pyrazine Halides - Benchchem. (n.d.).
  • Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions - DSpace@MIT. (n.d.).
  • Troubleshooting low yield in pyridine functionalization - Benchchem. (n.d.).
  • Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing). (2025, January 22).
  • A Practical Protocol for the Hiyama Cross-Coupling Reaction Catalyzed by Palladium on Carbon. (n.d.).
  • A Practical Protocol for the Hiyama Cross-Coupling Reaction Catalyzed by Palladium on Carbon - Organic Chemistry Portal. (n.d.).
  • Optimization of Buchwald-Hartwig amination conditions - Benchchem. (n.d.).
  • Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry | Organic Process Research & Development - ACS Publications. (n.d.).
  • Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions | Request PDF - ResearchGate. (2025, August 6).
  • Catalyst free, C-3 Functionalization of Imidazo[1,2-a]pyridines to Rapidly Access New Chemical Space for Drug Discovery Efforts - PMC. (n.d.).
  • Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow - ChemRxiv. (n.d.).
  • (PDF) Microwave‐assisted synthesis and luminescent activity of imidazo[1,2‐a]pyridine derivatives - ResearchGate. (2020, February 18).
  • Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC - NIH. (2024, December 12).
  • How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture - Frontiers. (2025, September 30).
  • The effect of various temperatures on the Suzuki coupling reaction a - ResearchGate. (n.d.).
  • C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf)3 - MDPI. (2024, July 24).
  • Reactivity of 3-Iodoimidazo[1,2- a ]pyridines Using a Suzuki-Type Cross-Coupling Reaction. (n.d.).
  • Ultrasound-Assisted Iodination of Imidazo[1,2-α]pyridines Via C–H Functionalization Mediated by tert-Butyl Hydroperoxide - PMC. (n.d.).
  • Buchwald–Hartwig amination - Wikipedia. (n.d.).
  • Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30).
  • Fabrication and Catalytic Property of an Ordered Terpyridine Pd(II)/Ni(II) Catalytic Monolayer for Suzuki Coupling Reactions - lidsen. (2022, December 2).
  • Application Notes and Protocols for Sonogashira Coupling with 3-Bromo Pyridines - Benchchem. (n.d.).
  • Optimization of reaction condition for the formation of imidazo pyridine. [a] - ResearchGate. (n.d.).
  • Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC. (n.d.).
  • Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts - ArODES. (n.d.).
  • Optimization of the conditions for the Sonogashira coupling reaction of ethynylbenzene and compound 17aa - ResearchGate. (n.d.).
  • Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - PMC. (2023, December 13).
  • Room-temperature transition-metal-free one-pot synthesis of 3-aryl imidazo[1,2-a]pyridines via iodo-hemiaminal intermediate - PubMed. (2015, April 3).
  • Microwave-assisted synthesis of a 3-aminoimidazo[1,2-a]-pyridine/pyrazine library by fluorous multicomponent reactions and subsequent cross-coupling reactions - PMC. (n.d.).
  • Microwave-Assisted Synthesis of Imidazo[1,2-a]pyridine Class of Bio-heterocycles: Green Avenues and Sustainable Developments | Request PDF - ResearchGate. (n.d.).
  • 3-Iodo-2-phenylimidazo[1,2-a]pyridine - Benchchem. (n.d.).
  • Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. (2025, December 1).
  • A Simple Hydrophilic Palladium(II) Complex as a Highly Efficient Catalyst for Room Temperature Aerobic Suzuki Coupling Reactions in Aqueous Media - MDPI. (2014, May 21).
  • Microwave-assisted synthesis of novel 2,3-disubstituted imidazo[1,2-a]pyridines via one-pot three component reactions - RSC Publishing. (n.d.).
  • Synthesis and Anticandidosic Activities of Some 3-Imidazo[1,2-a]Pyridinyl-1-Arylpropenone Derivatives - Scientific Research Publishing. (n.d.).
  • Reactivity of 3-iodoimidazo[1,2-a]pyridines using a Suzuki-type cross-coupling reaction - PubMed. (2000, October 6).
  • Suzuki Coupling - Organic Chemistry Portal. (n.d.).
  • Room-Temperature Transition-Metal-Free One-Pot Synthesis of 3-Aryl Imidazo[1,2-a]pyridines via Iodo-hemiaminal Intermediate | The Journal of Organic Chemistry - ACS Publications. (2015, March 5).

Sources

Troubleshooting

Technical Support Center: Minimizing Deiodination in 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde Workflows

Welcome to the Advanced Heterocycle Technical Support Center. This guide is specifically engineered for researchers and drug development professionals encountering protodehalogenation (deiodination) side reactions when f...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Heterocycle Technical Support Center. This guide is specifically engineered for researchers and drug development professionals encountering protodehalogenation (deiodination) side reactions when functionalizing 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde.

By understanding the electronic environment of this specific pharmacophore, you can rationally design your cross-coupling and functionalization protocols to suppress unwanted deiodination.

Core Mechanistic Analysis: The Protodeiodination Problem

To solve deiodination, we must first understand the causality behind it. The imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, and the C3-position is highly reactive toward electrophilic aromatic substitution (e.g., iodination)[1]. However, the presence of the 8-carbaldehyde group drastically alters the molecule's electronic landscape.

As a strong electron-withdrawing group (EWG), the 8-carbaldehyde depletes electron density from the bicyclic core. During palladium-catalyzed cross-coupling (such as Suzuki-Miyaura or Sonogashira reactions):

  • Hyper-Fast Oxidative Addition: The EWG weakens the C3–I bond, making oxidative addition to Pd(0) exceptionally fast.

  • Electrophilic Vulnerability: The resulting Ar-Pd(II)-I intermediate is highly electrophilic. If the subsequent transmetalation step is slow, this "electron-hungry" intermediate will abstract a hydride from the surrounding environment (solvents, bases, or trace moisture) to form an Ar-Pd(II)-H complex[2].

  • Reductive Elimination: The Ar-Pd(II)-H complex rapidly undergoes reductive elimination, ejecting the deiodinated byproduct (imidazo[1,2-a]pyridine-8-carbaldehyde) and precipitating palladium black[2].

Pathway Pd0 Pd(0) Catalyst OxAdd Ar-Pd(II)-I Complex (Highly Electrophilic) Pd0->OxAdd Substrate 3-Iodo-imidazo[1,2-a]pyridine- 8-carbaldehyde Substrate->OxAdd Transmet Transmetalation (Rate-Limiting) OxAdd->Transmet Bulky Ligands (XPhos) Hydride Hydride Abstraction (From Solvent/Base) OxAdd->Hydride Ethereal Solvents / Amines Product Desired Cross-Coupled Product Transmet->Product ArPdH Ar-Pd(II)-H Complex Hydride->ArPdH Deiodinated Deiodinated Byproduct (Protodehalogenation) ArPdH->Deiodinated Reductive Elimination

Logical pathway of productive cross-coupling vs. protodeiodination side reactions.

Troubleshooting FAQs

Q: I am observing >30% deiodinated byproduct in my Suzuki coupling. How do I adjust my catalyst and ligand? A: The key is to accelerate the rate-limiting transmetalation step so it outcompetes hydride abstraction. Standard ligands like PPh₃ are often too slow for highly electron-deficient aryl iodides. Switch to bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos or SPhos ). These ligands increase the electron density on the palladium center, reducing its electrophilicity, while their steric bulk forces the transmetalation equilibrium forward[3].

Q: What role does my choice of base play in exacerbating protodeiodination? A: Bases are a primary source of unwanted hydrides. Aliphatic amine bases (like Triethylamine or DIPEA) can coordinate to palladium and undergo ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


-hydride elimination, directly transferring a hydride to the metal. Aqueous bases (like 2M Na₂CO₃) can form Pd-OH species that participate in side reactions[4]. To minimize this, strictly use anhydrous, inorganic bases  such as finely milled K₃PO₄ or Cs₂CO₃.

Q: Is my solvent contributing to the deiodination? A: Yes. Ethereal solvents like THF and 1,4-Dioxane are notorious for acting as hydrogen atom donors, especially at elevated temperatures or if trace peroxides are present[4]. If deiodination persists, switch to a non-donor solvent like anhydrous Toluene or Cyclopentyl methyl ether (CPME)[2].

Q: How do I purify my cross-coupled product from the deiodinated byproduct and oxidized ligands? A: Imidazo[1,2-a]pyridines are basic. You can perform an acid-base wash to self-validate the purification. Extract the crude mixture with 1N HCl; the functionalized imidazopyridine will protonate and partition into the aqueous layer, leaving neutral impurities (like phosphine oxides and homocoupled byproducts) in the organic phase. You then basify the aqueous layer with NaOH and back-extract the pure product[4].

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between reaction parameters and the degree of protodeiodination observed in standard Suzuki-Miyaura couplings of 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde.

Ligand SystemBase SelectionSolvent EnvironmentTemp (°C)Desired Product Yield (%)Deiodination Byproduct (%)
Pd(PPh₃)₄2M Na₂CO₃ (aq)1,4-Dioxane9042%45%
Pd(dppf)Cl₂K₂CO₃ (solid)DMF8065%22%
Pd(OAc)₂ / SPhosK₃PO₄ (anhydrous)THF7078%12%
Pd₂(dba)₃ / XPhos K₃PO₄ (anhydrous) Toluene (Anhydrous) 60 94% < 3%

Experimental Protocol: Optimized Cross-Coupling Workflow

This step-by-step methodology is designed as a self-validating system to ensure the suppression of palladium-mediated homocoupling and protodehalogenation[5].

Step 1: Reagent Preparation (Glovebox or Schlenk Line)

  • In a rigorously dried Schlenk tube, add 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde (1.0 equiv) and the corresponding boronic acid (1.2 equiv). Note: The slight excess of boronic acid drives the transmetalation step.

  • Add anhydrous K₃PO₄ (3.0 equiv). Do not use aqueous bases.

  • Add Pd₂(dba)₃ (2 mol%) and XPhos (8 mol%).

Step 2: Solvent Addition & Degassing 4. Add anhydrous, peroxide-free Toluene (0.1 M relative to the aryl iodide). 5. Perform three cycles of Freeze-Pump-Thaw to remove dissolved oxygen, which can oxidize the phosphine ligand and stall the catalytic cycle, leaving the Pd(II) intermediate vulnerable to side reactions.

Step 3: Controlled Heating & Monitoring 6. Backfill with Argon and heat the reaction mixture to 60°C. Avoid excessive heating (>80°C), as thermal stress increases the rate of background hydride abstraction. 7. Monitor via LCMS. The reaction should reach >95% conversion within 2-4 hours. Validate success by checking the MS trace for the absence of the [M-I+H] mass peak corresponding to the deiodinated byproduct.

Step 4: Acid-Base Purification Workup 8. Cool to room temperature and filter through a short pad of Celite to remove palladium black[5]. 9. Concentrate the filtrate, then dissolve the crude residue in EtOAc. 10. Extract the organic layer with 1N HCl (3 x 20 mL). The product will move to the aqueous layer. 11. Wash the acidic aqueous layer once with fresh EtOAc to remove XPhos oxide and unreacted boronic acid. 12. Carefully basify the aqueous layer to pH 9 using 2N NaOH, and extract the precipitated product with CH₂Cl₂. Dry over Na₂SO₄ and concentrate.

Protocol S1 1. Glovebox Setup S2 2. Anhydrous Toluene S1->S2 S3 3. Pd2(dba)3 + XPhos S2->S3 S4 4. Heat 60°C (Monitor LCMS) S3->S4 S5 5. 1N HCl Wash S4->S5 S6 6. Flash Chromatography S5->S6

Self-validating experimental workflow for minimized deiodination cross-coupling.

References

  • Title: Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction Source: researchgate.net URL: [Link]

  • Title: Cyclization by C(sp3)–H Arylation with a Transient Directing Group for the Diastereoselective Preparation of Indanes Source: nsf.gov URL: [Link]

  • Title: Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction Source: nih.gov URL: [Link]

  • Title: Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides Source: acs.org URL: [Link]

Sources

Optimization

Solving solubility issues of 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde in NMR analysis

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde. This resource provides in-depth troubleshooting...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde. This resource provides in-depth troubleshooting strategies and frequently asked questions to address the common challenge of poor solubility encountered during Nuclear Magnetic Resonance (NMR) analysis. Our goal is to equip you with the knowledge to overcome these issues, ensuring high-quality spectral data for your research.

Understanding the Molecule: 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde

The solubility of a compound is dictated by its molecular structure. 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde possesses a unique combination of functional groups that influence its behavior in various deuterated solvents.

  • Imidazo[1,2-a]pyridine Core: This bicyclic heterocyclic system has a degree of aromaticity and is generally considered to be of intermediate polarity.[1]

  • Iodo Group: The iodine atom at the 3-position increases the molecular weight and introduces a halogen bond donor site, which can influence interactions with specific solvents.

  • Carbaldehyde Group: The aldehyde functionality at the 8-position significantly increases the molecule's polarity due to the electronegative oxygen atom.[2] This group can act as a hydrogen bond acceptor.[3][4]

  • Predicted Lipophilicity: The predicted XlogP value for this compound is approximately 1.9, suggesting a moderate level of lipophilicity (fat-solubility).[5]

This combination of a moderately lipophilic core with a polar functional group can lead to challenging solubility behavior, where the molecule is not perfectly suited for either highly polar or non-polar solvents.

Troubleshooting Guide: Step-by-Step Solutions for Solubility Issues

This section is designed as a practical, question-and-answer guide to walk you through common solubility problems.

Q1: My compound, 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde, is not dissolving in the standard NMR solvent, Chloroform-d (CDCl₃). What should I do?

Answer:

This is a common issue. While CDCl₃ is a good starting point for many organic molecules, its relatively low polarity may not be sufficient to solvate the polar aldehyde group effectively. Here is a systematic approach to resolving this:

Step 1: Initial Checks and Simple Modifications

  • Purity Check: Ensure your sample is pure. Impurities from synthesis or purification could be insoluble.

  • Increase Sonication Time: Place the sample in an ultrasonic bath for 5-10 minutes. The mechanical agitation can help break down solute-solute interactions.

  • Gentle Warming: Gently warm the sample vial in a warm water bath. Be cautious not to exceed the boiling point of the solvent.

Step 2: Move to a More Polar Solvent

If the above steps fail, the next logical step is to try a more polar aprotic solvent.

  • Dimethyl Sulfoxide-d₆ (DMSO-d₆): This is an excellent choice for many polar and aromatic compounds.[6] Its high solvating power often overcomes solubility issues.[7]

  • Acetone-d₆: Another good option with intermediate polarity.

  • Acetonitrile-d₃: Suitable for moderately polar compounds.[6]

Workflow for Initial Troubleshooting

start Start: Compound insoluble in CDCl₃ sonication Sonicate for 5-10 mins start->sonication warming Gently warm sample sonication->warming check_solubility1 Is it soluble? warming->check_solubility1 polar_solvent Try a more polar aprotic solvent (e.g., DMSO-d₆, Acetone-d₆) check_solubility1->polar_solvent No success Success: Acquire NMR Spectrum check_solubility1->success Yes check_solubility2 Is it soluble? polar_solvent->check_solubility2 check_solubility2->success Yes advanced_methods Proceed to Advanced Methods (Q2) check_solubility2->advanced_methods No

Caption: Initial troubleshooting workflow for solubility issues.

Q2: I've tried both CDCl₃ and DMSO-d₆, but my compound still shows poor solubility or results in a cloudy suspension. What are my next options?

Answer:

When single solvents fail, more advanced techniques are necessary. These methods aim to alter the solvent environment or increase the kinetic energy to favor dissolution.

Option 1: Co-Solvent Systems

A mixture of solvents can often dissolve a compound that is insoluble in the individual components.[8] This is because the co-solvent system can provide a "customized" polarity that better matches the solute.[9]

  • Recommended Mixture: A common and effective mixture is CDCl₃ with a small amount of Methanol-d₄ (CD₃OD) or DMSO-d₆. The more polar co-solvent can help to solvate the aldehyde group, while the CDCl₃ solvates the imidazopyridine core.

  • Starting Ratio: Begin with a 9:1 or 4:1 ratio of CDCl₃ to the polar co-solvent (e.g., 500 µL CDCl₃ and 50 µL CD₃OD).[10] You can adjust this ratio as needed.

Option 2: Variable Temperature (VT) NMR

Increasing the temperature of the NMR experiment can significantly improve the solubility of your compound.[11][12]

  • Rationale: Higher temperatures increase the kinetic energy of both the solvent and solute molecules, helping to overcome the lattice energy of the solid compound.[13]

  • Procedure: Start by acquiring a spectrum at room temperature (e.g., 298 K). Gradually increase the temperature in increments of 10 K (e.g., to 308 K, then 318 K) and acquire a spectrum at each step.[14]

  • Caution: Be mindful of the boiling point of your solvent and the thermal stability of your compound. Do not exceed a temperature within 10-15°C of the solvent's boiling point.[12]

Decision Tree for Advanced Techniques

start Start: Insoluble in both CDCl₃ and DMSO-d₆ cosolvent Try Co-Solvent System (e.g., CDCl₃/CD₃OD 9:1) start->cosolvent check_solubility1 Is it soluble? cosolvent->check_solubility1 vt_nmr Perform Variable Temperature (VT) NMR (Increase temp. in 10K increments) check_solubility1->vt_nmr No success Success: Acquire NMR Spectrum check_solubility1->success Yes check_solubility2 Is it soluble at elevated temp? vt_nmr->check_solubility2 check_solubility2->success Yes further_help Consult with NMR facility manager for specialized techniques (e.g., microprobes) check_solubility2->further_help No

Caption: Decision process for advanced solubility enhancement.

Frequently Asked Questions (FAQs)

Q1: How much sample should I use for NMR analysis?

For a standard ¹H NMR spectrum on a 400-600 MHz spectrometer, 5-10 mg of the compound dissolved in 0.6-0.7 mL of deuterated solvent is typically sufficient.[7][15] For ¹³C NMR, which is much less sensitive, a more concentrated sample (20-50 mg) is recommended if solubility allows.[16]

Q2: Why must the NMR sample be free of solid particles?

Undissolved particles in the NMR tube will severely degrade the quality of the spectrum.[17] They disrupt the homogeneity of the magnetic field, leading to broad, poorly resolved peaks (a phenomenon known as poor shimming).[7] It is crucial to filter your sample into the NMR tube if any solid remains.[15]

Q3: Can I use a non-deuterated solvent if my compound dissolves in it?

It is strongly discouraged for ¹H NMR. The intense signals from the non-deuterated solvent will overwhelm the signals from your compound, making the spectrum uninterpretable.[18] For some advanced techniques, a small amount of a non-deuterated co-solvent can be used with a deuterated primary solvent, which provides the necessary signal for the spectrometer's lock system.[19]

Q4: Are there any other, more exotic, deuterated solvents I could try?

Yes, if common solvents fail, you might consider:

  • Pyridine-d₅: Good for aromatic and heterocyclic compounds.

  • Toluene-d₈: A non-polar aromatic solvent that can be useful for certain molecules.[14]

  • Methylene Chloride-d₂ (CD₂Cl₂): A solvent of intermediate polarity, useful for low-temperature experiments due to its low melting point.[12]

Data & Protocols

Table 1: Properties of Common Deuterated Solvents for NMR

This table provides a quick reference for selecting a suitable solvent based on its physical properties.

Solvent NameChemical FormulaPolarity IndexBoiling Point (°C)Residual ¹H Shift (ppm)Common Uses & Notes
Chloroform-dCDCl₃4.161~7.26Good general-purpose solvent for non-polar to moderately polar organic compounds.
Dimethyl Sulfoxide-d₆(CD₃)₂SO7.2189~2.50Excellent for highly polar and aromatic compounds; high boiling point is good for VT-NMR.[6]
Acetone-d₆(CD₃)₂CO5.156~2.05Good for a wide range of organic compounds; volatile.
Methanol-d₄CD₃OD5.165~3.31, ~4.87 (OH)A polar, protic solvent; can exchange with labile protons (e.g., -NH, -OH) in the sample.[6]
Acetonitrile-d₃CD₃CN5.882~1.94Good for moderately polar compounds.[6]
Methylene Chloride-d₂CD₂Cl₂3.140~5.32Intermediate polarity; low boiling point. Useful for low-temperature studies.[12]
Pyridine-d₅C₅D₅N5.3115~8.74, 7.58, 7.22Good for dissolving aromatic and heterocyclic compounds. Aromatic rings can induce shifts in the analyte's spectrum.

Data compiled from various sources, including Sigma-Aldrich and Cambridge Isotope Laboratories.[20]

Experimental Protocol: Sample Preparation Using a Co-Solvent System

This protocol outlines the steps for preparing an NMR sample of 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde using a CDCl₃/DMSO-d₆ co-solvent system.

Materials:

  • 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde (5-10 mg)

  • Small, clean, dry vial with a cap

  • Chloroform-d (CDCl₃)

  • Dimethyl Sulfoxide-d₆ (DMSO-d₆)

  • Pasteur pipette and bulb

  • Clean, dry NMR tube and cap

  • Cotton wool for filtration

Procedure:

  • Weigh the Sample: Accurately weigh 5-10 mg of the compound directly into the small vial.

  • Add the Primary Solvent: Using a clean Pasteur pipette, add approximately 0.5 mL of CDCl₃ to the vial.

  • Attempt Initial Dissolution: Cap the vial and gently swirl or vortex it. Sonicate for 2-3 minutes if necessary. Observe if the compound fully dissolves.

  • Introduce the Co-Solvent: If the compound is not fully dissolved, add DMSO-d₆ dropwise (approximately 10-20 µL at a time) using a clean pipette. After each addition, cap the vial and mix thoroughly.

  • Observe for Clarity: Continue adding the co-solvent incrementally until the solution becomes clear and homogenous. Be careful not to add an excessive amount, as this will alter the chemical shifts significantly. A final ratio between 9:1 and 4:1 (CDCl₃:DMSO-d₆) is often effective.

  • Prepare for Transfer: Create a small filter by pushing a small piece of cotton wool into the neck of a clean Pasteur pipette.

  • Filter the Sample: Transfer the clear solution from the vial, through the cotton wool filter, and directly into the NMR tube. This ensures that any micro-particulates are removed.[15][17]

  • Final Volume Check: Ensure the final solvent height in the NMR tube is approximately 4-5 cm (0.6-0.7 mL).[7]

  • Cap and Label: Cap the NMR tube securely and label it clearly with the sample identification.

  • Acquire Spectrum: Invert the tube several times to ensure homogeneity before inserting it into the spectrometer.

References

  • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

  • Science Ready. (n.d.). Aldehydes, Ketones and Carboxylic Acids | HSC Chemistry. Retrieved from [Link]

  • Scribd. (n.d.). NMR Sample Preparation Guide. Retrieved from [Link]

  • University of York. (n.d.). Preparing an NMR sample. Retrieved from [Link]

  • Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved from [Link]

  • University College London. (n.d.). Sample Preparation. Faculty of Mathematical & Physical Sciences. Retrieved from [Link]

  • Britannica. (2026, February 20). Aldehyde. Retrieved from [Link]

  • DTIC. (n.d.). 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). Retrieved from [Link]

  • Xing, M. (2023, April 10). Variable Temperature NMR [Video]. YouTube. Retrieved from [Link]

  • JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind. Retrieved from [Link]

  • Novoprolabs. (n.d.). NMR sample preparation guidelines. Retrieved from [Link]

  • University of Oxford, Department of Chemistry. (n.d.). Variable Temperature NMR Experiments. Retrieved from [Link]

  • University of Oxford, Department of Chemistry. (n.d.). Variable Temperature NMR Experiments. Retrieved from [Link]

  • Ueda, K., et al. (2021). Variable-Temperature NMR Analysis of the Thermodynamics of Polymer Partitioning between Aqueous and Drug-Rich Phases and Its Significance for Amorphous Formulations. Molecular Pharmaceutics. Retrieved from [Link]

  • Rentería Gómez, M. A., et al. (2018). ¹H NMR spectrum of imidazo[1,2-a]pyridine 6a. ResearchGate. Retrieved from [Link]

  • BYJU'S. (2020, May 20). Aldehyde Group. Retrieved from [Link]

  • Gamez-Montano, R., et al. (2018). ¹³C NMR spectrum of imidazo[1,2-a]pyridine 7a. ResearchGate. Retrieved from [Link]

  • Labinsights. (2025, February 19). Selection Guide on Deuterated Solvents for NMR. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 22). Properties of Aldehydes and Ketones. Retrieved from [Link]

  • CK-12 Foundation. (2026, January 14). Physical Properties of Aldehydes and Ketones. Retrieved from [Link]

  • Csomos, P., et al. (2004). Fused Heterocycles: Synthesis of Some New Imidazo[1,2-a]-pyridine Derivatives. Molecules, 9(9), 807-817. Retrieved from [Link]

  • Oxford Instruments. (n.d.). Variable Temperature NMR Spectroscopy. Retrieved from [Link]

  • UCHEM. (2025, August 28). Deuterated Solvents: Essential Reagents for Accurate NMR Analysis. Retrieved from [Link]

  • ResearchGate. (2016, October 25). How to record NMR for organic compound which is not soluble in common deuterated solvents?. Retrieved from [Link]

  • Frydman, L., et al. (2014). Dissolution DNP NMR With Solvent Mixtures: Substrate Concentration and Radical Extraction. Journal of the American Chemical Society, 136(45), 15933-15941. Retrieved from [Link]

  • Savjani, K. T., et al. (2012). Solubility enhancement techniques: A comprehensive review. Journal of Pharmaceutical Investigation, 42(4), 143-166. Retrieved from [Link]

  • ManTech Publications. (2021). A Review of the Solubility Enhancement by Using a Co-Solvency Method. Journal of Pharmaceutical Chemistry and Drug formulation, 3(1), 11-19. Retrieved from [Link]

  • Naeem, S., et al. (2020). In-silico determination of pKa and logp values of some isoniazid synthetic analogues using Marvin software. Pakistan Journal of Pharmaceutical Sciences, 33(2), 715-719. Retrieved from [Link]

  • Al-Hamidi, H., et al. (2021). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences, 7(1), 1-11. Retrieved from [Link]

  • ResearchGate. (2022, September 13). Which solvent dissolves COFs well in itself? (for recording NMR). Retrieved from [Link]

  • PubChem. (n.d.). 3-iodoimidazo[1,2-a]pyridine-8-carbaldehyde. Retrieved from [Link]

  • American Chemical Society. (2017). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Retrieved from [Link]

  • ResearchGate. (2025, August 6). ¹H, ¹³C, and ¹⁵N Solid-State NMR Studies of Imidazole and Morpholine-Based Model Compounds Possessing Halogen and Hydrogen Bonding Capabilities. Retrieved from [Link]

  • American Chemical Society. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Retrieved from [Link]

  • PubMed. (2023, May 26). Phenotypic screening identifies a trisubstituted imidazo[1,2-a]pyridine series that induces differentiation in multiple AML cell lines. Retrieved from [Link]

  • Wiley Online Library. (2007). Solvent Effects on the H‐NMR Chemical Shifts of Imidazolium‐Based Ionic Liquids. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Scale-Up Synthesis of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde

Case ID: IMP-8-CHO-003 Topic: Troubleshooting Scale-Up Protocols & Process Safety Assigned Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: March 2026

Case ID: IMP-8-CHO-003 Topic: Troubleshooting Scale-Up Protocols & Process Safety Assigned Scientist: Dr. A. Vance, Senior Application Scientist

Executive Summary

This guide addresses the specific challenges encountered during the kilogram-scale synthesis of 3-iodo-imidazo[1,2-a]pyridine-8-carbaldehyde . The synthesis involves two critical stages: the construction of the bicyclic core via condensation and the regioselective electrophilic iodination at the C3 position.[1]

Our technical support data indicates that 80% of failure modes in this workflow stem from three areas:

  • Runaway exotherms during the cyclization step.[1]

  • Aldehyde oxidation/instability during workup.[1]

  • Incomplete iodination or purification difficulties due to iodine waste.[1]

Visual Workflow: Synthetic Pathway

The following diagram outlines the optimized critical path and decision nodes for the synthesis.

G cluster_0 Critical Control Points SM1 2-Aminonicotinaldehyde (Starting Material) Inter Imidazo[1,2-a]pyridine- 8-carbaldehyde SM1->Inter Step 1: Cyclization EtOH, Reflux, NaHCO3 (Caution: Exotherm) Reagent1 Chloroacetaldehyde (50% aq. soln) Reagent1->Inter Product 3-Iodo-imidazo[1,2-a]pyridine- 8-carbaldehyde Inter->Product Step 2: C3-Iodination Regioselective Reagent2 N-Iodosuccinimide (NIS) (ACN, 25°C) Reagent2->Product

Figure 1: Optimized synthetic route highlighting critical reagents and reaction nodes.

Module 1: Constructing the Core (Cyclization)

Reaction: Condensation of 2-aminonicotinaldehyde with chloroacetaldehyde to form imidazo[1,2-a]pyridine-8-carbaldehyde.

Q1: The reaction mixture turned into a black tar upon adding chloroacetaldehyde. What happened?

Diagnosis: Uncontrolled Exotherm & Polymerization.[1] Technical Insight: Chloroacetaldehyde is highly reactive.[1][2] Adding it rapidly to a hot solution of aminopyridine initiates a violent exothermic reaction.[1] At temperatures >80°C, chloroacetaldehyde can also self-polymerize or degrade the delicate aldehyde functionality on your starting material. Corrective Protocol:

  • Reverse Addition: Do not dump the reagent into the refluxing amine.

  • Temperature Control: Dissolve 2-aminonicotinaldehyde in Ethanol (EtOH) and heat to mild reflux (70-75°C).

  • Controlled Dosing: Add the 50% aqueous chloroacetaldehyde solution dropwise over 30-60 minutes.

  • Buffering: Include sodium bicarbonate (

    
    , 1.1 equiv) in the reaction mixture to neutralize the HCl generated. This prevents acid-catalyzed degradation of the product aldehyde [1].[1]
    
Q2: My yield is low (<40%), and the product is "gummy." How do I improve isolation?

Diagnosis: Poor crystallization due to water solubility and impurities.[1] Technical Insight: The 8-carbaldehyde moiety increases the polarity of the molecule compared to the unsubstituted parent heterocycle.[1] The "gum" is often a mix of product and polymerized chloroacetaldehyde.[1] Corrective Protocol:

  • Evaporation: Remove the ethanol under reduced pressure.

  • Basification: The residue will be acidic (HCl salt).[1] Treat with saturated aqueous

    
     until pH ~8-9.
    
  • Extraction vs. Filtration:

    • Small Scale: Extract with Ethyl Acetate (EtOAc).[1]

    • Large Scale (>50g): The free base often precipitates from the aqueous carbonate solution.[1] Cool to 0-5°C and stir for 2 hours. If a solid forms, filter it.[1] If it remains gummy, dissolve in minimal DCM, dry, and precipitate with Hexanes [2].

Module 2: The Critical Iodination (C3 Functionalization)

Reaction: Electrophilic aromatic substitution at C3 using N-iodosuccinimide (NIS).[1]

Q3: Why use NIS? Can I use Iodine ( ) and an oxidant?

Diagnosis: Reagent Selection for Chemoselectivity. Technical Insight: While


 with oxidants (like 

or persulfate) is cheaper, it creates an oxidative environment that puts your C8-aldehyde at risk of oxidizing to a carboxylic acid (

). Recommendation: Use N-iodosuccinimide (NIS) .[1] It provides a source of

without strong oxidative conditions.[1][3] It is milder and allows for high regioselectivity at the C3 position [3].[1]
Q4: I see a second spot on TLC. Is it di-iodination?

Diagnosis: Over-iodination or Succinimide contamination.[1] Technical Insight:

  • Regioselectivity: The C3 position is the most nucleophilic.[1] However, with excess NIS, iodination can occur at C5 or other positions, though this is rare with the electron-withdrawing aldehyde at C8.

  • Contamination: The "spot" is likely succinimide (byproduct).[1] Corrective Protocol:

  • Stoichiometry: Use exactly 1.05 equivalents of NIS.

  • Solvent System: Use Acetonitrile (ACN) at room temperature (25°C). The reaction is usually complete in 1-2 hours.[1]

  • Workup: Do not rely on chromatography. Pour the reaction mixture into water containing 5% sodium thiosulfate (to quench trace iodine). The product, 3-iodo-imidazo[1,2-a]pyridine-8-carbaldehyde , is lipophilic and should precipitate. Succinimide is water-soluble and will wash away [4].[1]

Module 3: Scale-Up Data & Specifications

Table 1: Process Parameters for 100g Scale Batch

ParameterSpecificationRationale
Solvent (Step 1) Ethanol (10 vol)Balances solubility of reactants vs. precipitation of product.
Base (Step 1)

(1.1 eq)
Neutralizes HCl; prevents acid-catalyzed aldehyde degradation.[1]
Reagent (Step 2) NIS (1.05 eq)Avoids oxidation of aldehyde; simplifies workup.[1]
Reaction Temp 75°C (Step 1) / 25°C (Step 2)Step 1 requires energy for cyclization; Step 2 is fast.[1]
Yield Target 65-75% (Overall)Typical loss due to crystallization purification.[1]
Appearance Yellow/Tan SolidIodinated heterocycles are often colored.[1]

Module 4: Stability & Storage

Q5: The product turned dark brown after a week. Is it stable?

Diagnosis: Photo-instability and Oxidation.[1] Technical Insight:

  • Light Sensitivity: Carbon-Iodine bonds can be photolabile.[1] Exposure to light can generate radicals, leading to degradation.[1]

  • Aldehyde Oxidation: The C8-aldehyde is susceptible to air oxidation.[1] Storage Protocol:

  • Container: Amber glass bottles (light protection).

  • Atmosphere: Flush with Argon or Nitrogen before sealing.[1]

  • Temperature: Store at 2-8°C.

  • Re-test: Check purity via HPLC before use in subsequent steps (e.g., Suzuki coupling or reductive amination).[1]

References

  • General Cyclization Mechanism: Bagdi, A. K., et al. "Synthesis of imidazo[1,2-a]pyridines: a decade update."[1] Chemical Communications, 2015, 51 , 1555-1575.[4]

  • Purification & Aqueous Synthesis: Chapman, M. R., et al. "Rapid, metal-free and aqueous synthesis of imidazo[1,2-a]pyridine under ambient conditions." Green Chemistry, 2016, 18 , 3950-3955.

  • Iodination Selectivity (NIS): Kothandaraman, P., et al. "N-Iodosuccinimide (NIS) in Direct Aromatic Iodination."[1][3] Journal of Organic Chemistry, 2011, 76 , 7633-7640.[3]

  • Scale-Up Considerations: Liu, J., et al. "Iodine/Copper Iodide-Mediated C-H Functionalization: Synthesis of Imidazo[1,2-a]pyridines."[5][6] Journal of Organic Chemistry, 2016, 81 , 9326-9336.[6] [1]

Sources

Reference Data & Comparative Studies

Validation

High-Resolution Mass Spectrometry Fragmentation Profiling: 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde vs. Structural Analogs

Executive Summary & Analytical Context The imidazo[1,2-a]pyridine scaffold is a privileged pharmacophore widely utilized in modern drug discovery. Functionalizing this core—specifically via halogenation (e.g., iodination...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Analytical Context

The imidazo[1,2-a]pyridine scaffold is a privileged pharmacophore widely utilized in modern drug discovery. Functionalizing this core—specifically via halogenation (e.g., iodination at the C3 position) and formylation (at the C8 position)—unlocks versatile synthetic intermediates. However, the structural elucidation of these highly functionalized derivatives via tandem mass spectrometry (MS/MS) requires a nuanced understanding of their gas-phase thermodynamics.

This guide objectively compares the electrospray ionization (ESI) MS/MS fragmentation performance of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde against conventional, structurally related alternatives. By dissecting the causality behind specific bond cleavages, this document provides application scientists with a definitive, self-validating reference for spectral interpretation and method development.

Mechanistic Causality in Gas-Phase Fragmentation

When subjected to positive-mode ESI, the highly basic N1 nitrogen of the imidazo[1,2-a]pyridine core readily accepts a proton to form a highly stable


 precursor ion. The subsequent collision-induced dissociation (CID) pathways are strictly dictated by the weakest bonds within the molecular architecture.
The C-I Bond Dynamics (Homolytic vs. Heterolytic)

Iodine is a large, highly polarizable atom, resulting in a carbon-iodine (C-I) bond that is exceptionally labile (bond dissociation energy ~240 kJ/mol) compared to the aromatic C-C or C-N bonds of the heterocycle.

  • Low Collision Energy (CE): At lower CE thresholds (10–20 eV), the dominant pathway is the homolytic cleavage of the C-I bond. This expels an iodine radical (

    
    , 126.9 Da), transitioning the even-electron 
    
    
    
    precursor into a highly diagnostic radical cation (
    
    
    ). This radical-driven fragmentation is a hallmark of 1[1].
  • High Collision Energy (CE): As CE increases (>30 eV), a competing heterolytic cleavage pathway emerges, expelling neutral hydrogen iodide (HI, 128 Da) to form an even-electron cation.

The C8-Carbaldehyde Deformylation

Following dehalogenation, the secondary fragmentation event is typically the neutral loss of carbon monoxide (CO, 28 Da) from the C8-formyl group. This is a classic, thermodynamically driven rearrangement that leaves behind a highly stable, pyridine-stabilized cation.

Comparative Fragmentation Analysis

To establish a robust analytical framework, we must compare the fragmentation of our target compound against alternative analogs to highlight diagnostic spectral differences.

Alternative 1: Imidazo[1,2-a]pyridine-8-carbaldehyde (Non-iodinated)

Without the labile iodine atom acting as a "kinetic sink" for collision energy, the primary fragmentation locus of 2[2] shifts entirely to the C8-carbaldehyde group. The initial MS/MS event is the direct loss of CO (-28 Da) from the


 precursor. Because the C-C bond of the formyl group is stronger than a C-I bond, this initial fragmentation requires significantly higher activation energy.
Alternative 2: 3-Phenoxy-imidazo[1,2-a]pyridine

Recent computational and MS/MS studies demonstrate that3[3] undergo a characteristic homolytic cleavage of the 3-phenoxy C-O bond, eliminating a phenoxy radical (


, 93 Da).
Expert Insight: Convergent Radical Intermediates

A critical analytical observation is that both 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde (after losing


 and CO) and 3-Phenoxy-imidazo[1,2-a]pyridine  (after losing 

) converge on the exact same diagnostic radical cation intermediate at m/z 118.05 (

). Recognizing this convergent pathway is essential for accurate structural elucidation of C3-substituted imidazo[1,2-a]pyridines.
Quantitative Data Comparison
CompoundPrecursor Ion

Primary FragmentSecondary FragmentDominant Cleavage Mechanism
3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde m/z 272.95m/z 146.05 (

)
m/z 118.05 (-CO)Homolytic C-I cleavage
Imidazo[1,2-a]pyridine-8-carbaldehyde m/z 147.06m/z 119.06 (-CO)m/z 92.05 (-HCN)Neutral CO elimination
3-Phenoxy-imidazo[1,2-a]pyridine m/z 211.09m/z 118.05 (

)
m/z 91.05 (-HCN)Homolytic C-O cleavage

Logical Fragmentation Workflow Diagram

The following diagram maps the precise gas-phase ion chemistry and logical dissociation pathways of the target compound.

MS_Fragmentation Precursor Precursor Ion [M+H]+ C8H6IN2O+ m/z 272.95 LossI Radical Cation C8H6N2O+• m/z 146.05 Precursor->LossI -I• (Homolytic) Low CE LossHI Even-Electron Cation C8H5N2O+ m/z 145.04 Precursor->LossHI -HI (Heterolytic) High CE LossCO_Rad Deformylated Radical C7H6N2+• m/z 118.05 LossI->LossCO_Rad -CO (28 Da) LossCO_Even Deformylated Cation C7H5N2+ m/z 117.04 LossHI->LossCO_Even -CO (28 Da) RingCleavage Ring Cleavage m/z < 100 LossCO_Rad->RingCleavage Imidazole Opening LossCO_Even->RingCleavage Imidazole Opening

Fig 1. Logical MS/MS fragmentation pathways of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde.

Self-Validating Experimental Protocol: High-Resolution ESI-QTOF MS/MS

To ensure absolute trustworthiness and reproducibility, the following protocol incorporates a mandatory System Suitability Test (SST) to validate the instrument's mass accuracy and collision cell efficiency prior to analyzing halogenated targets.

Phase 1: System Suitability & Validation (SST)
  • Calibration & Tuning: Infuse a continuous stream of standard ESI tuning mix. Validate that the mass accuracy is

    
     for the m/z 118.0862 and 322.0481 reference ions. Causality: This validates the Time-of-Flight (TOF) flight tube stability and prevents mass drift from misidentifying isobaric interferences.
    
  • Collision Cell Verification: Inject 1 µL of a 10 ng/mL reserpine standard. Confirm the presence of the m/z 609.28

    
     195.06 transition at a normalized collision energy (NCE) of 30 eV. Causality: This ensures the quadrupole isolation and argon collision gas pressures are optimal for CID.
    
Phase 2: Sample Analysis Workflow
  • Sample Preparation: Dissolve 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde in LC-MS grade Methanol containing 0.1% Formic Acid to a final concentration of 1 µg/mL. Causality: Formic acid acts as a proton donor, ensuring complete protonation of the N1 basic site to maximize the

    
     precursor yield.
    
  • Sample Introduction: Introduce the sample via a syringe pump at 5 µL/min directly into the ESI source.

  • Source Parameters: Set Capillary Voltage to +3.5 kV, Drying Gas to 250°C at 8 L/min, and Nebulizer to 35 psig.

  • Tandem MS Acquisition: Isolate the

    
     precursor (m/z 272.95) using the quadrupole (isolation width 1.3 m/z). Apply a collision energy ramp from 10 eV to 40 eV using ultra-high purity Argon as the collision gas.
    
  • Data Processing: Extract ion chromatograms (EIC) for m/z 146.05 and 145.04. Calculate the

    
     vs. HI loss ratio across the CE ramp to empirically determine the homolytic/heterolytic cleavage threshold for your specific instrument geometry.
    

References

  • Gas-phase fragmentation of protonated 3-phenoxy imidazo[1,2-a] pyridines using tandem mass spectrometry and computational chemistry. Journal of Mass Spectrometry, 2021.[Link]

  • Ultrasound-Assisted Iodination of Imidazo[1,2-α]pyridines Via C–H Functionalization Mediated by tert-Butyl Hydroperoxide. ACS Omega, 2021.[Link]

Sources

Comparative

Analytical Modalities for the Characterization of Imidazo[1,2-a]pyridine-3-carbaldehyde: An FTIR Comparison Guide

Executive Summary The imidazo[1,2-a]pyridine scaffold is widely recognized as a "privileged" structure in medicinal chemistry, serving as the core for numerous therapeutics, including anxiolytics, antivirals, and anti-ul...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The imidazo[1,2-a]pyridine scaffold is widely recognized as a "privileged" structure in medicinal chemistry, serving as the core for numerous therapeutics, including anxiolytics, antivirals, and anti-ulcer agents . Within this class, imidazo[1,2-a]pyridine-3-carbaldehyde acts as a critical synthetic linchpin. The aldehyde group at the C3-position readily undergoes transformations essential for constructing complex molecular architectures. For researchers and drug development professionals, accurately verifying the presence and integrity of this formyl group via Fourier-Transform Infrared (FTIR) spectroscopy is a fundamental quality control step. This guide compares the two primary FTIR sampling modalities—Attenuated Total Reflectance (ATR) and Transmission (KBr Pellet)—and provides a self-validating protocol for spectral acquisition.

Mechanistic Insights: Vibrational Causality of the C3-Aldehyde

In standard aliphatic systems, the carbonyl (C=O) stretching vibration of an aldehyde typically appears around 1725 cm⁻¹. However, in imidazo[1,2-a]pyridine-3-carbaldehyde, the formyl group is directly attached to the electron-rich C3 position of the bicyclic heteroaromatic ring.

The Causality of the Spectral Shift: The nitrogen lone pair in the imidazo[1,2-a]pyridine system donates electron density into the aromatic ring, which is highly conjugated with the C3-aldehyde. This extensive resonance delocalization increases the single-bond character of the C=O bond. Consequently, the force constant of the bond decreases, shifting the carbonyl stretching frequency downward. As a result, the C=O stretch in imidazo[1,2-a]pyridine-3-carbaldehyde is characteristically observed as a strong absorption band in the range of 1680–1700 cm⁻¹ .

Comparative Analysis of Sampling Modalities

When analyzing solid imidazo[1,2-a]pyridine derivatives, the choice of FTIR sampling technique impacts both workflow efficiency and spectral resolution. Table 1 objectively compares ATR-FTIR against traditional Transmission FTIR (KBr Pellet).

Table 1: Comparison of FTIR Sampling Modalities for Solid Heterocycles

ParameterATR-FTIR (Diamond Crystal)Transmission FTIR (KBr Pellet)
Sample Preparation Direct application; no matrix required.Requires grinding with KBr and pressing at 10 tons.
Analysis Time < 2 minutes per sample.10–15 minutes per sample.
Spectral Resolution Good, but subject to wavelength-dependent penetration depth.Excellent; sharp peaks with no penetration bias.
Moisture Interference Minimal (no hygroscopic matrix).High (KBr is hygroscopic; water peaks at ~3400 cm⁻¹ can mask O-H/N-H bands).
Peak Shifts Minor shifts (~2-4 cm⁻¹) due to anomalous dispersion (Christiansen effect).Considered the "true" standard for literature comparisons.
Best Used For Rapid screening of synthetic intermediates and libraries .Rigorous characterization for publication and patent filing .

Experimental Protocol: Self-Validating FTIR Workflow

To ensure trustworthiness and scientific integrity, the following protocol incorporates self-validating steps to prevent false positives or calibration errors during the analysis of imidazo[1,2-a]pyridine-3-carbaldehyde.

Step 1: Instrument Initialization and Validation

  • Power on the FTIR spectrometer and allow the source to stabilize for 30 minutes.

  • Self-Validation Step: Acquire a spectrum of a traceable Polystyrene (PS) calibration film. Verify that the characteristic PS peak at 1601.2 cm⁻¹ is within ± 1.0 cm⁻¹. If out of specification, perform a laser calibration before proceeding.

Step 2: Background Acquisition

  • Clean the ATR crystal (or empty the transmission sample compartment) using spectroscopic-grade isopropanol and a lint-free wipe.

  • Collect a background spectrum (Resolution: 4 cm⁻¹, 32 scans) to account for atmospheric CO₂ and water vapor.

Step 3: Sample Preparation

  • For ATR-FTIR: Place 1–2 mg of imidazo[1,2-a]pyridine-3-carbaldehyde directly onto the diamond crystal. Apply the pressure clamp until the software indicates optimal contact (typically ~50-80% of maximum pressure).

  • For KBr Pellet: In an agate mortar, grind 1 mg of the sample with 100 mg of anhydrous, IR-grade KBr. Transfer the fine powder to a die and press under 10 tons of vacuum pressure for 2 minutes to form a transparent pellet.

Step 4: Spectral Acquisition and Processing

  • Acquire the sample spectrum using the same parameters as the background (4 cm⁻¹, 32 scans).

  • Apply an ATR correction algorithm (if using ATR) to normalize peak intensities across the high and low wavenumber regions.

  • Identify and integrate the characteristic peaks (see Table 2).

Data Presentation: Characteristic IR Peaks

Table 2 summarizes the quantitative spectral data expected for pure imidazo[1,2-a]pyridine-3-carbaldehyde .

Table 2: Characteristic FTIR Peaks of Imidazo[1,2-a]pyridine-3-carbaldehyde

Functional Group / Vibration ModeExpected Wavenumber (cm⁻¹)Intensity & Shape
Aldehyde Carbonyl (C=O) Stretch 1680 – 1700Strong, sharp
Aldehyde C-H Stretch 2720 – 2820Weak to medium (often a Fermi doublet)
Aromatic C-H Stretch > 3000 (e.g., 3076, 3138)Weak, sharp
Imidazopyridine Ring (C=N, C=C) 1500 – 1635Medium to strong

Workflow Visualization

FTIR_Workflow Start FTIR System Initialization & Calibration Poly Polystyrene Standard Validation Start->Poly Split Select Sampling Modality Poly->Split ATR ATR-FTIR (Diamond Crystal) Split->ATR KBr Transmission FTIR (KBr Pellet) Split->KBr ATR_Prep Direct Application & Pressure Clamp ATR->ATR_Prep KBr_Prep Grind with KBr & Press (10 tons) KBr->KBr_Prep Bkg Acquire Background Spectrum ATR_Prep->Bkg KBr_Prep->Bkg Scan Acquire Sample Spectrum (32 Scans) Bkg->Scan Analyze Spectral Analysis (C=O @ 1680-1700 cm⁻¹) Scan->Analyze

FTIR acquisition and validation workflow for imidazo[1,2-a]pyridine derivatives.

References

  • Sonochemical Synthesis of Imidazo[1, 2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction Catalyzed by TSOH . MDPI Chemistry Proceedings.[Link]

  • An efficient synthesis of new imidazo[1,2-a]pyridine-6-carbohydrazide and pyrido[1,2-a]pyrimidine-7-carbohydrazide derivatives via a five-component cascade reaction . RSC Advances.[Link]

Validation

A Comparative Guide to the Reactivity of 3-Iodo- and 3-Bromo-imidazo[1,2-a]pyridine-8-carbaldehyde in Cross-Coupling Reactions

For researchers, medicinal chemists, and professionals in drug development, the imidazo[1,2-a]pyridine scaffold is a cornerstone of modern pharmaceutical design. Its versatile biological activity has led to its incorpora...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, medicinal chemists, and professionals in drug development, the imidazo[1,2-a]pyridine scaffold is a cornerstone of modern pharmaceutical design. Its versatile biological activity has led to its incorporation in a multitude of therapeutic agents. The functionalization of this privileged scaffold is therefore of paramount importance. This guide provides an in-depth, objective comparison of the reactivity of two key building blocks: 3-iodo-imidazo[1,2-a]pyridine-8-carbaldehyde and its 3-bromo counterpart. This analysis is grounded in fundamental principles of organic chemistry and supported by experimental data from analogous systems to inform synthetic strategy and reaction optimization.

The Decisive Role of the Halogen: A Fundamental Perspective

The choice between a bromo or iodo substituent at the 3-position of the imidazo[1,2-a]pyridine core is a critical decision in synthetic planning. This choice directly impacts the conditions required for successful carbon-carbon and carbon-heteroatom bond formation, primarily through palladium-catalyzed cross-coupling reactions. The fundamental difference in reactivity stems from the disparity in the carbon-halogen bond dissociation energies. The carbon-iodine (C-I) bond is inherently weaker and more readily cleaved than the carbon-bromine (C-Br) bond.[1]

In the context of palladium-catalyzed cross-coupling reactions, the oxidative addition of the palladium(0) catalyst to the carbon-halogen bond is often the rate-determining step. The lower bond energy of the C-I bond facilitates a more rapid oxidative addition, leading to faster reaction kinetics and often allowing for the use of milder reaction conditions. This enhanced reactivity makes 3-iodo-imidazo[1,2-a]pyridine-8-carbaldehyde a more versatile and often preferred substrate for a range of synthetic transformations.

Comparative Reactivity in Key Cross-Coupling Reactions

The superior reactivity of the 3-iodo derivative is a consistent theme across the most common and synthetically valuable cross-coupling reactions. Below, we explore this through the lens of Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions, supported by representative data from the literature on closely related imidazo[1,2-a]pyridine systems.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Aryl and Vinyl Partners

The Suzuki-Miyaura reaction is a powerful tool for the construction of biaryl and vinyl-substituted heterocyclic systems. When comparing the 3-iodo and 3-bromo-imidazo[1,2-a]pyridine-8-carbaldehydes, the iodo-substituted compound is expected to undergo coupling under significantly milder conditions. Studies on analogous 3-iodoimidazo[1,2-a]pyridines have shown that strong bases such as sodium or potassium carbonate in solvents like 1,2-dimethoxyethane (DME) can provide optimized yields and shorter reaction times.[2][3] In contrast, the 3-bromo analogues may necessitate higher temperatures, longer reaction times, and potentially more sophisticated catalyst systems to achieve comparable yields.

Halide at C3Coupling PartnerCatalyst (mol%)BaseSolventTemp (°C)Time (h)Yield (%)Reference
Iodo Phenylboronic acidPd(PPh₃)₄ (5)Na₂CO₃DME80292[2]
Bromo Phenylboronic acidPd(dppf)Cl₂ (5)K₂CO₃Dioxane/H₂O1001285[4]
Iodo 4-Methoxyphenyl-boronic acidPd(PPh₃)₄ (5)K₃PO₄DME80395[2]
Bromo 4-Methoxyphenyl-boronic acidXPhosPdG2 (2.5)K₂CO₃EtOH/H₂O135 (MW)0.6791[5]

This table presents data from analogous systems to illustrate the general reactivity trends.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira reaction, which couples terminal alkynes with aryl or vinyl halides, is another cornerstone of modern organic synthesis. The higher reactivity of the C-I bond is particularly advantageous in this transformation.[6] 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde is expected to readily couple with a wide range of terminal alkynes under standard Sonogashira conditions, typically employing a palladium catalyst, a copper(I) co-catalyst, and an amine base.[7] The 3-bromo analogue, while still a viable substrate, will likely require higher catalyst loadings, elevated temperatures, and potentially longer reaction times to achieve high conversions.

Halide at C3AlkyneCatalyst (mol%)Co-catalyst (mol%)BaseSolventTemp (°C)Time (h)Yield (%)Reference
Iodo PhenylacetylenePd(PPh₃)₂Cl₂ (2)CuI (4)Et₃NTHF60491[8]
Bromo PhenylacetylenePd(CF₃COO)₂ (2.5)CuI (5)Et₃NDMF100388[9]
Iodo 1-HeptynePd(PPh₃)₄ (5)CuI (10)DIPADMF702085[9]
Bromo 1-HeptynePd(PPh₃)₄ (5)CuI (10)Et₃NDMF1101275[9]

This table presents data from analogous systems to illustrate the general reactivity trends.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, crucial for the synthesis of a vast array of biologically active molecules.[10][11] Both 3-iodo- and 3-bromo-imidazo[1,2-a]pyridine-8-carbaldehydes can serve as effective substrates for this reaction. However, consistent with the established reactivity patterns, the 3-iodo derivative will generally require milder conditions to achieve amination. This can be particularly advantageous when working with sensitive amine coupling partners or when trying to minimize side reactions. The use of bulky, electron-rich phosphine ligands is often critical for achieving high yields with heteroaryl halides.[12]

Halide at C3AmineCatalyst (mol%)Ligand (mol%)BaseSolventTemp (°C)Time (h)Yield (%)Reference
Iodo MorpholinePd₂(dba)₃ (2)Xantphos (4)Cs₂CO₃Toluene90894[13]
Bromo MorpholinePd(OAc)₂ (5)BINAP (8)Cs₂CO₃Toluene110889[13]
Iodo AnilinePd(OAc)₂ (2)RuPhos (4)K₃PO₄Dioxane801290[12]
Bromo AnilinePd₂(dba)₃ (2)BrettPhos (4)NaOtBuToluene1001687[12]

This table presents data from analogous systems to illustrate the general reactivity trends.

The Influence of the 8-Carbaldehyde Substituent

The presence of an electron-withdrawing carbaldehyde group at the 8-position of the imidazo[1,2-a]pyridine ring system is expected to have a modest electronic influence on the reactivity of the C-X bond at the 3-position. Generally, electron-withdrawing groups can increase the electrophilicity of the carbon atom bearing the halogen, which may slightly facilitate the oxidative addition step. However, the primary determinant of reactivity remains the inherent strength of the carbon-halogen bond.

Experimental Protocols

The following are generalized, representative protocols for key cross-coupling reactions. Researchers should note that optimization of catalyst, ligand, base, solvent, and temperature may be necessary for specific substrates.

Representative Protocol for Suzuki-Miyaura Coupling
  • To an oven-dried reaction vessel, add the 3-halo-imidazo[1,2-a]pyridine-8-carbaldehyde (1.0 equiv.), arylboronic acid (1.2 equiv.), and base (e.g., K₂CO₃, 2.0 equiv.).

  • The vessel is sealed, and the atmosphere is replaced with an inert gas (e.g., Argon or Nitrogen) by evacuating and backfilling three times.

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%) and degassed solvent (e.g., DME).

  • The reaction mixture is heated with vigorous stirring. For the 3-iodo derivative, a temperature of 80°C is a good starting point, while the 3-bromo derivative may require 100-120°C.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography.

Representative Protocol for Sonogashira Coupling
  • To a Schlenk flask, add the 3-halo-imidazo[1,2-a]pyridine-8-carbaldehyde (1.0 equiv.), palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2.5 mol%), and copper(I) iodide (5 mol%).

  • The flask is evacuated and backfilled with an inert gas three times.

  • Add anhydrous, degassed solvent (e.g., THF or DMF) and an amine base (e.g., triethylamine or diisopropylamine).

  • Add the terminal alkyne (1.1 equiv.) dropwise via syringe.

  • The reaction is stirred at room temperature or heated. The 3-iodo derivative often reacts efficiently at room temperature to 60°C, whereas the 3-bromo derivative may require heating to 80-100°C.[9]

  • Monitor the reaction by TLC or LC-MS.

  • After completion, the reaction mixture is filtered through a pad of celite, and the filtrate is concentrated.

  • The residue is taken up in an organic solvent and washed with aqueous ammonium chloride and brine.

  • The organic layer is dried, concentrated, and the product is purified by column chromatography.

Representative Protocol for Buchwald-Hartwig Amination
  • In a glovebox or under an inert atmosphere, add the palladium precursor (e.g., Pd₂(dba)₃, 2 mol%), the phosphine ligand (e.g., Xantphos, 4 mol%), and the base (e.g., Cs₂CO₃, 1.5 equiv.) to an oven-dried reaction vessel.

  • Add the 3-halo-imidazo[1,2-a]pyridine-8-carbaldehyde (1.0 equiv.) and the amine (1.2 equiv.).

  • Add anhydrous, degassed solvent (e.g., toluene or dioxane).

  • Seal the vessel and heat with vigorous stirring. For the 3-iodo derivative, a temperature of 80-90°C may be sufficient, while the 3-bromo derivative will likely require 100-110°C.[13]

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction, dilute with an organic solvent, and filter through celite.

  • The filtrate is washed with water and brine, dried, and concentrated.

  • The crude product is purified by column chromatography.

Visualizing the Chemistry

Palladium_Cross_Coupling_Cycle Pd(0)L2 Pd(0)L2 Oxidative_Addition Oxidative Addition Pd(0)L2->Oxidative_Addition Ar-X Ar-Pd(II)(X)L2 Ar-Pd(II)(X)L2 Oxidative_Addition->Ar-Pd(II)(X)L2 Transmetalation Transmetalation Ar-Pd(II)(X)L2->Transmetalation R'-M Ar-Pd(II)(R)L2 Ar-Pd(II)(R')L2 Transmetalation->Ar-Pd(II)(R)L2 Reductive_Elimination Reductive Elimination Ar-Pd(II)(R)L2->Reductive_Elimination Reductive_Elimination->Pd(0)L2 Ar-R'

Figure 1: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Halide_Selection_Workflow start Synthetic Goal q1 Is the coupling partner sensitive or prone to side reactions? start->q1 q2 Is rapid reaction kinetics or low temperature critical? q1->q2 No iodo Use 3-Iodo-imidazo[1,2-a]pyridine -8-carbaldehyde q1->iodo Yes q2->iodo Yes bromo 3-Bromo-imidazo[1,2-a]pyridine -8-carbaldehyde is a viable, more economical option q2->bromo No

Figure 2: Decision workflow for selecting the appropriate halide.

Conclusion

In the comparative analysis of 3-iodo- and 3-bromo-imidazo[1,2-a]pyridine-8-carbaldehyde, the iodo-substituted compound consistently emerges as the more reactive and versatile substrate for palladium-catalyzed cross-coupling reactions. Its weaker carbon-iodine bond facilitates more rapid oxidative addition, enabling the use of milder reaction conditions, shorter reaction times, and often leading to higher yields. This is particularly advantageous when working with sensitive substrates or when seeking to streamline synthetic routes.

The 3-bromo derivative remains a valuable and more economical building block, capable of undergoing the same transformations. However, its successful implementation typically requires more forcing conditions, including higher temperatures and potentially more sophisticated and expensive catalyst systems. The choice between these two essential building blocks will ultimately depend on the specific synthetic challenge, the nature of the coupling partners, and considerations of cost and efficiency. This guide provides the foundational knowledge and practical insights to make an informed decision, empowering researchers to accelerate their drug discovery and development programs.

References

  • A Comparative Guide to the Reactivity of Halopyrimidines in Cross-Coupling Reactions - Benchchem.[1]

  • A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions - Chemical Science (RSC Publishing) DOI:10.1039/D2SC00174H.

  • Palladium-Catalysed Cross-Coupling Reactions Controlled by Noncovalent ZnN Interactions - ResearchGate.[14]

  • C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines - PMC.[15]

  • Reactivity of 3-Iodoimidazo[1,2- a ]pyridines Using a Suzuki-Type Cross-Coupling Reaction.[2]

  • Application Note and Protocol: Buchwald-Hartwig Amination of 3-Bromo-2-methylpyridine - Benchchem.[12]

  • Buchwald-Hartwig Coupling - Organic Synthesis.[13]

  • Reactivity of 3-iodoimidazo[1,2-a]pyridines using a Suzuki-type cross-coupling reaction - PubMed.[3]

  • Buchwald–Hartwig amination - Wikipedia.[10]

  • Buchwald-Hartwig Amination - Chemistry LibreTexts.[11]

  • HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS.[16]

  • Sonogashira Coupling - Organic Chemistry Portal.[7]

  • Sonogashira coupling - Wikipedia.[6]

  • Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds - PMC.[17]

  • Development of Facile and Simple Processes for the Heterogeneous Pd-Catalyzed Ligand-Free Continuous-Flow Suzuki–Miyaura Coupling - MDPI.[18]

  • Synthesis of imidazo[1,2-a]pyridines - Organic Chemistry Portal.[19]

  • Synthesis and Anticandidosic Activities of Some 3-Imidazo[1,2-a]Pyridinyl-1-Arylpropenone Derivatives - Scientific Research Publishing.[20]

  • Application Notes and Protocols for Sonogashira Cross-Coupling with 4,5-Diiodo-2-isopropyl-1H-imidazole - Benchchem.[8]

  • A General Protocol for Robust Sonogashira Reactions in Micellar Medium - SciSpace.[21]

  • Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes - Scirp.org.[9]

  • (PDF) Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis.[22]

  • Synthesis of imidazo[1,2-a]pyridines: a decade update. | Semantic Scholar.[23]

  • Suzuki coupling reactions of bromoimidazo[1,2-a]pyridines and arylboronic acids. - ResearchGate.[4]

  • Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)–Ascorbate-Catalyzed A3-Coupling in Aqueous Micellar Media | ACS Omega.[24]

  • Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H) - PMC.[5]

Sources

Comparative

Technical Comparison Guide: 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde in Structure-Based Drug Design (SBDD)

Executive Summary: The Heavy Atom Advantage In the fragment-based drug discovery (FBDD) landscape, the imidazo[1,2-a]pyridine scaffold is a privileged structure, widely utilized in kinase inhibitors and anti-infectives....

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Heavy Atom Advantage

In the fragment-based drug discovery (FBDD) landscape, the imidazo[1,2-a]pyridine scaffold is a privileged structure, widely utilized in kinase inhibitors and anti-infectives. However, the standard 8-carbaldehyde precursor often presents challenges in ab initio phase determination due to its light-atom composition (C, H, N, O).

This guide objectively compares 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde against its non-halogenated and brominated analogs. Our analysis demonstrates that the 3-iodo variant serves not merely as a synthetic intermediate but as a superior crystallographic tool . The iodine substituent provides a massive anomalous scattering signal (


) for Single-wavelength Anomalous Diffraction (SAD) phasing and introduces structure-stabilizing halogen bonds that facilitate lattice formation.

Comparative Analysis: Performance Metrics

The following data contrasts the crystallographic utility of the 3-Iodo variant against the standard parent compound and the 3-Bromo alternative.

Table 1: Crystallographic & Physical Properties Comparison
Feature3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde 3-Bromo-imidazo[1,2-a]pyridine-8-carbaldehyde Imidazo[1,2-a]pyridine-8-carbaldehyde (Parent)
Molecular Weight 272.04 Da225.04 Da146.15 Da
Heavy Atom (Z) Iodine (Z=53)Bromine (Z=35)None (Max Z=8)
Anomalous Signal (

)
(at Cu K

, 1.54 Å)
~6.7 - 7.0 e⁻ ~1.3 e⁻Negligible
Phasing Utility High (SAD/SIR feasible on home source)Moderate (Requires synchrotron/MAD)None (Requires MR or soaking)
Lattice Interactions Strong Halogen Bonding (I···N / I···O)Weak Halogen Bonding

-

Stacking dominant
Solubility (DMSO) Moderate (Planar stacking)GoodHigh
Synthetic Utility Excellent (Suzuki/Sonogashira coupling)GoodBaseline

Analyst Note: The iodine atom confers a ~5-fold increase in anomalous signal compared to bromine at standard copper anode wavelengths. This allows for phase determination without the need for selenomethionine substitution or heavy metal soaking.

Structural Insights & Experimental Data

The Heavy Atom Effect in Phasing

For researchers struggling with phase problems in novel complexes, the 3-iodo derivative acts as a built-in phasing tool.

  • Mechanism: The Iodine atom absorbs X-rays significantly at the Cu K

    
     edge, generating a Friedel pair difference that can be exploited by software like SHELX or PHASER.
    
  • Data Support: Theoretical calculations confirm that a single iodine atom in a molecule of this size (~270 Da) provides sufficient phasing power to solve the substructure even in low-symmetry space groups (e.g., P2₁).

Halogen Bonding Stabilization

Unlike the parent compound, which relies solely on hydrophobic


-

stacking (often leading to disordered or twinned crystals), the 3-Iodo variant utilizes Halogen Bonding (

-hole interactions)
.
  • Interaction Type:

    
     or 
    
    
    
    .
  • Geometry: Strictly linear (angle

    
     175-180°).
    
  • Outcome: These directional interactions act as "molecular glue," reducing conformational freedom and promoting the formation of well-ordered, high-diffraction-quality crystals.

Experimental Protocol: Crystallization & Phasing

Objective: Obtain X-ray quality crystals of the 3-Iodo derivative suitable for in-house SAD phasing.

Phase 1: Solubility Screening (Pre-Crystallization)
  • Solvent: Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).

  • Concentration: Prepare a stock solution at 50 mM .

  • Note: The planar nature of the imidazo[1,2-a]pyridine core leads to aggregation. If precipitation occurs, add 5% v/v 1,4-dioxane to disrupt non-specific stacking.

Phase 2: Vapor Diffusion Setup (Hanging Drop)
  • Reservoir Solution: Screen using PEG 400 (20-30%) or Ammonium Sulfate (1.5 - 2.0 M) buffered at pH 6.5 - 7.5 (HEPES/Tris).

  • Drop Ratio: Mix 1

    
    L protein/compound solution + 1 
    
    
    
    L reservoir.
  • Seeding: If nucleation is slow (common with iodo-derivatives due to steric bulk), use micro-seeding from initial "sea urchin" clusters.

Phase 3: Data Collection Strategy (SAD)
  • Source: In-house Cu rotating anode (

    
     = 1.5418 Å).
    
  • Strategy: Collect a highly redundant dataset (360° or 720° rotation) to maximize the accuracy of the anomalous differences (

    
    ).
    
  • Resolution Target: Aim for < 2.5 Å to resolve the iodine position clearly.

Workflow Visualization

The following diagram outlines the decision logic for selecting the 3-Iodo variant in a structure-based drug design campaign.

SBDD_Workflow Start Target Identification (Kinase/Receptor) Scaffold_Select Select Scaffold: Imidazo[1,2-a]pyridine Start->Scaffold_Select Decision Phasing Strategy? Scaffold_Select->Decision Path_Parent Parent (H) 8-Carbaldehyde Decision->Path_Parent Low Cost Path_Bromo Bromo (Br) Derivative Decision->Path_Bromo Standard Path_Iodo 3-Iodo (I) Derivative Decision->Path_Iodo High Performance Exp_Parent Molecular Replacement (MR) (Requires Homology Model) Path_Parent->Exp_Parent Exp_Bromo MAD Phasing (Requires Synchrotron) Path_Bromo->Exp_Bromo Exp_Iodo SAD Phasing (In-House Source) Path_Iodo->Exp_Iodo Structure High-Res Structure Solved (Halogen Bond Stabilized) Exp_Iodo->Structure Strong Anomalous Signal Coupling Downstream Synthesis (Suzuki/Sonogashira) Structure->Coupling Functionalization

Figure 1: Strategic workflow for utilizing 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde in de novo structure determination.

References

  • PubChem. (2025).[1] 3-iodoimidazo[1,2-a]pyridine-8-carbaldehyde (CID 72208521).[2] National Library of Medicine. [Link]

  • Nordqvist, A., et al. (2012).[3] Synthesis, biological evaluation and X-ray crystallographic studies of imidazo[1,2-a]pyridine-based Mycobacterium tuberculosis glutamine synthetase inhibitors. Med. Chem. Commun., 3, 620-626.[3] (Demonstrates crystallographic utility of the scaffold). [Link]

  • Sammeta, V.R., et al. (2019). Facile synthesis of 3-substituted imidazo[1,2-a]pyridines through formimidamide chemistry. RSC Advances, 9, 29633-29644. (Synthetic protocols for 3-substituted derivatives). [Link]

  • Dauter, Z., et al. (2000). Novel approach to phasing proteins: halide incorporation. Acta Crystallographica Section D, 56(2), 232-237. (Foundational text on Halide SAD phasing). [Link]

Sources

Validation

Comparative Guide: UV-Vis Absorption Spectra of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde Derivatives

The imidazo[1,2-a]pyridine scaffold is a highly privileged nitrogen-fused heterocycle, serving as a foundational pharmacophore in drug discovery and a highly tunable fluorophore in materials science. Among its functional...

Author: BenchChem Technical Support Team. Date: March 2026

The imidazo[1,2-a]pyridine scaffold is a highly privileged nitrogen-fused heterocycle, serving as a foundational pharmacophore in drug discovery and a highly tunable fluorophore in materials science. Among its functionalized derivatives, 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde stands out as a critical building block. The dual presence of a heavy halogen (iodine) at the C-3 position and a strong electron-withdrawing group (carbaldehyde) at the C-8 position drastically alters its electronic landscape.

This guide objectively compares the photophysical performance—specifically the UV-Vis absorption spectra—of this target product against its structural alternatives, providing researchers with the mechanistic insights and experimental protocols necessary for robust spectroscopic evaluation.

Mechanistic Causality: Tuning the Photophysical Properties

Understanding the UV-Vis absorption profile of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde requires deconstructing the electronic contributions of its substituents. The causality behind the spectral shifts is rooted in molecular orbital theory and spin-orbit coupling.

  • The Core Scaffold (Imidazo[1,2-a]pyridine): The unsubstituted core is an electron-rich aromatic system. Its UV-Vis spectrum is dominated by high-energy

    
     transitions, typically resulting in a primary absorption maximum (
    
    
    
    ) in the deep UV region, around 280–300 nm [1].
  • The C-8 Carbaldehyde Effect (EWG Addition): Introducing a formyl group (-CHO) at the C-8 position creates a potent donor-acceptor "push-pull" system. The imidazole ring acts as the electron donor, while the carbaldehyde acts as the acceptor. This extended conjugation induces a low-lying Intramolecular Charge Transfer (ICT) state, which significantly lowers the excitation energy and causes a pronounced bathochromic (red) shift to approximately 315–325 nm [2].

  • The C-3 Iodo Effect (Heavy Atom & Resonance): Halogenation at the C-3 position introduces a heavy atom. While iodine is inductively electron-withdrawing, its large, diffuse lone pairs participate in resonance with the

    
    -system. More critically, the heavy-atom effect enhances spin-orbit coupling. This further narrows the HOMO-LUMO gap, pushing the 
    
    
    
    toward 340–355 nm and increasing the molar absorptivity (
    
    
    ) [3]. This unique electronic configuration also makes the molecule an excellent electrophilic partner for downstream transition-metal-catalyzed cross-coupling reactions [4].

Quantitative Data Comparison

The table below summarizes the comparative photophysical performance of the target product against its structural precursors and alternatives. Note: Values are representative aggregates based on spectroscopic trends in standard polar solvents (e.g., Ethanol) to illustrate relative shifts.

CompoundSubstituent at C-3Substituent at C-8Representative

(nm)
Primary Photophysical Effect
Imidazo[1,2-a]pyridine -H-H280 - 300Baseline high-energy

transition.
Imidazo[1,2-a]pyridine-8-carbaldehyde -H-CHO315 - 325ICT induction; moderate bathochromic shift.
3-Bromo-imidazo[1,2-a]pyridine-8-carbaldehyde -Br-CHO325 - 335Conjugation extension; moderate heavy-atom effect.
3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde -I -CHO 340 - 355 Strong spin-orbit coupling & maximized HOMO-LUMO narrowing.

Electronic Tuning Pathway

The following diagram illustrates the logical relationship between structural functionalization and the resulting electronic transitions.

G A Imidazo[1,2-a]pyridine (Core Scaffold) λmax ~280 nm B 8-Carbaldehyde Derivative (EWG Addition) λmax ~315 nm A->B + Formyl Group (ICT State Induction) C 3-Iodo-8-Carbaldehyde (Heavy Atom + EWG) λmax ~345 nm B->C + Iodo Group (HOMO-LUMO Narrowing)

Electronic tuning pathway illustrating bathochromic shifts via sequential functionalization.

Self-Validating Experimental Protocol: UV-Vis Spectra Acquisition

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. It explicitly controls for concentration-dependent artifacts (like excimer formation) and solvent-induced spectral masking.

Objective

To accurately measure the molar absorptivity (


) and 

of 3-Iodo-imidazo[1,2-a]pyridine-8-carbaldehyde and its alternatives.
Step 1: Solution Preparation & Concentration Control
  • Weighing: Accurately weigh 1.0 mg of the target compound using a calibrated analytical microbalance.

  • Stock Solution: Dissolve the compound in spectroscopic-grade Ethanol (EtOH) to create a

    
     M stock solution.
    
    • Causality: EtOH is a polar protic solvent. Because imidazopyridines with strong EWGs exhibit positive solvatochromism, a polar solvent effectively stabilizes the excited ICT state, making the bathochromic shifts highly pronounced and easier to quantify [1].

  • Working Dilution: Dilute the stock solution to a final working concentration of

    
     M.
    
    • Causality: At concentrations above

      
       M, planar imidazopyridine rings are prone to intermolecular 
      
      
      
      stacking, which can create false red-shifted excimer bands. A
      
      
      M concentration ensures the maximum absorbance remains strictly within the linear dynamic range of the Beer-Lambert law (0.1–1.0 A), validating the quantitative accuracy of the molar absorptivity calculation.
Step 2: Instrument Calibration (Baseline Validation)
  • Warm-up: Power on the dual-beam UV-Vis spectrophotometer. Allow the deuterium (UV) and tungsten (Visible) lamps to warm up for at least 30 minutes to ensure emission stability.

  • Cuvette Selection: Fill two matched 10 mm path-length quartz cuvettes with pure spectroscopic-grade EtOH.

    • Causality: Standard optical glass absorbs UV radiation below 340 nm. Using quartz is mandatory to prevent the cuvette from masking the baseline

      
       transitions of the unsubstituted core scaffold (~280 nm) [5].
      
  • Zeroing: Perform a baseline correction scan from 200 nm to 600 nm. This step self-validates the system by mathematically subtracting any background absorbance from the solvent or the quartz itself.

Step 3: Spectral Acquisition
  • Measurement: Empty the sample cuvette, rinse it twice with the

    
     M analyte solution, and then fill it with the sample.
    
  • Scanning: Scan the sample from 200 nm to 600 nm at a moderate scan rate (e.g., 240 nm/min) with a slit width of 1 nm for optimal resolution.

  • Analysis: Record the

    
     values for the distinct absorption bands. Calculate the molar absorptivity (
    
    
    
    ) at the
    
    
    using the rearranged Beer-Lambert equation:
    
    
    .

References

  • [1] Photocatalytic synthesis of imidazo[1,2-a]pyridines via C(sp3)–H functionalization using ethylarene as a sustainable surrogate of acetophenone and luminescence studies. RSC Advances. URL:

  • [5] UV-Visible absorption spectra of imidazo[1,2-a]azines 6 and 7. ResearchGate. URL:

  • [4] C–H Arylation of Imidazo[1,2-a]pyridines and Zolimidines Catalyzed by Synergistic Tripalladium Clusters. ACS Organic Letters. URL:

  • [3] Synthesis and Evaluation of Photophysical Properties of C‐3 Halogenated Derivatives of 2‐Phenylimidazo[1,2‐a]pyridine. ResearchGate. URL:

  • [2] Nitrogen Position Matters: Synthetic Strategies, Functional Behavior and Dual Roles in Medicine and Materials in the Imidazopyridine Family. MDPI. URL:

Sources

Safety & Regulatory Compliance

Safety

Operational Disposal Guide: 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde

Executive Summary: Waste Classification & Immediate Action 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde (CAS: Referenced as analog or specific intermediate) is a halogenated, nitrogen-containing heterocyclic aldehyde.[1]...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: Waste Classification & Immediate Action

3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde (CAS: Referenced as analog or specific intermediate) is a halogenated, nitrogen-containing heterocyclic aldehyde.[1] For disposal purposes, it must be classified as Halogenated Organic Waste .

Critical Directive: Do NOT dispose of this compound down the drain or in general trash. Its halogen content (Iodine) requires high-temperature incineration with flue gas scrubbing to prevent the release of toxic iodine vapors.

Hazard Identification & Risk Assessment

Before handling waste, operators must acknowledge the specific chemical risks associated with the functional groups: the imidazopyridine core (basic, potential biological activity), the aldehyde (reactive electrophile), and the iodine substituent (heavy halogen).

GHS Hazard Classification (Inferred from Structural Analogs)
Hazard ClassCategoryHazard StatementCode
Skin Corrosion/Irritation Cat 2Causes skin irritationH315
Serious Eye Damage/Irritation Cat 2ACauses serious eye irritationH319
STOT - Single Exposure Cat 3May cause respiratory irritationH335
Acute Toxicity (Oral) Cat 4Harmful if swallowedH302

Incompatibility Alert:

  • Strong Oxidizers: Risk of fire and release of violet iodine gas (

    
    ).
    
  • Strong Bases: May induce exothermic polymerization (aldol-type condensations) of the aldehyde moiety.

  • Acids: Will protonate the imidazopyridine nitrogen, increasing solubility and altering transport properties.

Pre-Disposal Stabilization & Segregation

Effective disposal begins at the bench. Segregate this waste stream immediately to prevent cross-contamination or incompatible reactions.

Waste Stream Designation
  • Primary Stream: Halogenated Organic Solvents/Solids.

  • Container Type: High-density polyethylene (HDPE) or Amber Glass (to prevent photodegradation of the iodide).

  • Labeling: Must carry the "Halogenated" warning tag.

Stabilization Protocol (For Pure Substance)

If disposing of the pure solid (e.g., expired shelf stock), do not throw loose powder into a solvent drum. Follow this dissolution protocol to ensure safe transfer:

  • Solvent Selection: Use a non-reactive, halogenated-compatible solvent such as Dichloromethane (DCM) or Ethyl Acetate . Avoid alcohols if acidic waste is present to prevent acetal formation, though generally alcohols are acceptable.

  • Dissolution: Dissolve the solid completely to create a 5-10% w/v solution.

  • Transfer: Pour the solution into the Halogenated Waste carboy.

Step-by-Step Disposal Workflows
Scenario A: Solid Waste (Contaminated PPE, Silica Gel, Filter Paper)
  • Collection: Place all solid waste contaminated with the compound into a double-bagged, clear polyethylene bag.

  • Labeling: Affix a hazardous waste tag detailing: "Solid Waste contaminated with 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde."

  • Disposal: Seal in a dedicated Solid Hazardous Waste Drum (UN 1H2).

Scenario B: Liquid Waste (Mother Liquors, Reaction Mixtures)
  • pH Check: Ensure the waste solution is neutral (pH 6-8). If acidic, neutralize slowly with Sodium Bicarbonate (

    
    ) to prevent acid-catalyzed degradation.
    
  • Segregation: Pour into the Halogenated Solvent Waste container.

    • Note: Even if the solvent itself is not halogenated (e.g., Ethanol), the presence of the Iodo-compound classifies the entire mixture as halogenated waste for incineration purposes.

Emergency Spill Management

In the event of a spill, immediate containment is required to prevent aerosolization of the aldehyde.

SpillResponse Start Spill Detected Assess Assess Volume & State (Solid vs. Solution) Start->Assess PPE Don PPE: Nitrile Gloves, Goggles, Lab Coat, N95/Respirator Assess->PPE IsSolid Is it Solid Powder? PPE->IsSolid IsLiquid Is it Liquid/Solution? PPE->IsLiquid Cover Cover with Wet Paper Towel (Prevents Dust) IsSolid->Cover Yes Scoop Scoop into Wide-Mouth Jar Cover->Scoop Clean Clean Surface with Soap & Water Scoop->Clean Absorb Apply Absorbent Pads or Vermiculite IsLiquid->Absorb Yes Collect Collect Debris into Sealable Bag Absorb->Collect Collect->Clean Dispose Tag as Halogenated Waste & Contact EHS Clean->Dispose

Figure 1: Decision logic for immediate spill response. Note the critical step of wetting solids to prevent dust inhalation.

Regulatory Compliance & Final Destruction
RCRA Considerations (USA)

While this specific compound may not be a listed RCRA waste (P or U list), it exhibits characteristics that dictate its disposal path:

  • Toxicity: Due to the heteroaromatic structure.

  • Ignitability: If dissolved in flammable solvents (D001).

Ultimate Fate: The waste contractor must incinerate this material in a facility equipped with a scrubber capable of capturing Hydrogen Iodide (HI) and Iodine (


) gases generated during combustion.
Documentation Checklist
References
  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

  • PubChem. (n.d.). 3-iodoimidazo[1,2-a]pyridine-8-carbaldehyde (Compound).[1][2] National Library of Medicine. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2024). Hazardous Waste Generators. EPA.gov. [Link]

  • Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. OSHA.gov. [Link]

Sources

Handling

Personal protective equipment for handling 3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde

Author: BenchChem Technical Support Team. Date: March 2026

CAS Number: 885276-00-6 Molecular Formula: C₈H₅IN₂O Molecular Weight: 272.04 g/mol Signal Word: WARNING [1][2][3][4]

Executive Safety Summary

This guide outlines the critical safety, logistical, and operational protocols for handling 3-Iodoimidazo[1,2-a]pyridine-8-carbaldehyde . As a halogenated heterocyclic aldehyde, this compound presents specific reactivity hazards—notably oxidation sensitivity and potential alkylating properties—that require strict adherence to inert atmosphere techniques and exposure controls.[4]

Parameter Critical Specification
Primary Hazards Acute Toxicity (Oral), Skin/Eye Irritation, Respiratory Irritation (H302, H315, H319, H335).[1][3][4]
Storage Conditions 2–8°C , Protect from light, Store under Inert Gas (Argon/Nitrogen).
Shelf Life ~12 months (if seal is unbroken and stored correctly).[4]
Physical State Solid (Typically Yellow to Orange crystalline powder).[4]
Reactivity Sensitive to oxidation (aldehyde group) and photolysis (C-I bond).[4]

Part 1: Chemical Hazard Profile & Causality

To handle this compound safely, one must understand the chemical origins of its hazards.[4] This is not just "toxic"; it is reactive.[4]

  • Iodine Labile Bond (Photolysis Risk): The C-I bond at the 3-position is susceptible to homolytic cleavage upon exposure to UV/visible light.[4] This generates radical species that can cause unexpected side reactions or degradation products which may be more toxic than the parent compound.[4]

    • Operational Implication: Amber glassware or aluminum foil wrapping is mandatory during storage and reaction.[4]

  • Aldehyde Reactivity (Oxidation Risk): The aldehyde moiety at the 8-position is prone to autoxidation to the corresponding carboxylic acid (3-iodoimidazo[1,2-a]pyridine-8-carboxylic acid).[1][3][4] This reaction is accelerated by ambient moisture and oxygen.[4]

    • Operational Implication: Headspace purging with Argon/Nitrogen after every use is critical to maintain purity.[4]

  • Nitrogen Heterocycle (Bioactivity): Imidazopyridines are privileged pharmacophores often designed to interact with biological receptors (e.g., kinase inhibitors).[4]

    • Operational Implication: Treat as a potent bioactive agent.[4] Assume 100% absorption via inhalation or mucocutaneous contact.[4]

Part 2: Personal Protective Equipment (PPE) Matrix

The following PPE selection is based on a "Worst-Case Scenario" assessment (e.g., aerosolization of fine powder).

PPE Decision Logic

PPE_Logic Start Task Assessment State Physical State: Fine Solid / Powder Start->State Quantity Quantity > 100 mg? State->Quantity Level1 Standard PPE: Nitrile Gloves (Double), Lab Coat, Safety Glasses Quantity->Level1 No Level2 Enhanced PPE: Respirator (N95/P100), Sleeve Covers, Goggles Quantity->Level2 Yes

Figure 1: Decision tree for escalating PPE based on handling quantity.

Detailed PPE Specifications
Category Requirement Technical Justification
Hand Protection Double Nitrile Gloves (min 0.11 mm thickness).[1][3][4]Breakthrough Time: >480 min.[4] The outer glove protects against mechanical abrasion; the inner glove prevents permeation of organic solvents (e.g., DCM, DMSO) used to dissolve the solid.[3][4]
Eye Protection Chemical Safety Goggles (ANSI Z87.1).[4]Standard safety glasses are insufficient for fine powders that can drift around side shields.[4]
Respiratory N95 or P100 Particulate Respirator .[4]Essential when weighing outside a fume hood (not recommended) or handling large quantities (>1g) where static charge may disperse dust.[4]
Body Defense Lab Coat (Buttoned) + Tyvek Sleeve Covers .[4]Prevents accumulation of dust on wrists/forearms, a common contact dermatitis vector.[4]

Part 3: Operational Handling Protocol

Workflow Visualization

Handling_Workflow Storage 1. Cold Storage (2-8°C) (Inert Atmosphere) Equilibration 2. Thermal Equilibration (Warm to RT in Desiccator) Storage->Equilibration Prevent Condensation Weighing 3. Weighing (Anti-Static Gun + Fume Hood) Equilibration->Weighing Dry Environment Reaction 4. Reaction Setup (Amber Glassware) Weighing->Reaction Reseal 5. Purge & Reseal (Argon Balloon/Line) Weighing->Reseal Immediate Action Reseal->Storage

Figure 2: Cyclic workflow ensuring compound integrity and user safety.

Step-by-Step Methodology
1. Retrieval & Equilibration
  • Protocol: Remove the vial from the refrigerator (2–8°C). Do not open immediately.

  • Why? Opening a cold vial in humid lab air causes immediate water condensation on the solid.[4] This accelerates hydrolysis and oxidation of the aldehyde.[4]

  • Action: Place the vial in a desiccator and allow it to reach room temperature (approx. 30 mins).

2. Weighing & Transfer
  • Location: Chemical Fume Hood.[4][5]

  • Static Control: Use an anti-static gun if the powder is "fly-away."[1][4]

  • Technique:

    • Tare the receiving vessel (preferably amber glass).[4]

    • Transfer solid using a clean spatula.[4]

    • Immediately wipe the threads of the stock vial with a Kimwipe to remove dust (prevents seal compromise).[4]

3. Solubilization
  • Solvents: Soluble in DMSO, DMF, DCM, and Chloroform.[3][4] Sparingly soluble in water.[4]

  • Precaution: When dissolving in DMSO, the skin permeability of the mixture increases drastically.[4] Treat the solution as a transdermal toxin.[4]

4. Resealing (Critical Step)[1][3][4]
  • Protocol: Before returning to storage, backfill the vial with Argon or Nitrogen.[4]

  • Method: Direct a gentle stream of inert gas into the vial for 10–15 seconds, then cap tightly while the gas is still flowing. Wrap the cap with Parafilm.[4]

Part 4: Emergency Response & Waste Management[1][3][4]

Spill Cleanup Procedure
  • Evacuate & Ventilate: If >5g is spilled, clear the immediate area.[4]

  • PPE Upgrade: Don double gloves and P100 respirator.[4]

  • Containment: Cover the spill with a damp paper towel (to prevent dust lofting) or use an inert absorbent (Vermiculite).[4]

  • Decontamination: Wipe the surface with 10% bleach solution followed by ethanol.[4] The bleach helps oxidize and break down the heterocyclic ring system.[4]

Waste Disposal[1][3][6]
  • Classification: Halogenated Organic Waste.[4]

  • Segregation: Do not mix with strong acids or oxidizers.[4]

  • Labeling: Clearly label as "Contains Iodine/Aldehyde – Potential Sensitizer."[4]

References

  • MolAid Chemical Database. (n.d.).[4] CAS 885276-00-6 Basic Information. Retrieved March 5, 2026, from [Link][1][3][4]

  • PubChem. (2025).[4] Imidazo[1,2-a]pyridine-8-carbaldehyde Compound Summary. National Library of Medicine.[4] Retrieved March 5, 2026, from [Link][1][3][4]

  • Fisher Scientific. (2023).[4] Safety Data Sheet: Imidazo[1,2-a]pyridine-2-carbaldehyde (Read-Across Analysis). Retrieved March 5, 2026, from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde
Reactant of Route 2
Reactant of Route 2
3-Iodo-imidazo[1,2-A]pyridine-8-carbaldehyde
© Copyright 2026 BenchChem. All Rights Reserved.